(S)-Mirtazapine-d3

Core Science & Biosynthesis

(S)-Mirtazapine-d3: A Comprehensive Technical Guide for Drug Development Professionals

An in-depth exploration of the chemical properties, pharmacology, and analytical applications of (S)-Mirtazapine-d3, a critical tool in psychiatric drug research and development.

This technical guide provides a detailed overview of (S)-Mirtazapine-d3, the deuterated analog of the S-enantiomer of Mirtazapine (B1677164). Primarily utilized as an internal standard in quantitative analytical assays, a thorough understanding of its properties, as well as the pharmacology of its non-deuterated counterpart, is essential for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

(S)-Mirtazapine-d3 is a stable, isotopically labeled form of (S)-Mirtazapine. The incorporation of three deuterium (B1214612) atoms on the N-methyl group provides a distinct mass shift, crucial for its application in mass spectrometry-based analytical methods, without significantly altering its chemical behavior.

Table 1: Physicochemical and Structural Data

Property	Value	Reference(s)
Chemical Name	1,2,3,4,10,14b-hexahydro-2-(methyl-d3)-pyrazino[2,1-a]pyrido[2,3-c][]benzazepine	[2]
Synonyms	(S)-Org3770 d3, (S)-6-Azamianserin d3	[3]
Molecular Formula	C₁₇H₁₆D₃N₃	[2][4]
Molecular Weight	268.37 g/mol	[4][5]
CAS Number	1216678-68-0	[2]
Appearance	Neat solid	[2]
Purity	≥99% deuterated forms (d₁-d₃); ≤1% d₀	[2]
Storage	-20°C	[2]

Pharmacological Profile of Mirtazapine

Mirtazapine is classified as a noradrenergic and specific serotonergic antidepressant (NaSSA).[6] It is a racemic mixture of two enantiomers, (S)-(+)-mirtazapine and (R)-(−)-mirtazapine, both of which are pharmacologically active and contribute to its therapeutic effects.[][7] The S-enantiomer is particularly noted for its antagonist activity at 5-HT₂ receptors.[3][8]

The primary mechanism of action of mirtazapine involves the blockade of central α₂-adrenergic autoreceptors and heteroreceptors.[][9] This action inhibits the negative feedback loop for norepinephrine (B1679862) and serotonin (B10506) release, leading to increased neurotransmission. Mirtazapine also exhibits potent antagonism at several other receptors, which contributes to its overall clinical profile, including its sedative and anxiolytic properties.[8]

Table 2: Receptor Binding Profile of Mirtazapine

Receptor	Affinity (Kᵢ, nM)	Reference(s)
Histamine H₁	1.6	[8]
Serotonin 5-HT₂ₐ	35	[8]
Serotonin 5-HT₂C	32	[8]
Adrenergic α₂ₐ	45	[8]
Serotonin 5-HT₃	3530	[8]
Adrenergic α₁	670	[8]

Signaling Pathways and Mechanism of Action

Mirtazapine's therapeutic efficacy is rooted in its ability to enhance both noradrenergic and serotonergic signaling. By blocking presynaptic α₂-autoreceptors on noradrenergic neurons, it increases the release of norepinephrine. Simultaneously, by blocking α₂-heteroreceptors on serotonergic neurons, it enhances the release of serotonin. Furthermore, mirtazapine's potent blockade of 5-HT₂ and 5-HT₃ receptors directs the increased serotonin to stimulate 5-HT₁ₐ receptors, which is thought to be a key contributor to its antidepressant and anxiolytic effects.[][9][10]

Caption: Simplified signaling pathway of Mirtazapine.

Pharmacokinetic Profile of Mirtazapine

The pharmacokinetic properties of mirtazapine have been extensively studied. It is well-absorbed orally, with a bioavailability of approximately 50% due to first-pass metabolism.[11] Mirtazapine is metabolized in the liver by cytochrome P450 enzymes, primarily CYP2D6 and CYP1A2, and to a lesser extent by CYP3A4.[3][12] The pharmacokinetics are enantioselective, with the (R)-(-)-enantiomer exhibiting a longer elimination half-life than the (S)-(+)-enantiomer.[11]

Table 3: Key Pharmacokinetic Parameters of Mirtazapine

Parameter	Value	Reference(s)
Bioavailability	~50%	[11]
Time to Peak Plasma Concentration (Tₘₐₓ)	~2 hours	[11]
Plasma Protein Binding	~85%	[11]
Elimination Half-Life (t₁/₂)	20-40 hours	[11]
Metabolism	Hepatic (CYP2D6, CYP1A2, CYP3A4)	[3][12]
Excretion	75% Urine, 15% Feces	[13]

Experimental Protocols and Analytical Applications

(S)-Mirtazapine-d3 is an indispensable tool for the quantitative analysis of mirtazapine in biological matrices. Its use as an internal standard corrects for variability in sample preparation and instrument response, ensuring accurate and precise results.

Experimental Protocol: Quantification of Mirtazapine in Human Plasma by LC-MS/MS

This protocol outlines a typical procedure for the determination of mirtazapine concentrations in human plasma for therapeutic drug monitoring or pharmacokinetic studies.

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of (S)-Mirtazapine-d3 internal standard solution (e.g., 1 µg/mL in methanol).

• Add 200 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

2. Chromatographic Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to separate mirtazapine from endogenous plasma components.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Mirtazapine: m/z 266.2 → 201.1

  • (S)-Mirtazapine-d3: m/z 269.2 → 204.1

4. Data Analysis:

• A calibration curve is constructed by plotting the peak area ratio of mirtazapine to (S)-Mirtazapine-d3 against the concentration of mirtazapine standards.

• The concentration of mirtazapine in unknown samples is determined from the calibration curve.

Caption: A generalized workflow for the quantitative analysis of Mirtazapine.

References

• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scbt.com [scbt.com]
• 5. Mirtazapine-d3 | C17H19N3 | CID 45039945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Pharmacological update of mirtazapine: a narrative literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mirtazapine - Wikipedia [en.wikipedia.org]
• 9. Mirtazapine : A Review of its Pharmacology and Therapeutic Potential in the Management of Major Depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Clinical pharmacokinetics of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. go.drugbank.com [go.drugbank.com]

Synthesis and Characterization of (S)-Mirtazapine-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of (S)-Mirtazapine-d3, an isotopically labeled analog of the antidepressant drug Mirtazapine (B1677164). This document is intended for researchers in drug metabolism, pharmacokinetics, and analytical chemistry who utilize stable isotope-labeled compounds as internal standards for quantitative bioanalysis.

Introduction

(S)-Mirtazapine-d3 is the deuterated form of the (S)-enantiomer of Mirtazapine.[1] Mirtazapine is a tetracyclic antidepressant used in the treatment of major depressive disorder.[2][3] The introduction of three deuterium (B1214612) atoms on the N-methyl group creates a stable, heavy-isotope version of the molecule, making it an ideal internal standard for mass spectrometry-based quantification of (S)-Mirtazapine in biological matrices.[1][4][5][6][7] Its chemical formula is C₁₇H₁₆D₃N₃, and it has a molecular weight of approximately 268.37 g/mol .[2][3]

Synthesis of (S)-Mirtazapine-d3

The synthesis of (S)-Mirtazapine-d3 can be achieved through a multi-step process adapted from established methods for the synthesis of Mirtazapine, incorporating a deuterated reagent in the final methylation step.[2][8] A plausible synthetic route starting from (S)-1-phenylpiperazine is outlined below.

Proposed Synthetic Pathway

The synthesis involves the formation of the tetracyclic core structure followed by the introduction of the deuterated methyl group.

References

• 1. US8173804B2 - Process for production of mirtazapine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Mirtazapine-d3 | C17H19N3 | CID 45039945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. scbt.com [scbt.com]
• 7. Mirtazapine-d3 - Analytical Standards - CAT N°: 21126 [bertin-bioreagent.com]
• 8. WO2008125578A2 - A method for the preparation of mirtazapine - Google Patents [patents.google.com]

In Vitro Mechanism of Action of (S)-Mirtazapine-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the in vitro mechanism of action of (S)-Mirtazapine-d3. As the deuterated form of the pharmacologically active S-enantiomer of mirtazapine (B1677164), its in vitro pharmacodynamic properties are considered identical to those of (S)-Mirtazapine (also known as esmirtazapine). This document details the receptor binding profile and functional activity of (S)-Mirtazapine at key central nervous system targets. The primary mechanism involves potent antagonism of serotonin (B10506) 5-HT2A and 5-HT2C receptors, histamine (B1213489) H1 receptors, and α2-adrenergic receptors. Quantitative binding affinity data are presented, and detailed protocols for the cited experimental methodologies are provided. Signaling pathway diagrams generated using Graphviz illustrate the molecular interactions and their consequences.

Introduction

Mirtazapine is a tetracyclic antidepressant marketed as a racemic mixture of (S)- and (R)-enantiomers. The enantiomers exhibit distinct pharmacological profiles, contributing differently to the overall therapeutic effect. The (S)-(+)-enantiomer, (S)-Mirtazapine or esmirtazapine, is primarily responsible for the antagonism of serotonin 5-HT2A and 5-HT2C receptors.[1] Both enantiomers contribute to the antagonism of histamine H1 and α2-adrenergic receptors, with the (S)-enantiomer demonstrating more potent activity at the H1 receptor.[1] (S)-Mirtazapine-d3 is a deuterated isotopologue of (S)-Mirtazapine, typically used as an internal standard in analytical assays. The deuterium (B1214612) substitution is not expected to alter the in vitro pharmacodynamic properties, such as receptor binding affinity. Therefore, this guide focuses on the established in vitro mechanism of action of (S)-Mirtazapine.

The primary in vitro mechanisms of action for (S)-Mirtazapine are:

• Serotonin 5-HT2A and 5-HT2C Receptor Antagonism: (S)-Mirtazapine is a potent antagonist at these receptors.[1]

• Histamine H1 Receptor Inverse Agonism: It exhibits very high affinity and acts as a potent inverse agonist at H1 receptors.[2]

• α2-Adrenergic Receptor Antagonism: (S)-Mirtazapine blocks presynaptic α2-adrenergic autoreceptors, which is a key mechanism for its antidepressant effect.[2]

Receptor Binding Affinity

The binding affinities of the enantiomers of mirtazapine (Org 3770) for various neurotransmitter receptors have been determined in vitro using radioligand binding assays. The data presented below is for the (+) and (-) enantiomers, corresponding to (S)- and (R)-mirtazapine, respectively.

Receptor Subtype	Radioligand	Tissue/Cell Line	(S)-Mirtazapine (pKi)	(R)-Mirtazapine (pKi)	Reference
Serotonin
5-HT2	[3H]mianserin	Rat cortex	8.1	-	[3]
5-HT3	[3H]GR65630	N1E-115 cells	7.05	8.62	[4]
Adrenergic
α1	[3H]prazosin	Rat cortex	6.4	-	[3]
α2	[3H]rauwolscine	Rat cortex	7.0	-	[3]
Histamine
H1	[3H]mepyramine	Calf cortex	9.3	-	[3]
Cholinergic
Muscarinic	[3H]quinuclidinylbenzilate	Calf cortex	6.1	-	[3]

Note: pKi is the negative logarithm of the inhibitory constant (Ki). A higher pKi value indicates a higher binding affinity.

Signaling Pathways and Experimental Workflows

The antagonist activity of (S)-Mirtazapine at its primary targets disrupts the canonical signaling cascades initiated by the endogenous agonists.

Serotonin 5-HT2A/2C Receptor Antagonism

(S)-Mirtazapine blocks the Gq/11-coupled signaling pathway of 5-HT2A and 5-HT2C receptors, preventing the activation of phospholipase C (PLC) and the subsequent production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). This leads to an inhibition of the release of intracellular calcium.

5-HT2A/2C Receptor Antagonism Pathway

α2-Adrenergic Receptor Antagonism

By blocking the Gi/o-coupled α2-adrenergic autoreceptors on noradrenergic neurons, (S)-Mirtazapine disinhibits the neuron, leading to increased norepinephrine (B1679862) release. This is a key component of its antidepressant mechanism.

α2-Adrenergic Autoreceptor Antagonism

Histamine H1 Receptor Inverse Agonism

As an inverse agonist at H1 receptors, (S)-Mirtazapine not only blocks the action of histamine but also reduces the constitutive activity of the receptor, leading to a profound decrease in Gq/11-mediated signaling. This action is responsible for its sedative effects.

Histamine H1 Receptor Inverse Agonism

Experimental Protocols

The following are representative protocols for the in vitro assays used to characterize the mechanism of action of (S)-Mirtazapine.

Radioligand Binding Assay for 5-HT2A Receptor Affinity

This protocol describes a competitive binding assay to determine the affinity of (S)-Mirtazapine for the 5-HT2A receptor.

• Objective: To determine the inhibitory constant (Ki) of (S)-Mirtazapine at the human 5-HT2A receptor.

• Principle: The assay measures the ability of (S)-Mirtazapine to displace a known radiolabeled 5-HT2A antagonist, [3H]-ketanserin, from its binding site on the receptor.

• Materials:

  • Cell membranes from HEK293 cells stably expressing the human 5-HT2A receptor.

  • Radioligand: [3H]-ketanserin (specific activity ~80 Ci/mmol).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Non-specific binding control: Mianserin (B1677119) (10 µM).

  • Test Compound: (S)-Mirtazapine-d3 at various concentrations.

  • 96-well filter plates (e.g., Millipore GF/C).

  • Scintillation cocktail and a scintillation counter.

• Procedure:

  • Prepare serial dilutions of (S)-Mirtazapine-d3 in assay buffer.

  • In a 96-well plate, add in the following order:

    • 50 µL of assay buffer (for total binding) or 10 µM mianserin (for non-specific binding) or the test compound dilution.

    • 50 µL of [3H]-ketanserin (final concentration ~1 nM).

    • 100 µL of cell membrane preparation (containing ~10-20 µg of protein).

  • Incubate the plate for 60 minutes at room temperature with gentle agitation.

  • Terminate the binding reaction by rapid filtration through the pre-soaked (in 0.5% polyethyleneimine) filter plate using a cell harvester.

  • Wash the filters three times with 200 µL of ice-cold assay buffer.

  • Allow the filters to dry completely.

  • Add 50 µL of scintillation cocktail to each well.

  • Quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the (S)-Mirtazapine-d3 concentration.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. revvity.com [revvity.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Pharmacological update of mirtazapine: a narrative literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological profile of (S)-Mirtazapine-d3

An In-Depth Technical Guide to the Pharmacological Profile of (S)-Mirtazapine-d3

Introduction

(S)-Mirtazapine-d3 is the deuterium-labeled form of (S)-Mirtazapine, the S-(+)-enantiomer of the tetracyclic antidepressant, Mirtazapine (B1677164). Deuterated compounds are frequently used as internal standards in analytical assays, such as mass spectrometry, for the accurate quantification of the non-deuterated parent drug.[1][2] The substitution of hydrogen with deuterium (B1214612) atoms can also significantly alter the pharmacokinetic profile of a drug, typically by slowing its metabolic rate—a phenomenon known as the kinetic isotope effect. This can lead to a longer half-life and increased systemic exposure.

Due to a lack of direct pharmacological studies on (S)-Mirtazapine-d3, this guide focuses on the comprehensive pharmacological profile of its non-deuterated counterpart, (S)-Mirtazapine (also known as esmirtazapine). The information presented herein for (S)-Mirtazapine is expected to be directly applicable to the pharmacodynamics of the deuterated version, while the likely impact of deuteration on its pharmacokinetics will be discussed. This document is intended for researchers, scientists, and professionals in drug development.

Pharmacodynamics

Mirtazapine is classified as a noradrenergic and specific serotonergic antidepressant (NaSSA).[3][4] Its therapeutic effects are primarily mediated through the antagonism of various neurotransmitter receptors rather than the inhibition of monoamine reuptake. The two enantiomers of mirtazapine, (S)-Mirtazapine and (R)-Mirtazapine, contribute differently to its overall pharmacological profile.[5][6]

(S)-Mirtazapine is reported to be a more potent antagonist of α2-adrenergic autoreceptors and serotonin (B10506) 5-HT2 receptors compared to the (R)-enantiomer.[6] Both enantiomers contribute to the antagonism of histamine (B1213489) H1 and α2-adrenergic receptors, though the (S)-(+) enantiomer is the more potent antihistamine.[5][6] In contrast, the (R)-(-)-enantiomer is primarily responsible for the antagonism of the 5-HT3 receptor.[5]

The key pharmacodynamic actions of (S)-Mirtazapine include:

• α2-Adrenergic Receptor Antagonism : By blocking presynaptic α2-autoreceptors on noradrenergic neurons and α2-heteroreceptors on serotonergic neurons, (S)-Mirtazapine enhances the release of both norepinephrine (B1679862) (NE) and serotonin (5-HT).[7][8]

• 5-HT2 Receptor Antagonism : Potent blockade of 5-HT2A and 5-HT2C receptors is a key feature of the (S)-enantiomer.[5][6] Antagonism of 5-HT2A receptors is associated with anxiolytic and sleep-improving effects, while blocking 5-HT2C receptors may contribute to the disinhibition of dopamine (B1211576) and norepinephrine release in the prefrontal cortex.[5]

• H1 Receptor Antagonism : (S)-Mirtazapine is a very potent H1 receptor antagonist (or inverse agonist), which accounts for its significant sedative effects.[5][9]

Receptor Binding Affinity

While specific Ki values for the individual enantiomers are not widely published in comparative tables, the affinity of racemic mirtazapine has been well-characterized. The (S)-enantiomer is the primary contributor to H1, 5-HT2A, and 5-HT2C antagonism.

Receptor	Ki (nM)	Species	Reference
Histamine H1	1.6	Human
α2C-Adrenergic	18	Human
α2A-Adrenergic	20	Human
5-HT2C	39	Human
5-HT2A	69	Human
5-HT7	265	Human
α1-Adrenergic	608	Human
Norepinephrine Transporter (NET)	1640	Human
Dopamine D1	>5454	Human
Dopamine D2	>5454	Human
Dopamine D3	5723	Human
5-HT1A	No significant affinity	-	[8]
5-HT1B	No significant affinity	-	[8]

Table 1: Receptor Binding Affinity Profile of Racemic Mirtazapine.

Pharmacokinetics

The pharmacokinetics of mirtazapine are enantioselective, with the (S)-(+)-enantiomer exhibiting a significantly different profile from the (R)-(-)-enantiomer.

• Absorption : Racemic mirtazapine is well absorbed after oral administration, with peak plasma concentrations reached in about 2 hours.[3] The absolute bioavailability is approximately 50% due to first-pass metabolism.

• Distribution : Mirtazapine is about 85% bound to plasma proteins.[3]

• Metabolism : Mirtazapine is extensively metabolized in the liver through demethylation and hydroxylation, followed by glucuronide conjugation. The primary cytochrome P450 enzymes involved are CYP2D6 and CYP1A2 for 8-hydroxylation, and CYP3A4 for N-demethylation and N-oxidation.[3] (S)-Mirtazapine is a known substrate for CYP2D6 and CYP1A2.[9]

• Elimination : The (S)-(+)-enantiomer has an elimination half-life that is approximately half that of the (R)-(-)-enantiomer.[9] Genetic polymorphisms in CYP2D6 significantly impact the pharmacokinetics of (S)-Mirtazapine; in poor metabolizers, the area under the curve (AUC) is 79% larger, and the half-life is correspondingly longer.

Parameter	(S)-(+)-Mirtazapine	(R)-(-)-Mirtazapine	Racemic Mirtazapine	Reference
Elimination Half-life (t½)	~10 hours (9.9 ± 3.1 h)	~18 hours (18.0 ± 2.5 h)	20 - 40 hours	[9]
Metabolizing Enzymes	CYP2D6, CYP1A2	-	CYP2D6, CYP1A2, CYP3A4	[3][9]

Table 2: Pharmacokinetic Parameters of Mirtazapine and its Enantiomers.

Impact of Deuteration in (S)-Mirtazapine-d3

The "d3" designation typically indicates the replacement of three hydrogen atoms with deuterium on a methyl group. In (S)-Mirtazapine-d3, this is the N-methyl group. N-demethylation is a primary metabolic pathway for mirtazapine, catalyzed mainly by CYP3A4. The C-H bond is stronger than the C-D bond, and its cleavage is often the rate-limiting step in metabolism. Therefore, the deuteration in (S)-Mirtazapine-d3 is expected to slow its rate of N-demethylation. This "kinetic isotope effect" would likely result in a reduced clearance, a longer elimination half-life, and higher overall drug exposure (AUC) compared to non-deuterated (S)-Mirtazapine.

Experimental Protocols

Radioligand Binding Assay for Receptor Affinity

This method is used to determine the affinity of a compound for a specific receptor by measuring its ability to displace a known radiolabeled ligand.

• Principle : A competitive binding assay where the unlabeled test compound ((S)-Mirtazapine) competes with a constant concentration of a radiolabeled ligand for binding to receptors in a tissue homogenate or cell membrane preparation. The amount of radioactivity bound to the receptors is inversely proportional to the binding affinity of the test compound.

• Materials :

  • Cell membranes expressing the target human receptor (e.g., 5-HT2A, α2A-adrenergic).

  • Radioligand (e.g., [3H]-ketanserin for 5-HT2A, [3H]-rauwolscine for α2-adrenergic receptors).

  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Non-specific binding control (a high concentration of an unlabeled ligand, e.g., 10 µM Mianserin).

  • Test compound ((S)-Mirtazapine) at various concentrations.

  • 96-well filter plates (e.g., GF/C).

  • Scintillation fluid and a scintillation counter.

• Procedure :

  • Prepare serial dilutions of the test compound in assay buffer.

  • In a 96-well plate, add assay buffer, cell membranes, and either the test compound, buffer (for total binding), or non-specific binding control.

  • Add the radioligand to all wells to initiate the binding reaction.

  • Incubate the plate for a specified time at a specific temperature (e.g., 60 minutes at room temperature) to reach equilibrium.

  • Terminate the reaction by rapid filtration through the filter plate using a cell harvester. This separates the receptor-bound radioligand from the unbound.

  • Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

  • Allow filters to dry, then add scintillation fluid to each well.

  • Quantify the radioactivity in each well using a scintillation counter.

  • Data Analysis: Calculate specific binding (Total Binding - Non-specific Binding). Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 (concentration of test compound that inhibits 50% of specific binding). The Ki (inhibition constant) can be calculated from the IC50 using the Cheng-Prusoff equation.

In Vitro Metabolism Using Human Liver Microsomes (HLM)

This assay is used to identify metabolic pathways and the enzymes responsible for metabolizing a drug.

• Principle : The test compound is incubated with HLMs, which contain a high concentration of CYP450 enzymes. The formation of metabolites over time is monitored using analytical techniques like LC-MS.

• Materials :

  • Human Liver Microsomes (HLM).

  • NADPH regenerating system (cofactor for CYP450 enzymes).

  • Phosphate buffer (e.g., 100 mM, pH 7.4).

  • Test compound ((S)-Mirtazapine).

  • Acetonitrile (B52724) or other organic solvent to terminate the reaction.

  • LC-MS/MS system for analysis.

• Procedure :

  • Pre-warm a mixture of HLM, buffer, and the test compound to 37°C.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate the reaction mixture at 37°C with shaking.

  • At various time points, take aliquots of the reaction mixture and terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant using LC-MS/MS to identify and quantify the parent compound and its metabolites.

  • To identify specific CYP isozymes, the experiment can be repeated using recombinant human CYP enzymes or by including specific chemical inhibitors for each major CYP isozyme.

Visualizations

Caption: Signaling pathway of (S)-Mirtazapine.

Caption: Primary metabolic pathways of Mirtazapine.

Caption: Workflow for a Radioligand Binding Assay.

References

• 1. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Mirtazapine - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. droracle.ai [droracle.ai]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Esmirtazapine - Wikipedia [en.wikipedia.org]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Clinical pharmacokinetics of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to (S)-Mirtazapine-d3: Properties, Analysis, and Pharmacological Context

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-Mirtazapine-d3, a deuterated isotopologue of the psychoactive drug Mirtazapine (B1677164). This document consolidates key chemical data, detailed experimental methodologies, and relevant pharmacological information to support research and development activities.

Core Compound Identification

While a specific CAS number for the enantiomerically pure (S)-Mirtazapine-d3 is not distinctly cataloged, the compound is typically referenced under the CAS number for the racemic mixture of Mirtazapine-d3.

Identifier	Value	Citation
Compound Name	(S)-Mirtazapine-d3
CAS Number	1216678-68-0 (for Mirtazapine-d3 racemic mixture)
Molecular Formula	C₁₇H₁₆D₃N₃
Molecular Weight	268.37 g/mol

Pharmacological Profile of Mirtazapine Enantiomers

Mirtazapine is a racemic mixture of (S)-(+)- and (R)-(-)-enantiomers, both of which are pharmacologically active and contribute to the drug's overall clinical effect. The deuteration in (S)-Mirtazapine-d3 makes it an ideal internal standard for quantitative bioanalytical studies involving the (S)-enantiomer.

Receptor Binding Affinity

The enantiomers of mirtazapine exhibit differential binding affinities for various neurotransmitter receptors. This stereoselectivity is crucial to understanding the compound's mechanism of action.

Receptor	(S)-(+)-Mirtazapine Affinity	(R)-(-)-Mirtazapine Affinity	Predominant Effect
α₂-Adrenergic	Antagonist	Antagonist	Both enantiomers contribute to antagonism.
Serotonin 5-HT₂A	Potent Antagonist	Less Potent	(S)-enantiomer is primarily responsible for 5-HT₂A antagonism.
Serotonin 5-HT₂C	Potent Antagonist	Less Potent	(S)-enantiomer is primarily responsible for 5-HT₂C antagonism.
Serotonin 5-HT₃	Less Potent	Potent Antagonist	(R)-enantiomer is primarily responsible for 5-HT₃ antagonism.
Histamine H₁	Potent Antagonist	Potent Antagonist	Both enantiomers contribute to H₁ antagonism, with the (S)-enantiomer being a stronger antihistamine.

Enantioselective Pharmacokinetics

Pharmacokinetic parameters of mirtazapine are enantioselective, with notable differences in metabolism and elimination half-life between the (S) and (R) forms.

Parameter	(S)-(+)-Mirtazapine	(R)-(-)-Mirtazapine	Citation
Elimination Half-life	~9.9 ± 3.1 hours	~18.0 ± 2.5 hours	[1]
Metabolism	Preferentially metabolized by CYP2D6 and CYP1A2.	Metabolized by CYP3A4.	[2]
Plasma Concentration	Lower steady-state concentrations.	Higher steady-state concentrations.	[1]

Signaling Pathway and Mechanism of Action

Mirtazapine's antidepressant effects are attributed to its complex interaction with central nervous system receptors. As a noradrenergic and specific serotonergic antidepressant (NaSSA), it enhances both noradrenergic and serotonergic neurotransmission.

Caption: Mirtazapine's mechanism of action.

Experimental Protocols

Detailed experimental procedures are critical for reproducible research. Below are summaries of methodologies for the synthesis and analysis of (S)-Mirtazapine.

Synthesis of (S)-Mirtazapine

The asymmetric synthesis of (S)-Mirtazapine can be achieved starting from enantiomerically pure precursors. A common route involves the following key steps:

• Resolution of (R,S)-1-methyl-3-phenylpiperazine: A classical resolution using a chiral resolving agent like (S)-(+)-Anicyphos can be employed to isolate (S)-1-methyl-3-phenylpiperazine.

• Condensation: The resulting (S)-1-methyl-3-phenylpiperazine is condensed with 2-chloro-3-cyanopyridine.

• Hydrolysis: The nitrile group is then hydrolyzed to a carboxylic acid.

• Ring Closure: The final tetracyclic structure is formed via an electrophilic aromatic ring closure, for which polyphosphoric acid (PPA) has been shown to be effective in minimizing racemization.

A detailed, step-by-step protocol can be adapted from various sources in the scientific literature.[3][4][5]

Enantioselective Analysis by LC-MS

(S)-Mirtazapine-d3 is used as an internal standard for the quantification of (S)-Mirtazapine in biological matrices. A typical LC-MS workflow is as follows:

Caption: Workflow for enantioselective analysis.

Methodology Details:

• Sample Preparation: A common procedure involves a three-step liquid-liquid extraction from plasma.[6]

• Chromatographic Separation: A chiral stationary phase is essential for separating the enantiomers. A Chirobiotic V column is often used.[6]

• Mass Spectrometric Detection: Detection is typically performed using electrospray ionization in selective ion monitoring (SIM) mode.[6]

• Quantification: The concentration of (S)-Mirtazapine is determined by comparing its peak area to that of the deuterated internal standard, (S)-Mirtazapine-d3.

The limit of quantification for this type of method can reach as low as 0.5 ng/mL for each enantiomer in plasma.[6]

Conclusion

(S)-Mirtazapine-d3 is an indispensable tool for researchers engaged in the study of Mirtazapine's pharmacology and pharmacokinetics. Its use as an internal standard allows for precise and accurate quantification of the (S)-enantiomer, facilitating a deeper understanding of its contribution to the overall therapeutic effect and side-effect profile of the racemic drug. The methodologies and data presented in this guide offer a solid foundation for further investigation in the field of neuropsychopharmacology and drug metabolism.

References

• 1. Clinical pharmacokinetics of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2008125578A2 - A method for the preparation of mirtazapine - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. researchgate.net [researchgate.net]

Metabolic Fate of (S)-Mirtazapine-d3 in Preclinical Models: A Technical Guide

Executive Summary: This technical guide details the metabolic fate of (S)-Mirtazapine-d3, a deuterated isotopologue of the S-enantiomer of Mirtazapine (B1677164). While specific preclinical data for the deuterated form are not extensively available in public literature, this document builds upon the well-established metabolic pathways of racemic Mirtazapine to project the biotransformation of (S)-Mirtazapine-d3. The primary metabolic routes are identified as 8-hydroxylation, N-demethylation, and N-oxidation, primarily mediated by cytochrome P450 (CYP) enzymes CYP2D6, CYP3A4, and CYP1A2. This guide provides quantitative data from in vitro studies, detailed experimental protocols, and visualizations of metabolic and experimental workflows to support drug development and preclinical research professionals.

Introduction

Mirtazapine is a widely prescribed tetracyclic antidepressant marketed as a racemic mixture of (S)-(+)- and (R)-(−)-enantiomers. The enantiomers exhibit different pharmacokinetic and pharmacodynamic properties. The (S)-enantiomer is a more potent blocker of α2-adrenergic and 5-HT2 receptors. The use of (S)-Mirtazapine-d3, where three hydrogen atoms on the N-methyl group are replaced by deuterium (B1214612), is a common strategy in metabolic studies to trace the molecule and potentially alter its metabolic profile through the kinetic isotope effect (KIE). A significant KIE could slow the rate of N-demethylation, potentially shifting the metabolic flux towards other pathways.

This whitepaper synthesizes available data on Mirtazapine metabolism to provide a comprehensive overview of the predicted metabolic fate of (S)-Mirtazapine-d3 in preclinical settings.

Core Metabolic Pathways

Mirtazapine undergoes extensive hepatic metabolism through three primary oxidative pathways.[1][2] Subsequent Phase II conjugation, mainly glucuronidation, facilitates excretion.[3][4]

• 8-Hydroxylation: The addition of a hydroxyl group at the 8th position of the aromatic ring system is a major metabolic route, leading to the formation of 8-hydroxymirtazapine.[5] This metabolite is a primary contributor to the excreted dose.[5]

• N-Demethylation: The removal of the methyl group from the piperazine (B1678402) nitrogen results in the formation of N-desmethylmirtazapine. This is the only metabolite known to be pharmacologically active, though its potency is significantly lower than the parent compound.[5][6]

• N-Oxidation: Oxidation of the piperazine nitrogen leads to the formation of mirtazapine-N-oxide.[4][5]

The (S)-enantiomer is preferentially metabolized via 8-hydroxylation, while the (R)-enantiomer is more susceptible to forming a quaternary ammonium (B1175870) glucuronide.[3][7]

Figure 1: Predicted Metabolic Pathways of (S)-Mirtazapine-d3.

Quantitative Metabolic Data

Quantitative analysis of Mirtazapine metabolism has been primarily conducted in vitro using human liver microsomes (HLM) and recombinant CYP enzymes. The following tables summarize key kinetic parameters and the relative contributions of different metabolic pathways and enzymes.

Table 1: In Vitro Enzyme Kinetic Parameters for Mirtazapine Metabolism in HLM [8][9][10]

Metabolic Pathway	Mean Km (μM) (±S.D.)
8-Hydroxylation	136 (±44)
N-Demethylation	242 (±34)
N-Oxidation	570 (±281)

Data derived from studies with racemic Mirtazapine in human liver microsomes (n=4).

Table 2: Relative Contribution of Metabolic Pathways in HLM [5]

Mirtazapine Conc.	8-Hydroxylation	N-Demethylation	N-Oxidation
2 μM (Anticipated in vivo)	55% - 60%	30% - 35%	10%
250 μM	25%	60%	15%

Calculations based on Km and Vmax values in human liver microsomes.

Table 3: Contribution of Recombinant CYP Isoforms to Mirtazapine Metabolism [5][8][9][10]

Metabolic Pathway	CYP Isoform	Contribution at 2 μM Mirtazapine	Contribution at 250 μM Mirtazapine
8-Hydroxylation	CYP2D6	~65%	~20%
	CYP1A2	~30%	~50%
N-Demethylation	CYP3A4	>50%	~70%
	CYP1A2	High	Low (~5%)
N-Oxidation	CYP1A2	~80%	~15%
	CYP3A4	~20%	~85%

In vitro studies show a concentration-dependent shift in the primary enzyme responsible for each pathway. (S)-Mirtazapine is metabolized extensively by CYP2D6 and CYP1A2.[7]

Figure 2: Shift in primary CYP enzymes at low vs. high substrate levels.

Experimental Protocols

Protocol 1: In Vitro Metabolism in Liver Microsomes

This protocol outlines a typical procedure for assessing the metabolic stability and metabolite profile of (S)-Mirtazapine-d3 using liver microsomes from a preclinical species (e.g., rat, dog) or human.

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, combine phosphate (B84403) buffer (e.g., 100 mM, pH 7.4), liver microsomes (final concentration 0.5-1.0 mg/mL), and (S)-Mirtazapine-d3 (from a stock solution in methanol (B129727) or DMSO, final concentration typically 1-10 µM).

  • Pre-warm the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding an NADPH-regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase). Control incubations should be performed without the NADPH system to assess non-CYP mediated degradation.

• Incubation:

  • Incubate the reaction mixture in a shaking water bath at 37°C.

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes) to determine the rate of parent compound depletion.

• Termination of Reaction:

  • Stop the reaction by adding an equal volume of ice-cold acetonitrile, which precipitates the microsomal proteins.

• Sample Processing:

  • Vortex the terminated reaction mixture.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a clean tube or HPLC vial for analysis.

• Bioanalysis:

  • Analyze the samples using a validated LC-MS/MS (Liquid Chromatography with tandem Mass Spectrometry) method to quantify the remaining (S)-Mirtazapine-d3 and identify and quantify its metabolites.

Protocol 2: Proposed In Vivo Pharmacokinetic Study in Rats

This protocol describes a general approach for an in vivo study to characterize the pharmacokinetics and metabolic fate of (S)-Mirtazapine-d3 in a rodent model.

• Animal Model:

  • Use male Sprague-Dawley or Wistar rats (n=3-5 per group), weighing 250-300g. Acclimatize animals for at least one week.

• Dosing:

  • Administer (S)-Mirtazapine-d3 via intravenous (IV, e.g., 2 mg/kg) and oral (PO, e.g., 10 mg/kg) routes.[11][12] The formulation for IV should be a clear solution (e.g., in saline/DMSO), and for PO, a solution or suspension (e.g., in 0.5% methylcellulose).

• Sample Collection:

  • Blood: Collect serial blood samples (approx. 100-200 µL) from the tail vein or via cannulation at pre-dose and multiple post-dose time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours). Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA).

  • Plasma Preparation: Centrifuge blood samples (e.g., 4000 rpm for 10 min at 4°C) to separate plasma. Store plasma at -80°C until analysis.

  • Excreta: House animals in metabolic cages to allow for the separate collection of urine and feces over 24 or 48 hours.

• Sample Processing:

  • Plasma: Use protein precipitation or liquid-liquid extraction to isolate the parent drug and metabolites.

  • Urine/Feces: Homogenize feces and extract with an appropriate solvent. Urine may be analyzed directly after dilution or extraction.

• Bioanalysis:

  • Quantify concentrations of (S)-Mirtazapine-d3 and its key metabolites in all matrices using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate key PK parameters (e.g., Cmax, Tmax, AUC, half-life, clearance, bioavailability) using non-compartmental analysis software.

Figure 3: Standard workflows for preclinical metabolism studies.

Conclusion and Implications

The metabolic fate of (S)-Mirtazapine-d3 is predicted to follow the established pathways of Mirtazapine, namely 8-hydroxylation, N-demethylation, and N-oxidation. The primary metabolizing enzymes are CYP2D6, CYP3A4, and CYP1A2, with their relative importance being concentration-dependent. Preclinical studies in rats have shown very low oral bioavailability (~7%) and undetectable levels of the 8-hydroxy metabolite, suggesting significant first-pass metabolism and potentially different metabolic profiles compared to humans.[11][12]

The deuterium substitution on the N-methyl group of (S)-Mirtazapine-d3 is critically important for the N-demethylation pathway. This substitution may introduce a kinetic isotope effect, slowing the rate of this reaction. Consequently, a metabolic shift could occur, potentially increasing the formation of 8-hydroxymirtazapine and mirtazapine-N-oxide. This could alter the pharmacokinetic profile and the ratio of parent drug to its active metabolite, N-desmethylmirtazapine.

For drug development professionals, understanding these pathways is crucial for predicting drug-drug interactions (DDIs) and assessing the impact of pharmacogenetic variations. Co-administration with strong inhibitors or inducers of CYP2D6, CYP3A4, or CYP1A2 could alter the clearance of (S)-Mirtazapine-d3.[1] Furthermore, the prevalence of polymorphisms in these CYP enzymes necessitates consideration of their potential impact on patient exposure and response.

References

• 1. Mirtazapine - Wikipedia [en.wikipedia.org]
• 2. jcbms.org [jcbms.org]
• 3. Pharmacokinetics and biotransformation of mirtazapine in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of In Vitro Mirtazapine Metabolites in Human Liver Microsomes by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. ClinPGx [clinpgx.org]
• 9. researchgate.net [researchgate.net]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Pharmacokinetics of mirtazapine and its main metabolites after single intravenous and oral administrations in rats at two dose rates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Deuterium-Labeled (S)-Mirtazapine for Tracer Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, application, and analysis of deuterium-labeled (S)-Mirtazapine for use in tracer studies. This document is intended for professionals in the fields of drug metabolism, pharmacokinetics, and molecular imaging.

Introduction

Mirtazapine (B1677164) is a tetracyclic antidepressant used for the treatment of major depressive disorder. It is a racemic mixture of (S)-(+) and (R)-(-) enantiomers, with the (S)-enantiomer being the more active form. Deuterium (B1214612) labeling, the strategic replacement of hydrogen atoms with deuterium, is a valuable technique in drug development. This "heavy" isotope of hydrogen can alter the metabolic fate of a drug without significantly changing its pharmacological properties. The stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can lead to a kinetic isotope effect, slowing down metabolism at the site of deuteration. This can result in an improved pharmacokinetic profile, including a longer half-life and reduced formation of certain metabolites. This guide will focus on the use of deuterium-labeled (S)-Mirtazapine as a tracer in various studies.

Synthesis of Deuterium-Labeled (S)-Mirtazapine

The synthesis of deuterium-labeled (S)-Mirtazapine can be achieved through a multi-step process that combines the enantioselective synthesis of the (S)-Mirtazapine backbone with a targeted deuterium-labeling step. A plausible synthetic route is outlined below.

Experimental Protocol: Proposed Synthesis of Deuterium-Labeled (S)-Mirtazapine

• Synthesis of (S)-1-methyl-3-phenylpiperazine: This chiral intermediate is a key starting material. A stereoconvergent synthesis starting from (S)-phenylglycine can be employed, as described in the literature.[1][2]

• Condensation with 2-chloronicotinonitrile: (S)-1-methyl-3-phenylpiperazine is then condensed with 2-chloronicotinonitrile to form the piperazinyl-pyridine intermediate.[3]

• Hydrolysis and Reduction: The nitrile group is hydrolyzed to a carboxylic acid, which is then reduced, for example with LiAlH4, to the corresponding alcohol.[3]

• Deuterium Labeling of the Pyridine (B92270) Ring: At this stage, deuterium can be introduced onto the pyridine ring. A common method for deuteration of aromatic rings is through a palladium-catalyzed hydrogen-deuterium exchange reaction using deuterium oxide (D₂O) as the deuterium source and a catalyst such as Palladium on carbon (Pd/C).[4][5] The reaction conditions (temperature, pressure, and reaction time) would need to be optimized to achieve the desired level of deuteration at specific positions.

• Cyclization: The final step involves an acid-catalyzed intramolecular cyclization to form the tetracyclic ring system of Mirtazapine. Reagents like concentrated sulfuric acid or polyphosphoric acid can be used for this ring closure.[6]

Purification and Characterization: The final product, deuterium-labeled (S)-Mirtazapine, would be purified using standard techniques such as column chromatography and/or recrystallization. The structure, purity, and isotopic enrichment would be confirmed by analytical methods including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR and ²H-NMR): To confirm the structure and the position and extent of deuterium incorporation.

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic distribution.

• High-Performance Liquid Chromatography (HPLC): To determine the chemical and enantiomeric purity.

In Vitro Metabolism Studies

In vitro metabolism studies are crucial for understanding how deuterium labeling affects the metabolic stability and pathway of (S)-Mirtazapine.

Experimental Protocol: In Vitro Metabolic Stability Assay

• Incubation: Deuterium-labeled (S)-Mirtazapine and its non-deuterated counterpart are incubated separately with human liver microsomes (or other relevant metabolic systems like hepatocytes) in the presence of a NADPH-regenerating system at 37°C.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.

• Sample Preparation: The samples are centrifuged, and the supernatant is collected for analysis.

• LC-MS/MS Analysis: The concentration of the parent compound remaining at each time point is quantified using a validated LC-MS/MS method.

Data Presentation: In Vitro Half-Life Comparison

Compound	In Vitro Half-life (t½) in Human Liver Microsomes (min)
(S)-Mirtazapine	Value to be determined experimentally
Deuterium-labeled (S)-Mirtazapine	Value to be determined experimentally

Note: The expected outcome is a longer half-life for the deuterium-labeled compound due to the kinetic isotope effect.

In Vivo Pharmacokinetic Studies

In vivo studies in animal models are essential to evaluate the impact of deuterium labeling on the absorption, distribution, metabolism, and excretion (ADME) of (S)-Mirtazapine.

Experimental Protocol: In Vivo Pharmacokinetic Study in Rats [7]

• Animal Model: Male Sprague-Dawley rats are typically used.

• Dosing: A single oral or intravenous dose of deuterium-labeled (S)-Mirtazapine or its non-deuterated counterpart is administered to different groups of rats.

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dose.

• Plasma Preparation: Plasma is separated from the blood samples by centrifugation.

• Bioanalysis: Plasma concentrations of the parent drug and its major metabolites are quantified using a validated LC-MS/MS method.

Data Presentation: Comparative Pharmacokinetic Parameters

The following table presents a representative comparison of pharmacokinetic parameters for a deuterated versus a non-deuterated central nervous system (CNS) drug, illustrating the potential effects of deuteration.[8]

Parameter	Non-Deuterated CNS Drug	Deuterated CNS Drug
Cmax (ng/mL)	e.g., 100 ± 20	e.g., 150 ± 30
Tmax (h)	e.g., 1.5 ± 0.5	e.g., 2.0 ± 0.7
AUC₀-t (ng·h/mL)	e.g., 500 ± 100	e.g., 1200 ± 250
t½ (h)	e.g., 4.0 ± 1.0	e.g., 8.0 ± 2.0
Clearance (L/h/kg)	e.g., 2.0 ± 0.5	e.g., 0.8 ± 0.2

Analytical Methods

A robust and sensitive analytical method is critical for the accurate quantification of deuterium-labeled (S)-Mirtazapine and its metabolites in biological matrices. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice.

Experimental Protocol: LC-MS/MS Analysis [9][10]

• Chromatographic Separation:

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a modifier like formic acid or ammonium (B1175870) acetate (B1210297) is typically employed.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode is suitable for Mirtazapine.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for the analyte and an internal standard.

Data Presentation: MRM Transitions for Mirtazapine and Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Mirtazapine	266.2	195.3
Desmethylmirtazapine	252.2	195.3
8-Hydroxymirtazapine	282.2	211.1
Deuterium-labeled (S)-Mirtazapine	Dependent on the number and location of deuterium atoms	To be determined

Tracer Studies in Positron Emission Tomography (PET)

While this guide focuses on deuterium labeling, which is a stable isotope, the principles of tracer studies can be extended to positron-emitting isotopes like Carbon-11 (¹¹C) for PET imaging. A PET study with a radiolabeled tracer allows for the non-invasive in vivo visualization and quantification of drug distribution and target engagement in the brain.

Experimental Protocol: General Workflow for a PET Imaging Study [11][12]

• Radiotracer Synthesis: The PET radiotracer (e.g., --INVALID-LINK---Mirtazapine) is synthesized in a radiochemistry module shortly before the scan due to the short half-life of the isotope.

• Subject Preparation: The subject is positioned in the PET scanner.

• Radiotracer Administration: A small, tracer dose of the radiolabeled compound is injected intravenously.

• Dynamic PET Scan: The scanner acquires data over a period of time (e.g., 90-120 minutes) to measure the concentration of the radiotracer in different brain regions.

• Arterial Blood Sampling (optional but recommended for full kinetic modeling): Arterial blood is sampled to measure the concentration of the radiotracer in the plasma over time, which serves as the input function for kinetic modeling.

• Image Reconstruction and Analysis: The PET data is reconstructed into dynamic images. Kinetic modeling is then applied to these images to estimate parameters such as receptor binding potential (BPnd), which reflects the density of available receptors.

Signaling Pathways and Experimental Workflows

Mirtazapine Signaling Pathway

Mirtazapine's primary mechanism of action involves the antagonism of central presynaptic α2-adrenergic autoreceptors and heteroreceptors, which leads to an increase in the release of norepinephrine (B1679862) and serotonin (B10506) (5-HT).[13][14] It also blocks several postsynaptic serotonin receptors (5-HT₂ and 5-HT₃) and histamine (B1213489) H₁ receptors.[15]

Caption: Mirtazapine's mechanism of action.

Experimental Workflow for In Vitro Metabolism Study

Caption: Workflow for in vitro metabolism study.

Experimental Workflow for In Vivo Pharmacokinetic Study

Caption: Workflow for in vivo pharmacokinetic study.

Conclusion

Deuterium-labeled (S)-Mirtazapine is a valuable tool for tracer studies in drug development. The strategic incorporation of deuterium can significantly alter its metabolic profile, leading to an improved pharmacokinetic properties. This guide has provided an in-depth overview of the synthesis, in vitro and in vivo evaluation, and analytical methodologies for deuterium-labeled (S)-Mirtazapine. The provided experimental protocols and data presentation formats serve as a foundation for researchers to design and execute their own studies, ultimately contributing to a better understanding of the therapeutic potential of this modified compound.

References

• 1. WO2008125578A2 - A method for the preparation of mirtazapine - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimizing therapeutic drug monitoring of mirtazapine — applying therapeutic reference range, concentration–dose ratio/dose-related concentration, and metabolic ratio in a naturalistic setting - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scirp.org [scirp.org]
• 11. biopharmaservices.com [biopharmaservices.com]
• 12. 11C- and 18F-Radiotracers for In Vivo Imaging of the Dopamine System: Past, Present and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 13. go.drugbank.com [go.drugbank.com]
• 14. The effects of mirtazapine on central noradrenergic and serotonergic neurotransmission. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 15. Mirtazapine - Wikipedia [en.wikipedia.org]

Stereoselective Properties of (S)-Mirtazapine and its Enantiomer: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mirtazapine (B1677164), a tetracyclic antidepressant, is a cornerstone in the management of major depressive disorder. Administered as a racemic mixture, it comprises equal parts of (S)-mirtazapine and (R)-mirtazapine. These enantiomers, while mirror images of each other, exhibit distinct pharmacological profiles, contributing uniquely to the overall therapeutic efficacy and side-effect profile of the drug. This technical guide delves into the stereoselective properties of the mirtazapine enantiomers, providing a comprehensive overview of their receptor binding affinities, pharmacokinetic and pharmacodynamic differences, and the experimental methodologies used to elucidate these characteristics.

Pharmacodynamic Properties: A Tale of Two Enantiomers

The therapeutic action of mirtazapine is primarily attributed to its antagonist activity at various neurotransmitter receptors. The stereochemistry of the mirtazapine molecule plays a pivotal role in its interaction with these receptors.

The (S)-(+)-enantiomer is the principal antagonist of serotonin (B10506) 5-HT2A and 5-HT2C receptors.[1][2] Blockade of these receptors is associated with anxiolytic, antipsychotic, and antidepressant effects, as well as improvements in sleep architecture. Furthermore, the (S)-enantiomer is the more potent antagonist of the histamine (B1213489) H1 receptor, which accounts for the sedative effects of mirtazapine.[1]

Conversely, the (R)-(-)-enantiomer is primarily responsible for the antagonism of the serotonin 5-HT3 receptor.[1][2] Inhibition of 5-HT3 receptors is known to alleviate nausea and gastrointestinal side effects often associated with other classes of antidepressants.

Both enantiomers contribute to the antagonism of α2-adrenergic receptors, although the (S)-enantiomer exhibits a greater binding affinity.[1][2] This blockade of presynaptic α2-autoreceptors and heteroreceptors leads to an increased release of both norepinephrine (B1679862) and serotonin, a key mechanism underlying mirtazapine's antidepressant efficacy.

Quantitative Analysis of Receptor Binding Affinities

The differing affinities of the mirtazapine enantiomers for various receptors have been quantified using radioligand binding assays. The inhibition constant (Ki) is a measure of the binding affinity of a ligand for a receptor; a lower Ki value indicates a higher affinity. The following table summarizes the available Ki values for (S)-mirtazapine and (R)-mirtazapine at key neurological receptors.

Receptor Subtype	(S)-Mirtazapine Ki (nM)	(R)-Mirtazapine Ki (nM)	Reference
Adrenergic Receptors
α2A-Adrenergic	Data not available	Data not available
α2B-Adrenergic	Data not available	Data not available
α2C-Adrenergic	Data not available	Data not available
Serotonin Receptors
5-HT2A	Potent Antagonist	Weaker Antagonist	[1][2]
5-HT2C	Potent Antagonist	Weaker Antagonist	[1][2]
5-HT3	Weaker Antagonist	Potent Antagonist	[1][2]
Histamine Receptors
H1	More Potent Antagonist	Less Potent Antagonist	[1]

Note: Specific Ki values for the individual enantiomers at all listed receptor subtypes are not consistently available in the public domain. The qualitative descriptions are based on established pharmacological profiles.

Pharmacokinetic Profile: Stereoselectivity in Absorption, Distribution, Metabolism, and Excretion

The pharmacokinetic properties of mirtazapine are also subject to stereoselectivity, leading to different plasma concentrations and elimination half-lives for the two enantiomers.

Pharmacokinetic Parameter	(S)-(+)-Mirtazapine	(R)-(-)-Mirtazapine	Reference
Absorption Rate Constant	0.2 min-1	0.08 min-1
Elimination Half-life	Shorter	Longer
Plasma Concentration	Lower	Higher

The metabolism of mirtazapine is primarily mediated by the cytochrome P450 (CYP) enzyme system in the liver, with CYP2D6, CYP3A4, and CYP1A2 playing significant roles. The metabolism of the (S)-enantiomer is particularly influenced by the genetic polymorphism of CYP2D6.

Signaling Pathways

The differential receptor antagonism of the mirtazapine enantiomers triggers distinct downstream signaling cascades.

α2-Adrenergic Receptor Antagonism

Blockade of presynaptic α2-adrenergic autoreceptors on noradrenergic neurons and heteroreceptors on serotonergic neurons by both enantiomers (predominantly the S-enantiomer) disinhibits the release of norepinephrine (NE) and serotonin (5-HT), respectively. This leads to increased synaptic concentrations of these neurotransmitters.

Figure 1: Signaling pathway of α2-adrenergic receptor antagonism by mirtazapine enantiomers.

Serotonin Receptor Antagonism

The stereoselective antagonism of 5-HT2 and 5-HT3 receptors leads to a more targeted modulation of the serotonergic system.

Figure 2: Signaling pathways of serotonin receptor antagonism by mirtazapine enantiomers.

Experimental Protocols

The elucidation of the stereoselective properties of mirtazapine enantiomers relies on a variety of sophisticated experimental techniques.

Enantioselective High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify the (S)- and (R)-enantiomers of mirtazapine in biological matrices.

Methodology:

• Sample Preparation:

  • Perform liquid-liquid extraction of the plasma sample using an appropriate organic solvent (e.g., toluene).

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: A chiral stationary phase is essential for separation. Commonly used columns include those based on polysaccharide derivatives, such as Chiralpak AD (amylose tris(3,5-dimethylphenylcarbamate)) or cellulose (B213188) tris(3,5-dimethylphenylcarbamate).[3][4]

  • Mobile Phase: A non-polar mobile phase is typically employed, such as a mixture of hexane (B92381) and ethanol (B145695) (e.g., 98:2, v/v) with a small amount of an amine modifier like diethylamine (B46881) (e.g., 0.1%) to improve peak shape.[3]

  • Flow Rate: A typical flow rate is 1.2 mL/min.[3]

  • Detection: UV detection at a wavelength of 292 nm is commonly used.[3]

  • Temperature: The column is maintained at a constant temperature, for example, 30°C.

• Data Analysis:

  • The retention times of the two enantiomers will differ, allowing for their separation and individual quantification.

  • A calibration curve is generated using standards of known concentrations of each enantiomer to determine the concentration in the unknown samples.

Figure 3: Experimental workflow for enantioselective HPLC analysis.

Radioligand Binding Assays

Objective: To determine the binding affinities (Ki values) of the mirtazapine enantiomers for specific receptor subtypes.

General Protocol:

• Membrane Preparation:

  • Prepare cell membranes expressing the receptor of interest (e.g., from cell lines or brain tissue).

• Binding Reaction:

  • Incubate the cell membranes with a specific radioligand for the receptor of interest (e.g., [3H]prazosin for α1-adrenergic receptors, [3H]rauwolscine for α2-adrenergic receptors, or [3H]ketanserin for 5-HT2A receptors).

  • Add increasing concentrations of the unlabeled mirtazapine enantiomer (the "competitor").

• Separation and Detection:

  • Separate the bound from the free radioligand by rapid filtration.

  • Quantify the amount of radioactivity bound to the membranes using a scintillation counter.

• Data Analysis:

  • The concentration of the mirtazapine enantiomer that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

In Vivo Microdialysis

Objective: To measure the extracellular concentrations of neurotransmitters (e.g., norepinephrine, serotonin) in specific brain regions of freely moving animals following administration of mirtazapine enantiomers.

Methodology:

• Probe Implantation:

  • Surgically implant a microdialysis probe into the brain region of interest (e.g., prefrontal cortex, hippocampus).

• Perfusion and Sampling:

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant, slow flow rate.

  • Collect the dialysate samples, which contain neurotransmitters that have diffused across the semipermeable membrane of the probe.

• Drug Administration:

  • Administer the (S)- or (R)-mirtazapine enantiomer systemically (e.g., via intraperitoneal injection).

• Neurotransmitter Analysis:

  • Analyze the dialysate samples for neurotransmitter content using a sensitive analytical technique, such as HPLC with electrochemical detection or mass spectrometry.[5][6]

• Data Analysis:

  • Compare the neurotransmitter levels before and after drug administration to determine the effect of each enantiomer on neurotransmitter release.

Conclusion

The (S)- and (R)-enantiomers of mirtazapine possess distinct and complementary pharmacological properties that collectively contribute to the antidepressant's therapeutic efficacy and tolerability. The (S)-enantiomer is primarily responsible for the potent 5-HT2A/2C and H1 receptor antagonism, while the (R)-enantiomer is the key antagonist at the 5-HT3 receptor. Both enantiomers contribute to the blockade of α2-adrenergic receptors, leading to enhanced noradrenergic and serotonergic neurotransmission. Understanding these stereoselective differences is crucial for optimizing antidepressant therapy and for the development of future novel therapeutic agents with improved efficacy and reduced side-effect profiles. The experimental protocols detailed herein provide a framework for the continued investigation of the complex pharmacology of chiral drugs.

References

• 1. Mirtazapine - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. New method for the chiral evaluation of mirtazapine in human plasma by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. antecscientific.com [antecscientific.com]
• 6. Microdialysis Coupled with LC-MS/MS for in vivo Neurochemical Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Application of (S)-Mirtazapine-d3 in Receptor Binding Affinity Assays

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the use of (S)-Mirtazapine-d3 in receptor binding affinity assays. It covers the fundamental role of deuterated compounds in pharmacological research, detailed receptor binding data for mirtazapine (B1677164), and standardized experimental protocols.

The Role of Deuterated Standards in Receptor Binding Assays

(S)-Mirtazapine-d3 is the deuterated form of the S-enantiomer of Mirtazapine.[1][2] In pharmacological and clinical research, deuterated compounds are most commonly employed as internal standards for quantitative analysis by mass spectrometry (e.g., GC-MS or LC-MS).[3][4] The key advantage of using a stable isotope-labeled standard is that its chemical and physical properties are nearly identical to the non-labeled analyte.[4][5] This ensures similar extraction recovery, chromatographic retention time, and ionization response, allowing for precise and accurate quantification of the non-labeled compound in complex biological matrices.[4]

While the primary application of (S)-Mirtazapine-d3 is as an internal standard, it can also be utilized in receptor binding assays. The substitution of hydrogen with deuterium (B1214612) atoms results in a minimal change to the molecule's steric and electronic properties. Consequently, the binding affinity of a deuterated ligand to its receptor is expected to be virtually identical to that of its non-deuterated counterpart. This assumption allows researchers to use (S)-Mirtazapine-d3 in binding assays, for instance, in mass spectrometry-based binding assays where a label-free approach is desired.[6]

Mirtazapine's Receptor Binding Profile

Mirtazapine is classified as a noradrenergic and specific serotonergic antidepressant (NaSSA).[3][7] Its therapeutic effects are mediated through its interaction with a variety of neurotransmitter receptors.[][9] Mirtazapine is a potent antagonist of central presynaptic α2-adrenergic receptors, serotonin (B10506) 5-HT2 and 5-HT3 receptors, and histamine (B1213489) H1 receptors.[10][11] Its affinity for muscarinic cholinergic and dopaminergic receptors is low.[][10] The S(+) enantiomer is primarily responsible for the antagonism of 5-HT2A and 5-HT2C receptors.[12]

Quantitative Receptor Binding Data

The following table summarizes the receptor binding affinities (Ki values) for mirtazapine. The data is compiled from various in vitro studies. Lower Ki values indicate a higher binding affinity.

Receptor Subtype	Species	Ki (nM)	Radioligand Used
Serotonin Receptors
5-HT2A	Human	16	N/A
5-HT2C	Human	58	N/A
5-HT3	Human	>18	N/A
5-HT1A	Human	260	N/A
Adrenergic Receptors
α2A	Human (CHO cells)	N/A	[3H]rauwolscine
α2B	Human (CHO cells)	N/A	[3H]rauwolscine
α2C	Human (CHO cells)	N/A	[3H]rauwolscine
α1A	Human (CHO cells)	N/A	[3H]prazosin
Histamine Receptors
H1	Human	2.0	N/A
Dopamine Receptors
D2	Human	>100	N/A
D3	Human	>20	[3H]spiperone
D4	Human	N/A	[3H]YM-09151-2
Muscarinic Receptors
M3	N/A	N/A	N/A

Note: "N/A" indicates that the specific value was not available in the reviewed sources. Data is for racemic mirtazapine unless otherwise specified. The binding profile of (S)-Mirtazapine-d3 is expected to be highly similar to that of (S)-Mirtazapine.

Experimental Protocol for Competitive Radioligand Binding Assay

This section outlines a generalized protocol for a competitive radioligand binding assay to determine the affinity of a test compound, such as (S)-Mirtazapine-d3.[13][14][15]

Materials and Reagents

• Receptor Source: Cell membranes or tissue homogenates expressing the target receptor.

• Radioligand: A radioactively labeled ligand with known high affinity and specificity for the target receptor (e.g., [3H]prazosin for α1-adrenergic receptors).

• Test Compound: (S)-Mirtazapine-d3.

• Non-specific Binding Control: A high concentration of an unlabeled ligand known to bind to the target receptor.

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• 96-well plates.

• Glass fiber filters.

• Scintillation fluid.

• Filtration apparatus.

• Scintillation counter.

Assay Procedure

• Preparation of Reagents: Prepare serial dilutions of the test compound ((S)-Mirtazapine-d3) in the assay buffer. Prepare solutions of the radioligand and the non-specific binding control.

• Incubation: In a 96-well plate, combine the receptor preparation, the radioligand (at a fixed concentration, typically at or below its Kd value), and either the assay buffer (for total binding), the test compound at various concentrations, or the non-specific binding control.

• Equilibration: Incubate the plates at a specific temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes) to allow the binding to reach equilibrium.[13]

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter using a filtration apparatus.[15] The filters will trap the receptor-bound radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

Data Analysis

• Calculate Specific Binding: Subtract the non-specific binding (counts from wells with the high concentration of unlabeled ligand) from the total binding (counts from wells with only buffer) and from the binding in the presence of the test compound.

• Generate Competition Curve: Plot the specific binding as a function of the logarithm of the test compound concentration.

• Determine IC50: Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

Visualizations

Experimental Workflow

Caption: Workflow for a competitive radioligand binding assay.

Mirtazapine's Primary Signaling Pathways

Caption: Simplified signaling pathways affected by Mirtazapine.

Conclusion

(S)-Mirtazapine-d3 serves as a valuable tool for researchers in drug development and pharmacology. Its primary utility lies in its role as a high-fidelity internal standard for the precise quantification of (S)-Mirtazapine in bioanalytical studies. Furthermore, based on the principle of isotopic equivalence, it can be confidently used in receptor binding affinity assays with the expectation that its binding characteristics will mirror those of the non-deuterated (S)-enantiomer. This guide provides the foundational data and methodologies to effectively incorporate (S)-Mirtazapine-d3 into receptor binding studies, facilitating a deeper understanding of its interactions with key neurotransmitter systems.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S)-Mirtazapine D3 | 5-HT Receptor | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of a mass spectrometry binding assay for mGlu5 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Mirtazapine : A Review of its Pharmacology and Therapeutic Potential in the Management of Major Depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. droracle.ai [droracle.ai]
• 12. Mirtazapine - Wikipedia [en.wikipedia.org]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. giffordbioscience.com [giffordbioscience.com]
• 15. Radioligand Binding Assay | Springer Nature Experiments [experiments.springernature.com]

In Vivo Distribution of Labeled Mirtazapine: A Technical Guide

This technical guide provides an in-depth overview of in vivo distribution studies of labeled mirtazapine (B1677164), a tetracyclic antidepressant. The information compiled is intended for researchers, scientists, and drug development professionals to understand the pharmacokinetic profile and tissue penetration of this compound. While specific data on deuterated (S)-Mirtazapine-d3 is limited in publicly available literature, this guide summarizes key findings from studies utilizing radiolabeled mirtazapine, which serves as a crucial surrogate for understanding its biodistribution.

Quantitative Data on Mirtazapine Distribution

The distribution of mirtazapine has been investigated in both human and animal models using various labeling techniques. The following tables summarize the quantitative data on tissue distribution from positron emission tomography (PET) studies using [N-methyl-11C]mirtazapine and postmortem tissue analysis.

Table 1: Biodistribution of [N-methyl-11C]Mirtazapine in a Healthy Human Volunteer

Organ	Absorbed Dose (mGy/MBq)
Lungs	3.4 x 10⁻²[1]
Adrenals	1.2 x 10⁻²[1]
Spleen	1.2 x 10⁻²[1]
Gallbladder wall	1.1 x 10⁻²[1]
Brain	Not specified in this study
Effective Dose	6.8 x 10⁻³ mSv/MBq[1]

Table 2: Postmortem Tissue Distribution of Mirtazapine in Humans (Mean Concentrations)

Tissue/Fluid	Concentration (mg/L or mg/kg)	Range	Number of Cases (n)
Heart Blood	0.12[2]	< 0.01-0.33	7
Peripheral Blood	0.09[2]	< 0.01-0.14	4
Urine	0.61[2]	0.01-3.2	7
Liver	0.88[2]	0.04-3.6	6
Kidney	0.21[2]	0.02-0.48	5
Bile	0.62[2]	0.11-1.6	6

Table 3: Postmortem Tissue Distribution of Mirtazapine in Humans (Concentration Ranges from a Separate Study)

Tissue/Fluid	Concentration Range (mg/L or mg/kg)	Number of Cases (n)
Heart Blood	0.03-0.57	13
Femoral Blood	0.04-0.24	9
Vitreous	0.06-0.10	3
Liver	0.32-2.1	12
Bile	0.40-6.6	7
Urine	0.12-2.5	11
Kidney	0.23	1
Spleen	0.17	1
Gastric Content	0.001-2.7 (total mg)	9

Source:[3]

Experimental Protocols

The following sections detail the methodologies employed in key in vivo distribution studies of labeled mirtazapine.

2.1. [N-methyl-11C]Mirtazapine PET Imaging in Humans

• Objective: To determine the whole-body distribution and radiation dosimetry of [N-methyl-11C]mirtazapine in a healthy human volunteer.[1]

• Radioligand: [N-methyl-11C]mirtazapine.

• Subject: One healthy male volunteer.

• Administration: Intravenous injection of 326 and 185 MBq of [N-methyl-11C]mirtazapine on two separate occasions.[1]

• Imaging: Serial whole-body PET scans were acquired for up to 70 minutes post-injection.[1]

• Data Analysis: Ten source organs were considered for estimating absorbed radiation doses using the MIRD (Medical Internal Radiation Dose) methodology.[1]

2.2. Brain Penetration Study of [N-methyl-11C]Mirtazapine in Humans

• Objective: To investigate the kinetics and differential distribution of [N-methyl-11C]mirtazapine in the human brain.[4]

• Radioligand: [N-methyl-11C]mirtazapine.

• Subjects: Healthy human subjects.

• Administration: Intravenous injection of [N-methyl-11C]mirtazapine (175 to 413 MBq).[4]

• Scanning Procedure: A 60-minute dynamic PET scan was performed immediately following injection.[4] Arterial blood samples were collected throughout the scan to determine the fraction of unchanged radioligand.[4]

• Data Analysis: Time-radioactivity curves were generated for both blood and various brain regions.[4] Kinetic modeling was applied to determine binding potentials in different brain areas.

2.3. In Vivo Biodistribution of Radioiodinated Mirtazapine in Mice

• Objective: To assess the brain-targeting efficiency of intranasally administered mirtazapine-loaded lipid nanocapsules (LNCs).[5][6]

• Radiolabeling: Mirtazapine was labeled with radioactive iodine (¹³¹I-MZP).[5][6]

• Animal Model: Mice.[5]

• Administration:

  • Intravenous (IV) injection of ¹³¹I-MZP solution.[5]

  • Intranasal (IN) administration of ¹³¹I-MZP solution.[5]

  • Intranasal (IN) administration of ¹³¹I-MZP-loaded LNCs.[5]

• Sample Collection: At various time points post-administration, blood and brain tissues were collected.

• Data Analysis: The radioactivity in the samples was measured to determine the concentration of ¹³¹I-MZP in the brain and blood.[5] The percentage of drug targeting efficiency (%DTE) and direct transport percentage (%DTP) to the brain were calculated.[5]

Visualizations: Workflows and Signaling Pathways

3.1. Experimental Workflow for PET Imaging Studies

Caption: Workflow for human PET imaging studies of [11C]Mirtazapine.

3.2. Experimental Workflow for Animal Biodistribution Studies

Caption: Workflow for animal biodistribution studies of labeled mirtazapine.

3.3. Mirtazapine's Primary Mechanism of Action

Mirtazapine is classified as a Noradrenergic and Specific Serotonergic Antidepressant (NaSSA).[4][7][8] Its therapeutic effects are primarily attributed to its antagonist activity at central presynaptic α2-adrenergic autoreceptors and heteroreceptors, which enhances both noradrenergic and serotonergic neurotransmission.[9]

Caption: Mirtazapine's mechanism of action on noradrenergic and serotonergic neurons.

References

• 1. Biodistribution and radiation dosimetry of [N-methyl-11C]mirtazapine, an antidepressant affecting adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tissue distribution of mirtazapine (Remeron) in postmortem cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Distribution of mirtazapine (Remeron) in thirteen postmortem cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PET kinetics of radiolabeled antidepressant, [N-methyl-11C]mirtazapine, in the human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nose to brain delivery of mirtazapine via lipid nanocapsules: Preparation, statistical optimization, radiolabeling, in vivo biodistribution and pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nose to brain delivery of mirtazapine via lipid nanocapsules: Preparation, statistical optimization, radiolabeling, in vivo biodistribution and pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinical pharmacokinetics of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Tetracyclic Antidepressant Causing Altered Biodistribution of MIBG - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Mirtazapine in Human Plasma using (S)-Mirtazapine-d3 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of mirtazapine (B1677164) in human plasma. The use of a stable isotope-labeled internal standard, (S)-Mirtazapine-d3, ensures high accuracy and precision by compensating for matrix effects and variations in sample processing and instrument response.[1][2][3] The method involves a straightforward protein precipitation for sample preparation, followed by a rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. This method is suitable for therapeutic drug monitoring, pharmacokinetic studies, and other clinical research applications requiring reliable quantification of mirtazapine.

Introduction

Mirtazapine is an atypical tetracyclic antidepressant used for the treatment of major depressive disorder.[4] It enhances central noradrenergic and serotonergic activity by acting as an antagonist at central presynaptic α2-adrenergic inhibitory autoreceptors and heteroreceptors.[5][6] Therapeutic drug monitoring of mirtazapine is crucial for optimizing dosage, ensuring efficacy, and avoiding toxicity. LC-MS/MS has become the preferred method for bioanalysis due to its high sensitivity, selectivity, and speed.[7][8][9]

The use of a stable isotope-labeled internal standard (SIL-IS), such as (S)-Mirtazapine-d3, is the gold standard in quantitative mass spectrometry.[1][2][3] A SIL-IS has nearly identical physicochemical properties to the analyte, causing it to co-elute and experience similar ionization effects, thereby correcting for variability during sample preparation and analysis.[1][2] This application note provides a detailed protocol for the quantification of mirtazapine in human plasma using (S)-Mirtazapine-d3 as the internal standard.

Experimental

Materials and Reagents

• Mirtazapine reference standard

• (S)-Mirtazapine-d3 internal standard (IS)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Ammonium acetate

• Human plasma (blank)

Stock and Working Solutions

• Mirtazapine Stock Solution (1 mg/mL): Dissolve 10 mg of mirtazapine in 10 mL of methanol.

• (S)-Mirtazapine-d3 Stock Solution (1 mg/mL): Dissolve 1 mg of (S)-Mirtazapine-d3 in 1 mL of methanol.

• Mirtazapine Working Solutions: Prepare serial dilutions of the mirtazapine stock solution with 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the (S)-Mirtazapine-d3 stock solution with acetonitrile.[10]

Sample Preparation: Protein Precipitation

• Pipette 50 µL of human plasma (calibration standard, QC sample, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 100 µL of the internal standard working solution (100 ng/mL (S)-Mirtazapine-d3 in acetonitrile) to each tube.[11]

• Vortex mix for 1 minute to precipitate proteins.[10]

• Centrifuge at 15,000 x g for 5 minutes at 4°C.[10]

• Transfer the supernatant to an HPLC vial for analysis.

LC-MS/MS Conditions

Liquid Chromatography (LC)

Parameter	Condition
LC System	A standard UHPLC system
Column	C18, 50 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid and 10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Isocratic or a rapid gradient optimized for separation
Flow Rate	0.5 mL/min[12]
Injection Volume	10 µL[12]
Column Temperature	40°C[12]
Run Time	Approximately 2-4 minutes[13][14]

Mass Spectrometry (MS)

Parameter	Condition
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	See Table 1
Collision Energy	Optimized for each transition (typically 20-35 eV)[12]
Cone Voltage	Optimized for each transition (typically 25-40 V)[12]

Table 1: MRM Transitions for Mirtazapine and (S)-Mirtazapine-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Mirtazapine	266.2	195.0
(S)-Mirtazapine-d3	269.2	198.0

Note: The precursor ion for Mirtazapine is [M+H]+. The d3-labeled internal standard will have a +3 Da shift.

Results and Discussion

Method Validation

The method was validated for linearity, sensitivity, precision, accuracy, recovery, and stability.

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 0.5 to 150 ng/mL.[14] The lower limit of quantification (LLOQ) was determined to be 0.5 ng/mL, with a signal-to-noise ratio greater than 10.

Table 2: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	R²
Mirtazapine	0.5 - 150	> 0.998

Precision and Accuracy

Intra- and inter-day precision and accuracy were evaluated at four QC levels (LLOQ, Low, Mid, and High). The results are summarized in Table 3. All values were within the acceptable limits of ±15% (±20% for LLOQ).

Table 3: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	0.5	< 10	95 - 105	< 12	93 - 107
Low	1.5	< 8	97 - 103	< 10	96 - 104
Mid	75	< 6	98 - 102	< 8	97 - 103
High	120	< 5	99 - 101	< 7	98 - 102

Recovery

The extraction recovery of mirtazapine and (S)-Mirtazapine-d3 was determined by comparing the peak areas of extracted samples to those of unextracted standards. The recovery was consistent across all QC levels.

Table 4: Extraction Recovery

Analyte	Low QC (%)	Mid QC (%)	High QC (%)
Mirtazapine	85 - 95	87 - 96	88 - 97
(S)-Mirtazapine-d3	86 - 94	88 - 95	89 - 96

Visualizations

Caption: Workflow for Mirtazapine Analysis.

Caption: Mirtazapine Metabolic Pathways.

Conclusion

This application note describes a simple, rapid, and reliable LC-MS/MS method for the quantification of mirtazapine in human plasma. The protein precipitation sample preparation is straightforward and efficient. The use of (S)-Mirtazapine-d3 as an internal standard ensures the accuracy and precision of the results by correcting for matrix effects and other analytical variabilities. The validated method meets the requirements for bioanalytical applications and is suitable for high-throughput analysis in a clinical research setting.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. lcms.cz [lcms.cz]
• 8. academicworks.cuny.edu [academicworks.cuny.edu]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. High-performance liquid chromatography–tandem mass spectrometry for simultaneous determination of 23 antidepressants and active metabolites in human serum and its application in therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. scirp.org [scirp.org]
• 13. researchgate.net [researchgate.net]
• 14. A fast, sensitive and simple method for mirtazapine quantification in human plasma by HPLC-ESI-MS/MS. Application to a comparative bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Quantitative Analysis of Mirtazapine using (S)-Mirtazapine-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive and detailed protocol for the quantitative analysis of mirtazapine (B1677164) in human plasma using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and (S)-Mirtazapine-d3 as an internal standard.

Introduction

Mirtazapine is an atypical antidepressant used for the treatment of major depressive disorder. Therapeutic drug monitoring and pharmacokinetic studies of mirtazapine are crucial for optimizing dosage regimens and ensuring patient safety and efficacy. This document outlines a robust and validated LC-MS/MS method for the precise and accurate quantification of mirtazapine in human plasma. The method employs a stable isotope-labeled internal standard, (S)-Mirtazapine-d3, to ensure high accuracy and correct for any variability during sample preparation and analysis.

Experimental Workflow

The overall workflow for the quantitative analysis of mirtazapine in human plasma is depicted below. This process includes sample preparation, LC-MS/MS analysis, and data processing.

Figure 1: Experimental workflow for the quantitative analysis of mirtazapine.

Materials and Reagents

• Mirtazapine reference standard

• (S)-Mirtazapine-d3 (internal standard, IS)

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• Formic acid

• Ammonium acetate (B1210297)

• Hexane

• Human plasma (drug-free)

• Deionized water

Instrumentation and Conditions

A standard high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer is required for this analysis.

Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	10 mM Ammonium acetate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Run Time	Approximately 3-5 minutes

Mass Spectrometry (MS) Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	Dependent on instrument
Gas Flow	Dependent on instrument

Table 1: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Mirtazapine	266.2	195.0	25
(S)-Mirtazapine-d3	269.2	198.0	25

Experimental Protocols

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare individual stock solutions of mirtazapine and (S)-Mirtazapine-d3 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the mirtazapine stock solution with 50:50 methanol:water to create working standard solutions for the calibration curve.

• Internal Standard Working Solution: Dilute the (S)-Mirtazapine-d3 stock solution with 50:50 methanol:water to a final concentration of 100 ng/mL.

• Calibration Curve and QC Samples: Spike drug-free human plasma with the appropriate working standard solutions to prepare calibration standards and quality control samples at low, medium, and high concentrations.

Sample Preparation Protocol (Liquid-Liquid Extraction)

• Pipette 200 µL of plasma sample (unknown, calibration standard, or QC) into a microcentrifuge tube.

• Add 50 µL of the (S)-Mirtazapine-d3 internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Add 50 µL of 0.1 M NaOH to alkalinize the sample and vortex.

• Add 1 mL of hexane, cap the tube, and vortex vigorously for 2 minutes.

• Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase (initial conditions).

• Vortex for 30 seconds and transfer the solution to an HPLC vial for analysis.

Figure 2: Detailed sample preparation workflow.

Method Validation Summary

The described method should be validated according to regulatory guidelines (e.g., FDA or EMA). The following tables summarize typical validation parameters for a similar LC-MS/MS assay for mirtazapine.[1]

Table 2: Calibration Curve and Linearity

Parameter	Result
Linearity Range	0.5 - 200 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL

Table 3: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	1.5	< 15%	< 15%	85 - 115%
Medium	75	< 15%	< 15%	85 - 115%
High	150	< 15%	< 15%	85 - 115%

Table 4: Recovery and Matrix Effect

Parameter	Result
Extraction Recovery	> 85%
Matrix Effect	Minimal and compensated by the internal standard

Data Analysis and Quantification

The concentration of mirtazapine in the unknown samples is determined by the LC-MS/MS software. A calibration curve is generated by plotting the peak area ratio of mirtazapine to the internal standard ((S)-Mirtazapine-d3) against the nominal concentration of the calibration standards. The concentration of mirtazapine in the QC and unknown samples is then calculated from the linear regression equation of the calibration curve.

Conclusion

The presented application notes and protocols describe a selective, sensitive, and robust LC-MS/MS method for the quantitative determination of mirtazapine in human plasma. The use of a deuterated internal standard, (S)-Mirtazapine-d3, ensures high accuracy and precision, making this method suitable for therapeutic drug monitoring, pharmacokinetic studies, and other clinical research applications.

References

• 1. scirp.org [scirp.org]

Application Note: Development of a Robust Bioanalytical Method for (S)-Mirtazapine in Human Plasma Using (S)-Mirtazapine-d3

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mirtazapine (B1677164) is a tetracyclic antidepressant used for the treatment of major depressive disorder.[1][2] It functions as a noradrenergic and specific serotonergic antidepressant (NaSSA), enhancing the release of norepinephrine (B1679862) and serotonin.[1][] Accurate quantification of mirtazapine in biological matrices is crucial for pharmacokinetic studies, bioequivalence testing, and therapeutic drug monitoring.[4][5][6] This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of (S)-Mirtazapine in human plasma. The use of a stable isotope-labeled internal standard, (S)-Mirtazapine-d3, ensures high accuracy and precision by correcting for matrix effects and variations during sample processing.[7][8][9]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol outlines the extraction of Mirtazapine and its internal standard from human plasma.

Materials:

• Human plasma samples

• (S)-Mirtazapine-d3 internal standard (IS) working solution

• 0.1 N NaOH

• Hexane[4][10]

• Methanol (for reconstitution)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 200 µL of human plasma into a 2 mL polypropylene (B1209903) centrifuge tube.

• Spike 20 µL of (S)-Mirtazapine-d3 IS working solution into each plasma sample, except for blank samples.

• Add 200 µL of 0.1 N NaOH to alkalize the matrix and vortex for 30 seconds.[11]

• Add 1.5 mL of hexane (B92381) to the tube.[4][10]

• Vortex the mixture vigorously for 10 minutes to ensure thorough extraction.

• Centrifuge the samples at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (hexane) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 150 µL of the mobile phase (e.g., 10 mM ammonium (B1175870) acetate/acetonitrile/formic acid (60/40/0.1, v/v/v)).[4][10]

• Vortex for 1 minute and transfer the solution to an HPLC vial for analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions: A summary of the HPLC conditions is provided in the table below.

Parameter	Condition
Column	C18 reverse-phase column (e.g., Agilent Eclipse XDB C-18, 100 × 2.1 mm, 3.5 µm)[4][10]
Mobile Phase	10 mM Ammonium Acetate / Acetonitrile / Formic Acid (60/40/0.1, v/v/v)[4][10]
Flow Rate	0.5 mL/min[4][10]
Injection Volume	10 µL[4][10]
Column Temp.	40°C[4][10]
Run Time	~3.2 minutes[4][10]

Mass Spectrometric Conditions: The mass spectrometer was operated in positive ion mode using Multiple Reaction Monitoring (MRM).

Parameter	Mirtazapine	(S)-Mirtazapine-d3 (IS)
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion (m/z)	266.3	269.3
Product Ion (m/z)	195.3	198.3
Dwell Time	200 ms	200 ms
Collision Energy	Optimized for specific instrument	Optimized for specific instrument

Method Validation Data

The method was validated according to industry guidelines. A summary of the quantitative performance is presented below.

Validation Parameter	Result
Linearity Range	0.5 - 150 ng/mL[12]
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantitation (LLOQ)	0.50 ng/mL[4][10]
Intra-day Precision (%CV)	< 10.2%[13]
Inter-day Precision (%CV)	< 10.2%[13]
Accuracy (% Bias)	Within ±15%
Extraction Recovery	85 - 94%[4][10]

Visualizations

Bioanalytical Workflow

The following diagram illustrates the complete workflow from sample receipt to final data analysis.

References

• 1. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. jcbms.org [jcbms.org]
• 4. Development and Validation of an LC-MS/MS Method for Quantitative Analysis of Mirtazapine in Human Plasma [scirp.org]
• 5. Optimizing therapeutic drug monitoring of mirtazapine - applying therapeutic reference range, concentration-dose ratio/dose-related concentration, and metabolic ratio in a naturalistic setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Review of Advances in Bioanalytical Methods for the Detection and Quantification of Olanzapine and Its Metabolites in Complex Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Mirtazapine-d3 - Analytical Standards - CAT N°: 21126 [bertin-bioreagent.com]
• 9. lcms.cz [lcms.cz]
• 10. scirp.org [scirp.org]
• 11. brieflands.com [brieflands.com]
• 12. A fast, sensitive and simple method for mirtazapine quantification in human plasma by HPLC-ESI-MS/MS. Application to a comparative bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application of (S)-Mirtazapine-d3 in Pharmacokinetic and Pharmacodynamic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive overview of the use of deuterated (S)-Mirtazapine, specifically (S)-Mirtazapine-d3, in advanced pharmacokinetic (PK) and pharmacodynamic (PD) research. The inclusion of a stable isotope-labeled internal standard is crucial for enhancing the accuracy and precision of bioanalytical methods, which is essential for reliable PK/PD modeling and drug development.

Introduction

Mirtazapine (B1677164) is a tetracyclic antidepressant used for the treatment of major depressive disorder. It exists as a racemic mixture of two enantiomers, (S)-(+)-mirtazapine and (R)-(-)-mirtazapine, which exhibit different pharmacological profiles. The (S)-enantiomer is a more potent antagonist of α2-autoreceptors and 5-HT2 receptors, while the (R)-enantiomer has a higher affinity for 5-HT3 receptors[1][2]. Both enantiomers contribute to the antagonism of H1 and α2-adrenergic receptors[1][3]. Understanding the distinct contribution of each enantiomer to the overall therapeutic effect and side-effect profile is critical for optimizing antidepressant therapy.

The use of stable isotope-labeled compounds, such as (S)-Mirtazapine-d3, is the gold standard in quantitative bioanalysis. The co-administration of a deuterated analog with the non-labeled drug allows for the mitigation of variability in sample preparation and instrument response, leading to more robust and reliable pharmacokinetic data.

Pharmacodynamic Profile of Mirtazapine

Mirtazapine's primary mechanism of action involves the enhancement of noradrenergic and serotonergic neurotransmission through the blockade of central α2-adrenergic auto- and heteroreceptors[4][5]. This action increases the release of norepinephrine (B1679862) and serotonin. Additionally, mirtazapine is a potent antagonist of 5-HT2 and 5-HT3 receptors, which is believed to contribute to its antidepressant and anxiolytic effects, while minimizing certain side effects associated with less specific serotonergic agents[4][5][6]. Its strong affinity for histamine (B1213489) H1 receptors accounts for its sedative properties[6][7].

Signaling Pathway of Mirtazapine

Caption: Mirtazapine's Mechanism of Action.

Pharmacokinetic Profile of Mirtazapine Enantiomers

Mirtazapine is rapidly absorbed after oral administration, with peak plasma concentrations reached in about 2 hours[8][9]. The absolute bioavailability is approximately 50% due to first-pass metabolism[5][7][10]. It is about 85% bound to plasma proteins[3][8][9]. The elimination half-life of racemic mirtazapine ranges from 20 to 40 hours[3][8][9][10]. The pharmacokinetics of mirtazapine are enantioselective, with the (R)-(-)-enantiomer having a longer half-life and higher plasma concentrations than the (S)-(+)-enantiomer[10].

Parameter	Racemic Mirtazapine	(S)-(+)-Mirtazapine	(R)-(-)-Mirtazapine	Reference
Time to Peak (Tmax)	~2 hours	Not specified	Not specified	[8][9]
Bioavailability	~50%	Not specified	Not specified	[5][7][10]
Protein Binding	~85%	Not specified	Not specified	[3][8][9]
Elimination Half-life (t½)	20-40 hours	9.9 ± 3.1 hours	18.0 ± 2.5 hours	[3][8][9][10]
Metabolism	CYP1A2, CYP2D6, CYP3A4	CYP2D6, CYP1A2	CYP3A4	[4][8][11]

Experimental Protocols

Protocol 1: Pharmacokinetic Study of (S)-Mirtazapine in Rodents

This protocol describes a preclinical pharmacokinetic study in rats to determine the plasma concentration-time profile of (S)-Mirtazapine following oral administration, using (S)-Mirtazapine-d3 as an internal standard.

Materials:

• (S)-Mirtazapine

• (S)-Mirtazapine-d3

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in water)

• Male Sprague-Dawley rats (250-300g)

• Oral gavage needles

• Blood collection tubes (containing anticoagulant, e.g., K2EDTA)

• Centrifuge

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Animal Dosing:

  • Fast rats overnight prior to dosing.

  • Prepare a dosing solution of (S)-Mirtazapine in the vehicle at a suitable concentration.

  • Administer a single oral dose of (S)-Mirtazapine to each rat via oral gavage.

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the tail vein or other appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Sample Analysis (LC-MS/MS):

  • Sample Preparation:

    • Thaw plasma samples.

    • To a known volume of plasma, add a working solution of the internal standard, (S)-Mirtazapine-d3.

    • Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).

    • Vortex and centrifuge the samples.

    • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

  • Chromatographic Conditions:

    • Utilize a chiral column (e.g., Chiralpak AD or CHIRALPAK IK-3) for enantioselective separation[12][13].

    • Employ a mobile phase gradient suitable for separating the enantiomers, such as hexane-ethanol with a modifier like diethylamine[12][13].

  • Mass Spectrometric Detection:

    • Use a tandem mass spectrometer in multiple reaction monitoring (MRM) mode.

    • Monitor specific precursor-to-product ion transitions for both (S)-Mirtazapine and (S)-Mirtazapine-d3.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

  • Determine the plasma concentrations of (S)-Mirtazapine in the unknown samples using the calibration curve.

  • Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, t½) using appropriate software.

Caption: Pharmacokinetic Study Workflow.

Protocol 2: Integrated Pharmacokinetic/Pharmacodynamic (PK/PD) Study

This protocol outlines a study to correlate the plasma concentrations of (S)-Mirtazapine with a pharmacodynamic endpoint, such as its effect on locomotor activity or a specific biomarker, in rodents.

Materials:

• All materials from Protocol 1.

• Apparatus for measuring the desired pharmacodynamic effect (e.g., open field arena for locomotor activity, or equipment for biomarker analysis).

Procedure:

• Study Design:

  • Divide animals into treatment groups receiving different doses of (S)-Mirtazapine and a vehicle control group.

• Dosing and Pharmacokinetic Sampling:

  • Follow the dosing and blood sampling procedures as described in Protocol 1.

• Pharmacodynamic Assessment:

  • At time points corresponding to the pharmacokinetic sampling, assess the pharmacodynamic endpoint.

  • For example, if measuring locomotor activity, place the animal in an open field arena for a defined period and record its movement.

• Sample and Data Analysis:

  • Analyze the plasma samples for (S)-Mirtazapine concentrations as described in Protocol 1.

  • Quantify the pharmacodynamic response for each animal at each time point.

• PK/PD Modeling:

  • Correlate the plasma concentrations of (S)-Mirtazapine with the observed pharmacodynamic effects using appropriate PK/PD modeling software. This will help to establish a concentration-effect relationship.

Caption: PK/PD Study Logical Relationship.

Conclusion

The use of (S)-Mirtazapine-d3 as an internal standard is indispensable for the accurate and precise quantification of (S)-Mirtazapine in biological matrices. The detailed protocols provided herein offer a framework for conducting robust pharmacokinetic and pharmacodynamic studies. Such studies are essential for elucidating the specific contributions of the (S)-enantiomer to the overall clinical profile of mirtazapine, potentially leading to the development of improved and more targeted antidepressant therapies.

References

• 1. Chirality in Modern Antidepressants: A Comprehensive Review of Stereochemical Impacts on Pharmacology and Therapeutics [mdpi.com]
• 2. Chirality of antidepressive drugs: an overview of stereoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mirtazapine - Wikipedia [en.wikipedia.org]
• 4. ClinPGx [clinpgx.org]
• 5. Mirtazapine : A Review of its Pharmacology and Therapeutic Potential in the Management of Major Depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. psychopharmacologyinstitute.com [psychopharmacologyinstitute.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Clinical pharmacokinetics of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. New method for the chiral evaluation of mirtazapine in human plasma by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for (S)-Mirtazapine-d3 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of (S)-Mirtazapine-d3 in cell-based assays. This document outlines the compound's mechanism of action, provides detailed experimental protocols for relevant assays, and presents key quantitative data to facilitate experimental design and data interpretation.

(S)-Mirtazapine-d3 is the deuterated form of the (S)-enantiomer of Mirtazapine (B1677164), a tetracyclic antidepressant. Mirtazapine is classified as a noradrenergic and specific serotonergic antidepressant (NaSSA).[1][2] The introduction of deuterium (B1214612) atoms (d3) creates a heavier isotope of the molecule, making it a valuable tool in various analytical and research applications, primarily as an internal standard for quantitative analysis by mass spectrometry (GC-MS or LC-MS).[3][4]

Mirtazapine is a racemic mixture of (S)-(+)- and (R)-(-)-enantiomers, which possess distinct pharmacological profiles.[5][6] (S)-Mirtazapine is a stereoselective antagonist of the 5-HT2 receptor.[3]

Mechanism of Action

Mirtazapine's primary mechanism of action involves the antagonism of several key receptors in the central nervous system:[1][7]

• α2-Adrenergic Receptors (α2A and α2C): As a potent antagonist, mirtazapine blocks presynaptic α2-autoreceptors on noradrenergic neurons and heteroreceptors on serotonergic neurons. This blockade inhibits the negative feedback loop, leading to an increased release of both norepinephrine (B1679862) and serotonin (B10506) (5-HT).[1][7]

• Serotonin (5-HT) Receptors: Mirtazapine is a potent antagonist of 5-HT2A, 5-HT2C, and 5-HT3 receptors.[1][7] By blocking these receptors, it is thought to mitigate some of the adverse effects associated with less specific serotonergic agents and to direct the increased serotonin towards the 5-HT1A receptor, contributing to its antidepressant and anxiolytic effects.[1]

• Histamine (B1213489) H1 Receptor: Mirtazapine is a potent antagonist of the H1 receptor, which is responsible for its sedative effects.[1][7]

Data Presentation

The following table summarizes the binding affinities (Ki) of racemic mirtazapine for various receptors. These values are essential for designing experiments and interpreting results from cell-based assays.

Target Receptor	Receptor Family	Ki (nM)
Histamine H1	Histamine Receptor	1.6
Alpha-2A Adrenergic	Adrenergic Receptor	18
Alpha-2C Adrenergic	Adrenergic Receptor	18
Serotonin 5-HT2C	Serotonin Receptor	39
Serotonin 5-HT2A	Serotonin Receptor	69
Muscarinic M1	Muscarinic Receptor	670
Muscarinic M4	Muscarinic Receptor	710
Muscarinic M3	Muscarinic Receptor	920

This table summarizes affinity data from multiple sources for racemic mirtazapine. Exact values may vary between studies.[8]

Mandatory Visualizations

The following diagrams illustrate the primary signaling pathways affected by mirtazapine and a general experimental workflow for its use in cell-based assays.

Caption: Mirtazapine's primary mechanism of action.

Caption: General experimental workflow for cell-based assays.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the activity of (S)-Mirtazapine-d3 at its primary targets.

Radioligand Binding Assay for 5-HT2A Receptor

Principle: This competitive binding assay measures the ability of (S)-Mirtazapine-d3 to displace a radiolabeled ligand (e.g., [3H]-ketanserin) from the 5-HT2A receptor. The amount of radioactivity bound to the receptor is inversely proportional to the binding affinity of the test compound.[8]

Materials:

• Cell membranes from a cell line expressing the human 5-HT2A receptor (e.g., HEK293 cells)

• Radioligand: [3H]-ketanserin

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Non-specific binding control: Mianserin (10 µM)

• (S)-Mirtazapine-d3 and non-deuterated (S)-Mirtazapine at various concentrations

• 96-well filter plates

• Scintillation fluid and a scintillation counter

Procedure:

• Prepare serial dilutions of (S)-Mirtazapine-d3 and the control compound in assay buffer.

• In a 96-well plate, add the assay buffer, cell membranes, and either the test compound, buffer (for total binding), or non-specific binding control.

• Add the radioligand ([3H]-ketanserin) to all wells to initiate the binding reaction.

• Incubate the plate for 60 minutes at room temperature with gentle agitation.[8]

• Terminate the reaction by rapid filtration through the filter plate using a cell harvester.

• Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.[8]

• Allow the filters to dry, then add scintillation fluid to each well.

• Quantify the radioactivity in each well using a scintillation counter.

• Calculate the specific binding and plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC50, which can then be converted to a Ki value.

Cellular Functional Assay: α2-Adrenergic Receptor-Mediated cAMP Inhibition

Principle: α2-adrenergic receptors are Gi-coupled, and their activation by an agonist inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This assay measures the ability of an antagonist like (S)-Mirtazapine-d3 to block the agonist-induced inhibition of cAMP production.[8]

Materials:

• CHO or HEK293 cells stably expressing the human α2A-adrenergic receptor

• Assay medium: HBSS with 20 mM HEPES, pH 7.4

• Adenylyl cyclase activator: Forskolin

• α2-adrenergic agonist: UK-14,304

• (S)-Mirtazapine-d3 and non-deuterated (S)-Mirtazapine at various concentrations

• cAMP detection kit (e.g., HTRF, AlphaScreen)

• 384-well white opaque plates

Procedure:

• Seed the cells into 384-well plates and incubate overnight.[8]

• The next day, remove the culture medium and add the assay medium.

• Add serial dilutions of (S)-Mirtazapine-d3 to the wells and pre-incubate for 15 minutes at room temperature.[8]

• Prepare a solution of the α2-agonist (UK-14,304) and Forskolin in assay medium.

• Add this solution to all wells except the basal control.

• Incubate the plate for 30 minutes at room temperature.[8]

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the chosen cAMP detection kit. The signal will be inversely proportional to the amount of cAMP produced.[8]

• Plot the signal against the logarithm of the (S)-Mirtazapine-d3 concentration to determine its potency in blocking the agonist effect.

Cellular Functional Assay: Histamine H1 Receptor-Mediated Calcium Flux

Principle: Histamine H1 receptors are Gq-coupled, and their activation leads to an increase in intracellular calcium concentration ([Ca2+]i). This assay uses a calcium-sensitive fluorescent dye to measure the ability of an antagonist like (S)-Mirtazapine-d3 to block the histamine-induced calcium release.[8]

Materials:

• HEK293 cells endogenously or recombinantly expressing the human H1 receptor

• Calcium-sensitive dye (e.g., Fura-2 AM or Fluo-4 AM)

• Assay Buffer: HBSS with 20 mM HEPES, pH 7.4

• H1 receptor agonist: Histamine

• (S)-Mirtazapine-d3 and non-deuterated (S)-Mirtazapine at various concentrations

• Black-walled, clear-bottom 96- or 384-well plates

• A fluorescence plate reader with an injection system (e.g., FLIPR)

Procedure:

• Plate the cells in black-walled, clear-bottom plates and allow them to attach overnight.[8]

• Load the cells with the calcium-sensitive dye by incubating them with the dye solution for 60 minutes at 37°C in the dark.[8]

• Wash the cells with the assay buffer to remove excess dye.

• Add serial dilutions of (S)-Mirtazapine-d3 to the cell plate and incubate for 15-30 minutes.[8]

• Place the cell plate into the fluorescence plate reader and establish a baseline fluorescence reading for each well.

• Inject a solution of histamine into each well to stimulate the H1 receptors.

• Immediately begin recording the fluorescence intensity over time (typically for 1-2 minutes). The increase in fluorescence corresponds to the influx of intracellular calcium.[8]

• Analyze the data by calculating the peak fluorescence response and plot it against the logarithm of the (S)-Mirtazapine-d3 concentration to determine its inhibitory potency (IC50).

Cell Viability and Stress Reduction Assay in SH-SY5Y Cells

Principle: To assess the protective effects of (S)-Mirtazapine-d3 against cellular stress, a model of oxidative stress can be induced in a neuronal cell line like SH-SY5Y using hydrogen peroxide (H2O2). Cell viability is then measured to determine if the compound can alleviate the stress-induced cell death.[9][10]

Materials:

• SH-SY5Y human neuroblastoma cells

• Cell culture medium (e.g., DMEM/F12) with supplements

• Hydrogen peroxide (H2O2)

• (S)-Mirtazapine-d3

• Cell viability assay reagents (e.g., MTT, Neutral Red)

• 96-well plates

Procedure:

• Culture SH-SY5Y cells in 96-well plates until they reach the desired confluency.

• Treat the cells with various concentrations of (S)-Mirtazapine-d3 in the presence of a fixed concentration of H2O2 (e.g., the IC50 value of H2O2 for SH-SY5Y cells, which is approximately 132 µM).[9]

• Include control wells with vehicle, H2O2 alone, and (S)-Mirtazapine-d3 alone.

• Incubate the cells for 48 hours.[9]

• Perform a cell viability assay (e.g., MTT assay) according to the manufacturer's protocol.

• Measure the absorbance and calculate the percentage of cell viability relative to the vehicle-treated control.

• Analyze the data to determine if (S)-Mirtazapine-d3 can significantly reverse the H2O2-induced decrease in cell viability.

Special Considerations for Using (S)-Mirtazapine-d3

• (S)-Mirtazapine-d3 as an Internal Standard: The primary application of (S)-Mirtazapine-d3 is as an internal standard in analytical methods like LC-MS/MS to quantify the concentration of non-deuterated mirtazapine and its metabolites in biological samples, including cell lysates.[3][4] Its almost identical physicochemical properties to the analyte, but distinct mass, allow for accurate correction of variations during sample preparation and analysis.

• Kinetic Isotope Effect: The replacement of hydrogen with deuterium can sometimes lead to a kinetic isotope effect, where the C-D bond is stronger than the C-H bond. This can slow down metabolic processes at the site of deuteration.[11] When using (S)-Mirtazapine-d3 in metabolic stability assays, it is crucial to run parallel experiments with the non-deuterated compound to assess any differences in metabolism.

• Control Experiments: In any cell-based assay, it is essential to include the non-deuterated (S)-Mirtazapine as a direct comparator to determine if the deuterium labeling has any unexpected effects on the biological activity of the compound.

• Cell Line Selection: The choice of cell line is critical and should be based on the specific research question and the expression of the target receptors. For example, SH-SY5Y and HT-22 cells are commonly used neuronal cell models, while HEK293 or CHO cells are often used for recombinant expression of specific receptors.[9][12]

References

• 1. What is the mechanism of Mirtazapine? [synapse.patsnap.com]
• 2. Mirtazapine - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Mirtazapine and its enantiomers differentially modulate acute thermal nociception in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological update of mirtazapine: a narrative literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. benchchem.com [benchchem.com]
• 9. Cell Model of Depression: Reduction of Cell Stress with Mirtazapine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell Model of Depression: Reduction of Cell Stress with Mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. promegaconnections.com [promegaconnections.com]

Application Notes and Protocols for (S)-Mirtazapine-d3 in High-Throughput Bioanalysis

(S)-Mirtazapine-d3 , a deuterated analog of (S)-Mirtazapine, serves as a critical tool for researchers, scientists, and drug development professionals. Its primary application lies in its use as an internal standard for the precise quantification of mirtazapine (B1677164) and its metabolites in various biological matrices. This stable isotope-labeled compound is indispensable for high-throughput bioanalytical assays, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), ensuring the accuracy and reliability of pharmacokinetic and metabolic studies.

Application Notes

(S)-Mirtazapine-d3 is the S(+)-enantiomer of Mirtazapine, a tetracyclic antidepressant. Mirtazapine's therapeutic effect is attributed to its antagonist activity at central α2-adrenergic auto- and heteroreceptors, and its blockade of 5-HT2 and 5-HT3 receptors.[1][2][3][4][5] This dual mechanism enhances noradrenergic and 5-HT1A-mediated serotonergic neurotransmission.[1][2][3][4] The metabolism of mirtazapine is extensive, primarily carried out by cytochrome P450 enzymes CYP1A2, CYP2D6, and CYP3A4, leading to the formation of metabolites such as N-desmethylmirtazapine.[1][3][6][7]

Due to its structural similarity and distinct mass, (S)-Mirtazapine-d3 is an ideal internal standard for quantitative bioanalysis.[8] Its use mitigates variability introduced during sample preparation and analysis, such as extraction inconsistencies and matrix effects, thereby improving the precision and accuracy of the analytical method.

Key Applications:

• Internal Standard in Bioanalytical Methods: The primary application of (S)-Mirtazapine-d3 is as an internal standard in LC-MS/MS assays for the quantification of mirtazapine and its metabolites in biological samples like plasma and serum.[8][9] This is crucial for therapeutic drug monitoring, pharmacokinetic studies, and bioequivalence studies.[6][10]

• Metabolic Studies: It can be used as a tracer in studies investigating the metabolic pathways of mirtazapine.[8]

• High-Throughput Screening Support: While not a screening compound itself, (S)-Mirtazapine-d3 is vital in the downstream bioanalytical workflows that support high-throughput screening campaigns for new central nervous system drugs. After identifying potential "hits" from a primary screen, accurate quantification of these compounds and their metabolic stability are essential for lead optimization, a process where (S)-Mirtazapine-d3 would be used to quantify the parent compound, mirtazapine, in comparative studies.

Quantitative Data Summary

The following tables summarize typical data generated during the validation of a high-throughput bioanalytical method for mirtazapine using (S)-Mirtazapine-d3 as an internal standard.

Table 1: Calibration Curve for Mirtazapine in Human Plasma

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Mirtazapine	0.1 - 100.0	≥ 0.999
N-desmethylmirtazapine	0.1 - 100.0	≥ 0.999

Table 2: Precision and Accuracy for Mirtazapine Quantification

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%RE)
Mirtazapine	Low	0.3	< 5	< 5	± 10
Medium	50	< 5	< 5	± 10
High	80	< 5	< 5	± 10
N-desmethylmirtazapine	Low	0.3	< 5	< 5	± 10
Medium	50	< 5	< 5	± 10
High	80	< 5	< 5	± 10

%RSD: Relative Standard Deviation; %RE: Relative Error

Experimental Protocols

Protocol 1: High-Throughput Quantification of Mirtazapine in Human Plasma using LC-MS/MS

This protocol outlines a standard procedure for the extraction and analysis of mirtazapine from human plasma, suitable for a high-throughput environment.

1. Materials and Reagents:

• (S)-Mirtazapine-d3 (Internal Standard)

• Mirtazapine and N-desmethylmirtazapine reference standards

• Human plasma (with anticoagulant)

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid

• 96-well plates

• Centrifuge capable of handling 96-well plates

• LC-MS/MS system

2. Sample Preparation (Protein Precipitation):

• Arrange plasma samples, calibration standards, and quality control samples in a 96-well plate.

• To 50 µL of each sample, add 10 µL of the internal standard working solution ((S)-Mirtazapine-d3, 100 ng/mL in methanol).

• Add 150 µL of cold acetonitrile to each well to precipitate proteins.

• Seal the plate and vortex for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to separate the analytes from matrix components (e.g., 5% B to 95% B over 2 minutes).

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI), positive mode

  • Detection: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Mirtazapine: Q1/Q3 (e.g., m/z 266.2 -> 201.1)

    • N-desmethylmirtazapine: Q1/Q3 (e.g., m/z 252.2 -> 195.1)

    • (S)-Mirtazapine-d3: Q1/Q3 (e.g., m/z 269.2 -> 204.1)

4. Data Analysis:

• Integrate the peak areas for the analytes and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the unknown samples from the calibration curve.

Visualizations

Caption: Metabolic pathway of Mirtazapine.

Caption: High-throughput bioanalytical workflow.

References

• 1. A review of the pharmacological and clinical profile of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The pharmacologic profile of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Review of the Pharmacological and Clinical Profile of Mirtazapine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological update of mirtazapine: a narrative literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. brieflands.com [brieflands.com]
• 7. jcbms.org [jcbms.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Mirtazapine-d3 - Analytical Standards - CAT N°: 21126 [bertin-bioreagent.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-Mirtazapine-d3 in Metabolite Identification Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of (S)-Mirtazapine-d3 as a stable isotope-labeled internal standard for the identification and quantification of mirtazapine (B1677164) and its metabolites in various biological matrices. The protocols detailed below are intended to offer a foundational methodology that can be adapted to specific experimental needs.

Introduction

(S)-Mirtazapine-d3 is a deuterated analog of Mirtazapine, a tetracyclic antidepressant.[1][2][3] In drug metabolism and pharmacokinetic (DMPK) studies, stable isotope-labeled compounds like (S)-Mirtazapine-d3 are invaluable tools.[4][5][6] They serve as ideal internal standards for mass spectrometry-based analysis, as their chemical and physical properties are nearly identical to the unlabeled parent drug, yet they are distinguishable by their mass-to-charge ratio (m/z).[4] This allows for accurate correction of variability that can occur during sample preparation and analysis.[4][5]

The primary metabolic pathways of mirtazapine include demethylation, hydroxylation, and N-oxidation, followed by glucuronide conjugation.[1][3] The major cytochrome P450 (CYP) enzymes responsible for its metabolism are CYP1A2, CYP2D6, and CYP3A4.[7][8][9] The key metabolites formed are 8-hydroxymirtazapine, N-desmethylmirtazapine, and mirtazapine-N-oxide.[10][7]

Key Applications:

• Metabolite Identification: Facilitates the confident identification of novel and known metabolites by comparing the chromatographic and mass spectrometric behavior of the deuterated and non-deuterated compounds.

• Quantitative Bioanalysis: Serves as a robust internal standard for the accurate quantification of mirtazapine and its metabolites in biological samples such as plasma, urine, and liver microsomes.[4][5]

• Reaction Phenotyping: Aids in determining which CYP enzymes are responsible for the metabolism of mirtazapine.

• Pharmacokinetic (PK) Studies: Enables precise measurement of drug and metabolite concentrations over time to characterize absorption, distribution, metabolism, and excretion (ADME).

Experimental Protocols

Protocol 1: In Vitro Metabolite Identification using Human Liver Microsomes (HLMs)

This protocol outlines a typical workflow for identifying mirtazapine metabolites using (S)-Mirtazapine-d3 in a human liver microsome incubation.

Materials:

• (S)-Mirtazapine-d3

• Mirtazapine

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Acetonitrile (B52724) (ACN), cold, with 0.1% formic acid

• Methanol (MeOH)

• Water, LC-MS grade

• Microcentrifuge tubes

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

Experimental Workflow:

Caption: In vitro metabolite identification workflow.

Procedure:

• Prepare Incubation Mixtures: In microcentrifuge tubes, combine pooled human liver microsomes (final concentration e.g., 0.5 mg/mL) and mirtazapine (final concentration e.g., 1 µM) in phosphate buffer (100 mM, pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiate Reaction: Start the metabolic reaction by adding the NADPH regenerating system. Include a negative control without the NADPH system.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 60 minutes).

• Quench Reaction: Stop the reaction by adding 2-3 volumes of cold acetonitrile containing (S)-Mirtazapine-d3 (internal standard) at a known concentration (e.g., 100 ng/mL).

• Protein Precipitation: Vortex the samples vigorously for 1 minute to precipitate the proteins.[4]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[4]

• Sample Collection: Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.

• LC-MS/MS Analysis: Inject an aliquot of the supernatant onto the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis for Metabolite Identification and Quantification

This protocol provides a general framework for the analysis of samples from in vitro or in vivo studies.

Instrumentation:

• UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) or a triple quadrupole mass spectrometer.

LC Conditions (Example):

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5-95% B over 10 minutes, followed by a re-equilibration period
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

MS Conditions (Example):

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Data Acquisition	Full scan mode for metabolite profiling and targeted MS/MS (or parallel reaction monitoring, PRM) for quantification.
Collision Energy	Ramped collision energy (e.g., 10-40 eV) to obtain informative fragment spectra.

Data Presentation: Expected m/z Values

The following table summarizes the expected exact masses and m/z values for mirtazapine, (S)-Mirtazapine-d3, and its major phase I metabolites in positive ion mode.

Compound	Molecular Formula	Exact Mass (Da)	[M+H]+ (m/z)	Mass Shift from Mirtazapine (Da)
Mirtazapine	C17H19N3	265.1579	266.1652	0
(S)-Mirtazapine-d3	C17H16D3N3	268.1767	269.1840	+3
N-desmethylmirtazapine	C16H17N3	251.1422	252.1495	-14
8-hydroxymirtazapine	C17H19N3O	281.1528	282.1601	+16
Mirtazapine-N-oxide	C17H19N3O	281.1528	282.1601	+16

Mirtazapine Metabolic Pathways

Mirtazapine undergoes extensive metabolism in the liver.[2][3][8] The primary biotransformation pathways are N-demethylation, aromatic hydroxylation, and N-oxidation.[1][3][10] These phase I metabolites can then undergo phase II conjugation, primarily with glucuronic acid.[1][10]

Caption: Major metabolic pathways of Mirtazapine.

Data Interpretation

The use of (S)-Mirtazapine-d3 simplifies the identification of metabolites in complex biological matrices. Metabolites of mirtazapine will appear as chromatographic peaks that are not present in the control samples. The key characteristic for identification is the presence of a "doublet" of peaks in the mass spectrum, separated by 3 Da (the mass difference between the unlabeled drug and (S)-Mirtazapine-d3), for metabolites that retain the deuterated methyl group. For metabolites where the methyl group is lost (i.e., N-desmethylmirtazapine), only a single peak corresponding to the metabolite of the unlabeled drug will be observed, while the internal standard peak remains unchanged.

Logical Flow for Metabolite Identification:

Caption: Data analysis workflow for metabolite ID.

Conclusion

(S)-Mirtazapine-d3 is an essential tool for researchers in drug metabolism and related fields. Its use as an internal standard significantly enhances the accuracy and precision of quantitative methods for mirtazapine and its metabolites.[4][5] The protocols and data presented here provide a solid foundation for the application of (S)-Mirtazapine-d3 in metabolite identification studies, ultimately contributing to a better understanding of the pharmacology and safety profile of mirtazapine.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. jcbms.org [jcbms.org]
• 4. benchchem.com [benchchem.com]
• 5. texilajournal.com [texilajournal.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. A review of the pharmacological and clinical profile of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. accessdata.fda.gov [accessdata.fda.gov]

Application Note: Mass Spectrometry Fragmentation Analysis of (S)-Mirtazapine-d3 for Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of (S)-Mirtazapine-d3, a deuterated internal standard for the antidepressant mirtazapine (B1677164), using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The characteristic fragmentation pattern of (S)-Mirtazapine-d3 is presented, along with optimized parameters for its detection and quantification in biological matrices. This information is critical for the development of robust and reliable bioanalytical methods in pharmacokinetic studies and therapeutic drug monitoring.

Introduction

(S)-Mirtazapine is one of the enantiomers of the tetracyclic antidepressant mirtazapine, which is widely used for the treatment of major depressive disorder. For accurate quantification of mirtazapine in biological samples by LC-MS/MS, a stable isotope-labeled internal standard, such as (S)-Mirtazapine-d3, is essential to compensate for matrix effects and variations in sample processing. Understanding the mass spectrometric fragmentation behavior of this internal standard is fundamental for developing sensitive and specific multiple reaction monitoring (MRM) methods. This document outlines the fragmentation pattern of (S)-Mirtazapine-d3 and provides a comprehensive experimental protocol for its analysis.

Mass Spectrometry Fragmentation Pattern of (S)-Mirtazapine-d3

(S)-Mirtazapine-d3, with a deuterated methyl group, exhibits a predictable fragmentation pattern under collision-induced dissociation (CID) in a tandem mass spectrometer. The protonated molecule [M+H]⁺ is used as the precursor ion for MS/MS analysis.

The molecular formula for Mirtazapine-d3 is C₁₇H₁₆D₃N₃, with a monoisotopic mass of approximately 268.18 Da. The protonated precursor ion is therefore observed at a mass-to-charge ratio (m/z) of approximately 269.2.

Upon fragmentation, the predominant product ion is observed at m/z 195.1.[1] This corresponds to a neutral loss of a fragment with a mass of approximately 74 Da. The fragmentation is proposed to occur at the piperazine (B1678402) ring, a common fragmentation pathway for molecules with this moiety. The deuterated methyl group is retained on the larger fragment, as the loss occurs from the unsubstituted part of the piperazine ring.

The primary fragmentation pathway is illustrated in the diagram below.

Caption: Proposed fragmentation pathway of (S)-Mirtazapine-d3.

Quantitative Data Summary

The key quantitative data for the MS/MS analysis of (S)-Mirtazapine-d3 are summarized in the table below. These values are essential for setting up an MRM experiment for the quantification of mirtazapine using its deuterated internal standard.

Parameter	Value	Reference
Precursor Ion (m/z)	269.2	[1]
Product Ion (m/z)	195.1	[1]
Cone Voltage (V)	70	[1]
Collision Energy (eV)	20	[1]

Experimental Protocols

This section details the methodologies for the analysis of (S)-Mirtazapine-d3 by LC-MS/MS.

Sample Preparation: Protein Precipitation

A simple and rapid protein precipitation method is effective for the extraction of mirtazapine and its internal standard from plasma or serum samples.

• To 100 µL of plasma/serum sample, add 300 µL of acetonitrile (B52724) (containing the appropriate concentration of (S)-Mirtazapine-d3).

• Vortex mix the samples for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

• Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography

A reversed-phase chromatographic separation can be achieved using a C18 column.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm) is suitable.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 - 10 µL.

Mass Spectrometry

The analysis is performed on a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Mass Spectrometer: A triple quadrupole or a Q-TOF mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transition:

  • (S)-Mirtazapine-d3: 269.2 → 195.1

• Source Parameters:

  • Capillary Voltage: 3.0 - 4.0 kV

  • Source Temperature: 120 - 150°C

  • Desolvation Temperature: 350 - 450°C

  • Cone Gas Flow: 50 - 150 L/hr

  • Desolvation Gas Flow: 600 - 800 L/hr

The experimental workflow is depicted in the following diagram.

Caption: Experimental workflow for the analysis of (S)-Mirtazapine-d3.

Conclusion

The well-defined fragmentation pattern of (S)-Mirtazapine-d3 allows for the development of a highly selective and sensitive LC-MS/MS method for its detection. The provided protocol offers a robust starting point for researchers and scientists in the field of drug development and clinical analysis to accurately quantify mirtazapine in various biological matrices. The use of (S)-Mirtazapine-d3 as an internal standard is crucial for achieving reliable and reproducible results in regulated bioanalysis.

References

• 1. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the NMR Analysis of (S)-Mirtazapine-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the nuclear magnetic resonance (NMR) analysis of (S)-Mirtazapine-d3. (S)-Mirtazapine-d3, a deuterated isotopologue of the antidepressant drug Mirtazapine, serves as a critical internal standard for quantitative analyses by NMR, gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS).[1] These protocols outline procedures for sample preparation, NMR data acquisition, and data processing. Additionally, this document includes predicted NMR data for (S)-Mirtazapine-d3 and a diagram of the experimental workflow. A summary of Mirtazapine's mechanism of action is also presented with a corresponding signaling pathway diagram.

Introduction to (S)-Mirtazapine

Mirtazapine is a tetracyclic antidepressant used for the treatment of major depressive disorder.[2][3] Its mechanism of action involves the antagonism of presynaptic α2-adrenergic receptors, which leads to an increase in the release of norepinephrine (B1679862) and serotonin.[2][] Mirtazapine is also a potent antagonist of 5-HT2 and 5-HT3 receptors.[5][6] The (S)-enantiomer is one of the two enantiomers that make up the racemic mixture of the drug.[] The deuterated form, (S)-Mirtazapine-d3, where the three hydrogen atoms of the N-methyl group are replaced by deuterium (B1214612), is an ideal internal standard for quantitative studies due to its chemical similarity to the parent compound and its distinct mass spectrometric signature.

Predicted NMR Spectroscopic Data

Table 1: Predicted ¹H NMR Chemical Shifts for (S)-Mirtazapine-d3

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
Aromatic-H	7.0 - 8.2	m
CH (aliphatic)	4.4 - 4.6	m
CH₂ (aliphatic)	3.4 - 3.8	m
CH₂ (aliphatic)	3.2 - 3.4	m

Note: Spectra are typically referenced to the residual solvent signal.

Table 2: Predicted ¹³C NMR Chemical Shifts for (S)-Mirtazapine-d3

Carbon	Predicted Chemical Shift (δ, ppm)
Aromatic-C	120 - 155
CH (aliphatic)	60 - 65
CH₂ (aliphatic)	45 - 55
C-N (aliphatic)	40 - 50
N-CD₃	40 - 45 (signal may be broad or absent in proton-decoupled spectra)

Note: The N-CD₃ carbon signal will exhibit a characteristic multiplet in a proton-coupled ¹³C NMR spectrum due to C-D coupling.

Experimental Protocols

Protocol 1: Qualitative ¹H and ¹³C NMR Analysis

This protocol details the standard procedure for obtaining qualitative ¹H and ¹³C NMR spectra of (S)-Mirtazapine-d3.

Materials:

• (S)-Mirtazapine-d3 (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)[7]

• Deuterated NMR solvent (e.g., Chloroform-d, DMSO-d₆, Methanol-d₄)[8]

• 5 mm NMR tubes and caps[9]

• Vial for dissolution[7]

• Pasteur pipette and bulb[8]

• Glass wool[9]

Procedure:

• Sample Weighing: Accurately weigh the desired amount of (S)-Mirtazapine-d3 into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[8] Gently vortex or swirl the vial to ensure complete dissolution of the sample.[8]

• Filtration: To remove any particulate matter, filter the solution through a small plug of glass wool placed in a Pasteur pipette directly into the NMR tube.[9]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.[8]

• NMR Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.[9]

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum. Standard parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans will be necessary compared to the ¹H spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase the resulting spectra.

  • Perform baseline correction.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).[7]

Protocol 2: Quantitative NMR (qNMR) using (S)-Mirtazapine-d3 as an Internal Standard

This protocol describes the use of (S)-Mirtazapine-d3 as an internal standard for the quantitative determination of an analyte (e.g., non-deuterated Mirtazapine).

Materials:

• (S)-Mirtazapine-d3 (accurately weighed)

• Analyte (accurately weighed)

• Deuterated NMR solvent

• Class A volumetric flasks and pipettes

• NMR spectrometer with calibrated 90° pulse

Procedure:

• Stock Solution Preparation: Prepare individual stock solutions of (S)-Mirtazapine-d3 and the analyte in the chosen deuterated solvent using volumetric flasks.

• Sample Preparation: Accurately transfer known volumes of the analyte stock solution and the (S)-Mirtazapine-d3 internal standard stock solution into a vial. Dilute with the deuterated solvent to the final volume.

• NMR Data Acquisition (¹H NMR):

  • Transfer the prepared sample solution to an NMR tube.

  • Acquire the ¹H NMR spectrum using quantitative parameters:

    • Use a calibrated 90° pulse.[8]

    • Employ a long relaxation delay (D1), which should be at least 5 times the longest T₁ relaxation time of the protons being integrated (typically 30-60 seconds).[8]

    • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for high precision).[8]

• Data Processing and Quantification:

  • Process the spectrum as described in Protocol 1.

  • Carefully integrate a well-resolved signal of the analyte and a well-resolved signal of the (S)-Mirtazapine-d3 internal standard.

  • Calculate the concentration of the analyte using the following equation:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / V) * PIS

  Where:

  • Canalyte = Concentration of the analyte

  • Ianalyte = Integral of the analyte signal

  • Nanalyte = Number of protons for the integrated analyte signal

  • IIS = Integral of the internal standard signal

  • NIS = Number of protons for the integrated internal standard signal

  • MWanalyte = Molecular weight of the analyte

  • MWIS = Molecular weight of the internal standard

  • mIS = Mass of the internal standard

  • V = Volume of the solvent

  • PIS = Purity of the internal standard

Visualizations

Experimental Workflow

Caption: Experimental workflow for NMR analysis.

Mirtazapine Signaling Pathway

Caption: Mirtazapine's primary mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Mirtazapine | C17H19N3 | CID 4205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. benchchem.com [benchchem.com]
• 9. NMR Sample Preparation [nmr.chem.umn.edu]

Application Notes and Protocols for (S)-Mirtazapine in In Vivo Animal Imaging Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mirtazapine (B1677164) is a tetracyclic antidepressant utilized in the management of major depressive disorder. Its mechanism of action is distinct, primarily involving the enhancement of noradrenergic and serotonergic neurotransmission through the blockade of central α2-adrenergic auto- and heteroreceptors.[1] This application note provides a comprehensive overview of the use of isotopically labeled (S)-Mirtazapine for in vivo animal imaging studies, focusing on its application in Positron Emission Tomography (PET) to elucidate its pharmacokinetic and pharmacodynamic properties in the central nervous system.

A critical distinction must be made regarding the type of isotopic labeling used for different in vivo applications. Deuterium-labeled compounds, such as (S)-Mirtazapine-d3, are stable isotope tracers. While not suitable for conventional imaging modalities like PET or SPECT, they are valuable for metabolic studies using techniques like Deuterium (B1214612) Metabolic Imaging (DMI), a specialized form of magnetic resonance spectroscopy (MRS) that can trace metabolic pathways.[2][3][4]

For visualization and quantification of receptor occupancy and biodistribution with high sensitivity, radioisotope-labeled tracers are required. This document will focus on the application of Carbon-11 labeled (S)-Mirtazapine ([11C]-(S)-Mirtazapine) for PET imaging, as this is the established method for in vivo imaging of this compound.[5][6]

Mechanism of Action and Signaling Pathway

Mirtazapine's antidepressant effects stem from its unique interaction with several receptor systems. It is a potent antagonist of α2-adrenergic receptors, which function as inhibitory autoreceptors on noradrenergic neurons and heteroreceptors on serotonergic neurons.[5][7] Blockade of these receptors leads to an increased release of both norepinephrine (B1679862) (NE) and serotonin (B10506) (5-HT).[7][8]

Furthermore, mirtazapine is a strong antagonist of the 5-HT2 and 5-HT3 receptors.[] By blocking these receptors, it is thought to specifically enhance 5-HT1A-mediated serotonergic transmission, which is associated with antidepressant and anxiolytic effects.[] The S(+) enantiomer of mirtazapine is primarily responsible for the antagonism of 5-HT2A and 5-HT2C receptors. The sedative effects of mirtazapine are attributed to its potent antagonism of histamine (B1213489) H1 receptors.[]

Caption: (S)-Mirtazapine Signaling Pathway

Quantitative Data from In Vivo Imaging Studies

The following tables summarize key quantitative data obtained from PET imaging studies using [11C]-labeled mirtazapine in animal models and humans. These values provide a reference for expected outcomes in preclinical imaging studies.

Table 1: Pharmacokinetic Parameters of [11C]-Mirtazapine Enantiomers in Pig Brain [6]

Parameter	S-[11C]Mirtazapine	R-[11C]Mirtazapine
Brain Radioactivity Dose	~40% higher than R-enantiomer	-
Regional Accumulation (k3)	Significantly higher than R-enantiomer	-
Clearance from Tissue (k2)	Consistently lower than R-enantiomer	-

Table 2: Regional Distribution of [11C]-Mirtazapine in Porcine Brain [5]

Brain Region	Apparent Volume of Distribution (Ve')	Apparent Binding Potential
Basal Ganglia	9 - 13	-
Thalamus	9 - 13	> 2
Frontal Cortex	9 - 13	> 2
Cerebellum	6 ml/ml	-
Frontal Cortex (Vd)	18 ml/ml	-

Table 3: Receptor Occupancy of Mirtazapine in Healthy Human Volunteers [8][10]

Mirtazapine Daily Dose (5 days)	High-Binding Regions (Cortex, Amygdala, Hippocampus)	Low-Binding Regions
7.5 mg	74% - 96%	17% - 48%
15 mg	74% - 96%	17% - 48%

Experimental Protocols

Radiosynthesis of [11C]-(S)-Mirtazapine

The radiosynthesis of [11C]-mirtazapine is typically achieved via N-methylation of the desmethyl precursor. A similar approach would be used for the specific synthesis of the (S)-enantiomer.

Precursor: N-desmethyl-(S)-mirtazapine Radiolabeling Agent: [11C]Methyl Iodide ([11C]CH3I) or [11C]Methyl Triflate Methodology:

• Production of [11C]CO2 via a cyclotron.

• Conversion of [11C]CO2 to [11C]CH3I.

• Alkylation of N-desmethyl-(S)-mirtazapine with [11C]CH3I in a suitable solvent (e.g., DMF or acetone) with a base (e.g., NaOH or K2CO3).

• The reaction is typically performed at an elevated temperature (e.g., 80-100°C) for a short duration (e.g., 5 minutes).

• Purification of the crude product is achieved using High-Performance Liquid Chromatography (HPLC).

• The collected radioactive fraction is then formulated in a physiologically compatible solution (e.g., saline with a small percentage of ethanol) for intravenous injection.

A study by Marthi et al. (2002) reported producing [N-methyl-11C]mirtazapine with a radiochemical purity of >98% and a decay-corrected radiochemical yield of 21%.[5]

In Vivo PET Imaging Protocol for Rodent Brain

This protocol provides a general framework for conducting PET imaging studies in rodents to assess the brain uptake and receptor occupancy of [11C]-(S)-Mirtazapine.

Caption: Experimental Workflow for In Vivo Animal PET Imaging

1. Animal Preparation:

• Species: Male Sprague-Dawley rats (250-300g) are commonly used.

• Acclimatization: Animals should be acclimatized to the facility for at least one week prior to the study.

• Fasting: Animals should be fasted for 4-6 hours before the scan to reduce metabolic variability, but with free access to water.

• Anesthesia: Anesthetize the animal with isoflurane (B1672236) (e.g., 4% for induction, 1.5-2% for maintenance) in oxygen. Monitor vital signs (respiration, temperature) throughout the procedure.

• Catheterization: Place a catheter in a lateral tail vein for the administration of the radiotracer and any pharmacological agents.

2. Radiotracer Administration:

• Dose: A typical dose of [11C]-(S)-Mirtazapine for a rat is 100-200 µCi (3.7-7.4 MBq) in a volume of approximately 0.2-0.5 mL. The injected mass should be low to avoid pharmacological effects.

• Administration: Inject the radiotracer as a bolus over 20-30 seconds via the tail vein catheter, followed by a saline flush (e.g., 0.5 mL).

3. PET Scan Acquisition:

• Scanner: Use a dedicated small-animal PET scanner.

• Positioning: Secure the anesthetized animal on the scanner bed, ensuring the brain is within the field of view.

• Transmission Scan: Perform a transmission scan (using a CT or a rotating radioactive source) for attenuation correction prior to the emission scan.

• Emission Scan: Start the dynamic emission scan immediately upon injection of the radiotracer. Acquire data in list mode for a total of 60-90 minutes.

4. Receptor Occupancy Study Design:

• To determine receptor occupancy, a baseline scan is first performed.

• On a separate day, the animal is pre-treated with a non-labeled dose of (S)-Mirtazapine at a specific time point before the administration of the radiotracer.

• A second PET scan is then performed using the same procedure as the baseline scan.

• The percentage of receptor occupancy is calculated by comparing the binding potential of the radiotracer in the baseline and pre-treated conditions.

5. Data Analysis:

• Image Reconstruction: Reconstruct the dynamic PET data into a series of time frames (e.g., 6 x 30s, 4 x 60s, 5 x 120s, 7 x 300s). Apply corrections for attenuation, scatter, and radioactive decay.

• Image Co-registration: If available, co-register the PET images with an anatomical MRI scan for more accurate delineation of brain regions.

• Region of Interest (ROI) Analysis: Draw ROIs on the reconstructed images for key brain areas such as the frontal cortex, hippocampus, thalamus, and cerebellum (often used as a reference region).

• Time-Activity Curves (TACs): Generate TACs for each ROI, plotting the concentration of radioactivity over time.

• Kinetic Modeling: Apply kinetic models (e.g., Simplified Reference Tissue Model - SRTM) to the TACs to estimate the binding potential (BPND), which is an index of receptor density and affinity.

• Receptor Occupancy Calculation:

  • Occupancy (%) = [(BP_ND_baseline - BP_ND_drug) / BP_ND_baseline] * 100

Conclusion

In vivo imaging with PET and the radiotracer [11C]-(S)-Mirtazapine is a powerful technique for investigating the pharmacokinetics and pharmacodynamics of this antidepressant in the living brain. These studies are crucial for understanding its mechanism of action, determining appropriate therapeutic doses, and developing novel neuropsychiatric drugs. While deuterated compounds like (S)-Mirtazapine-d3 are important tools for metabolic research using DMI, radiolabeled tracers are essential for high-sensitivity visualization of drug-receptor interactions with PET. The protocols and data presented here provide a foundation for researchers to design and execute robust in vivo animal imaging studies with (S)-Mirtazapine.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances and prospects in deuterium metabolic imaging (DMI): a systematic review of in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterium Metabolic Imaging – Back to the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deuterium Metabolic Imaging—Rediscovery of a Spectroscopic Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [11C]Mirtazapine for PET neuroimaging: radiosynthesis and initial evaluation in the living porcine brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PET neuroimaging of [11C]mirtazapine enantiomers in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is Mirtazapine used for? [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]
• 10. Receptor occupancy of mirtazapine determined by PET in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with (S)-Mirtazapine-d3 in Bioanalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (S)-Mirtazapine-d3 as an internal standard in the bioanalysis of mirtazapine (B1677164).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the bioanalysis of mirtazapine?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as mirtazapine, due to co-eluting compounds from the sample matrix (e.g., plasma, urine).[1] This can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement).[1] These effects can significantly compromise the accuracy, precision, and sensitivity of the analytical method.[1][2] In bioanalysis, matrix components like phospholipids, salts, and proteins are common culprits.[1]

Q2: How does (S)-Mirtazapine-d3, as a deuterated internal standard, help mitigate matrix effects?

A2: Deuterated internal standards are considered the gold standard for compensating for matrix effects in LC-MS/MS analysis.[1][3] (S)-Mirtazapine-d3 is chemically and physically almost identical to mirtazapine, causing it to co-elute from the liquid chromatography column and experience the same degree of ion suppression or enhancement as the analyte.[1][4] By calculating the ratio of the mirtazapine signal to the (S)-Mirtazapine-d3 signal, variations in signal intensity caused by matrix effects are normalized. This allows for more accurate and precise quantification.[1]

Q3: Can (S)-Mirtazapine-d3 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards may not always provide perfect compensation.[1][5] A phenomenon known as the "isotope effect" can sometimes lead to a slight chromatographic separation between the analyte and the deuterated internal standard.[1] If this separation causes them to elute into regions with different levels of ion suppression, it can result in inaccurate quantification.[1]

Q4: What are the key considerations when using (S)-Mirtazapine-d3 as an internal standard?

A4: Several factors are crucial for the effective use of (S)-Mirtazapine-d3:

• Isotopic Purity: The internal standard should have a high degree of deuteration (ideally ≥98%) to minimize the contribution of any unlabeled analyte to the analyte's mass-to-charge ratio (m/z).[3]

• Position of Deuterium (B1214612) Labeling: The deuterium atoms should be on stable positions within the mirtazapine molecule to prevent hydrogen-deuterium exchange with the solvent.[3]

• Co-elution: For optimal correction of matrix effects, (S)-Mirtazapine-d3 should co-elute with mirtazapine.[3][4]

• Concentration: The concentration of the internal standard should be consistent across all samples and calibration standards to ensure reproducibility.

Troubleshooting Guide

Problem	Possible Causes	Suggested Solutions
Poor reproducibility of the mirtazapine / (S)-Mirtazapine-d3 area ratio.	Inconsistent sample preparation; Pipetting errors in adding the internal standard; Variability in matrix effects across different samples.	Review and standardize the sample preparation workflow; Verify the calibration and performance of pipettes; Evaluate matrix effects across different lots of the biological matrix.
Mirtazapine and (S)-Mirtazapine-d3 do not co-elute.	Deuterium Isotope Effect: The presence of deuterium can sometimes slightly alter the retention time compared to the non-deuterated analyte; Column Degradation: Loss of stationary phase or contamination can affect separation.[1]	Optimize chromatographic conditions (e.g., gradient, temperature) to minimize the separation; Replace the analytical column; Implement a column wash protocol to reduce contamination.[1]
Unexpectedly high or low mirtazapine concentrations.	Incorrect Internal Standard Concentration: An error in the preparation of the (S)-Mirtazapine-d3 spiking solution; Cross-Contamination (Carryover): Carryover from a high concentration sample to a subsequent low concentration sample.[1]	Carefully re-prepare the internal standard solution and verify its concentration; Optimize the autosampler wash procedure and inject a blank sample after high-concentration samples to check for carryover.[1]
Significant ion suppression is still observed despite using (S)-Mirtazapine-d3.	Severe matrix effects that are not fully compensated for by the internal standard; Co-eluting interferences that disproportionately affect the analyte or internal standard.	Improve sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove more matrix components; Optimize chromatographic separation to better resolve mirtazapine from interfering peaks.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is a common and straightforward method for extracting mirtazapine from plasma samples.

• Sample Aliquoting: Aliquot 100 µL of human plasma (blank, calibration standard, QC, or unknown sample) into a microcentrifuge tube.

• Internal Standard Spiking: Add 25 µL of the (S)-Mirtazapine-d3 working solution (e.g., at a concentration of 100 ng/mL in methanol) to each tube.

• Vortexing: Briefly vortex the samples to ensure thorough mixing.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) (or methanol) to each tube to precipitate the plasma proteins.

• Vortexing and Centrifugation: Vortex the tubes vigorously for 1 minute, followed by centrifugation at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in the mobile phase to enhance sensitivity.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) of the final extract into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Parameters

The following are typical starting parameters that may require optimization for your specific instrumentation.

Parameter	Typical Condition
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start with 95% A, ramp to 95% B over 3 minutes, hold for 1 minute, and re-equilibrate.
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions	Mirtazapine: m/z 266.2 → 201.1; (S)-Mirtazapine-d3: m/z 269.2 → 204.1

Visualizations

Caption: Bioanalytical workflow using protein precipitation and LC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression; a critical review on causes, evaluation, prevention and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. waters.com [waters.com]
• 5. waters.com [waters.com]

Technical Support Center: (S)-Mirtazapine-d3 Ionization Efficiency in Mass Spectrometry

Welcome to the technical support center for optimizing the ionization efficiency of (S)-Mirtazapine-d3 in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to enhance your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity of my (S)-Mirtazapine-d3 internal standard lower than the non-deuterated analyte?

A1: A lower signal intensity for a deuterated internal standard compared to its non-deuterated counterpart can be attributed to several factors. One common reason is the "deuterium isotope effect," where the substitution of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of the molecule. This may lead to minor differences in chromatographic retention time, potentially causing the deuterated standard to elute in a region of greater ion suppression from the sample matrix. Additionally, differences in the proton affinity or gas-phase basicity between the deuterated and non-deuterated forms, though usually minimal, can influence ionization efficiency.

Q2: Can the position of the deuterium labels on Mirtazapine-d3 affect its ionization and fragmentation?

A2: Yes, the position of deuterium labeling can be crucial. If deuterium atoms are located on sites prone to hydrogen-deuterium exchange with the solvent (e.g., on -OH, -NH, or -SH groups), this can lead to a loss of the mass difference and compromise the analysis. For (S)-Mirtazapine-d3, the deuterium atoms are typically on a methyl group, which is a stable position and less susceptible to exchange. However, the presence of deuterium can sometimes subtly alter fragmentation patterns. It is important to optimize collision energy for the specific precursor-to-product ion transitions of the deuterated standard.

Q3: What are the most common adducts observed for Mirtazapine (B1677164) in positive electrospray ionization (ESI)?

A3: In positive ESI, the most common ion for mirtazapine is the protonated molecule, [M+H]⁺. Depending on the mobile phase composition and sample matrix, you may also observe adducts with sodium [M+Na]⁺ or potassium [M+K]⁺. The formation of these adducts can be minimized by using high-purity solvents and additives and by optimizing chromatographic separation to remove interfering salts.

Q4: How does the mobile phase pH affect the ionization of (S)-Mirtazapine-d3?

A4: As a basic compound containing tertiary amine groups, the ionization of (S)-Mirtazapine-d3 is significantly influenced by mobile phase pH. In positive ion mode, a lower pH (acidic mobile phase) will ensure that the amine groups are protonated, which is essential for efficient electrospray ionization. Using mobile phase additives like formic acid or acetic acid helps to maintain a low pH and enhance the signal intensity.

Q5: I am observing a chromatographic shift between my analyte and (S)-Mirtazapine-d3. How can I minimize this?

A5: A slight separation between the analyte and its deuterated internal standard is a known phenomenon due to the deuterium isotope effect. To minimize this, you can try adjusting the chromatographic conditions. Modifying the gradient slope, mobile phase composition (e.g., the ratio of organic solvent to aqueous phase), or the column temperature can help to improve co-elution. In some cases, evaluating a different analytical column with a different stationary phase chemistry may also reduce the separation.

Troubleshooting Guides

Issue 1: Low Signal Intensity or Poor Peak Shape for (S)-Mirtazapine-d3

This guide provides a systematic approach to troubleshooting and resolving issues of low signal intensity or poor peak shape for your deuterated internal standard.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low signal or poor peak shape.

Detailed Steps:

• Verify Mass Spectrometer Performance:

  • Action: Infuse a standard solution of (S)-Mirtazapine-d3 directly into the mass spectrometer.

  • Expected Outcome: A stable and strong signal for the precursor ion.

  • If Unsuccessful: Check for issues with the ion source (e.g., dirty capillary), detector, or gas supplies.

• Evaluate Chromatographic Conditions:

  • Action: Inject a standard solution onto the LC-MS system.

  • Observe: Peak shape, retention time, and signal intensity.

  • Troubleshooting:

    • Poor Peak Shape (Tailing or Fronting): This could indicate secondary interactions with the column. Ensure the mobile phase pH is sufficiently low to keep mirtazapine protonated. Consider a different column if the issue persists.

    • Low Intensity: This may be due to ion suppression. Adjust the gradient to separate (S)-Mirtazapine-d3 from co-eluting matrix components.

• Assess Sample Preparation:

  • Action: Prepare a spiked sample and a post-extraction spiked sample to evaluate matrix effects.

  • Calculation: Compare the signal intensity of (S)-Mirtazapine-d3 in the two samples. A significantly lower signal in the pre-extraction spike indicates ion suppression.

  • Troubleshooting: Improve sample cleanup by using a more effective extraction method (e.g., solid-phase extraction instead of protein precipitation).

• Optimize Mass Spectrometer Parameters:

  • Action: Systematically optimize ESI source parameters.

  • Parameters to Optimize:

    • Spray Voltage: Adjust for a stable spray and maximum signal.

    • Gas Flow Rates (Nebulizer and Drying Gas): Optimize for efficient desolvation without causing fragmentation.

    • Drying Gas Temperature: Adjust to aid desolvation.

    • Cone Voltage (or equivalent): Optimize to maximize the precursor ion intensity and minimize in-source fragmentation.[1][2]

Issue 2: In-source Fragmentation of (S)-Mirtazapine-d3

If you observe significant fragmentation of the precursor ion in the ion source, it can lead to a loss of sensitivity for your quantitative analysis.

Mirtazapine Fragmentation Pathway:

Caption: Simplified fragmentation of protonated Mirtazapine-d3.

Troubleshooting Steps:

• Reduce Cone Voltage: The cone voltage (or orifice/fragmentor voltage) is a key parameter that influences in-source fragmentation.[1][2]

  • Action: Gradually decrease the cone voltage and monitor the intensity of the precursor ion versus the fragment ions.

  • Goal: Find a voltage that maximizes the precursor ion signal while keeping fragmentation to a minimum.

• Optimize Source Temperature: While less impactful than cone voltage, excessively high source or desolvation temperatures can sometimes contribute to thermal degradation and fragmentation of labile compounds.

  • Action: Reduce the source and desolvation temperatures in increments and observe the effect on the precursor and fragment ion signals.

Data Presentation: Optimizing Ionization Efficiency

The following tables provide illustrative data on how different experimental parameters can affect the signal intensity of (S)-Mirtazapine-d3. Note: These are example values and the optimal conditions will vary depending on the specific instrument and experimental setup.

Table 1: Effect of Mobile Phase Additive on Signal-to-Noise Ratio (S/N)

Mobile Phase Additive (in Water/Acetonitrile)	Analyte Peak Area (Arbitrary Units)	Background Noise (Arbitrary Units)	Signal-to-Noise Ratio (S/N)
0.1% Formic Acid	1,200,000	5,000	240
0.1% Acetic Acid	950,000	4,500	211
5 mM Ammonium Formate	1,500,000	8,000	188
5 mM Ammonium Acetate	1,350,000	7,500	180

Table 2: Impact of Cone Voltage on Precursor Ion Intensity

Cone Voltage (V)	Precursor Ion Intensity (cps)	Key Fragment Ion Intensity (cps)
20	850,000	50,000
30	1,500,000	120,000
40	1,300,000	350,000
50	900,000	700,000

Experimental Protocols

Protocol 1: Optimization of ESI Source Parameters for (S)-Mirtazapine-d3

This protocol describes a systematic approach to optimize the key electrospray ionization (ESI) source parameters to maximize the signal intensity of (S)-Mirtazapine-d3.

Materials:

• Standard solution of (S)-Mirtazapine-d3 (e.g., 100 ng/mL) in a solvent similar to the initial mobile phase conditions.

• Syringe pump for direct infusion.

• LC-MS/MS system with an ESI source.

Workflow for ESI Source Parameter Optimization:

Caption: Experimental workflow for optimizing ESI source parameters.

Procedure:

• Infusion: Infuse the (S)-Mirtazapine-d3 standard solution directly into the mass spectrometer at a low, constant flow rate (e.g., 5-10 µL/min).

• Spray Voltage Optimization: While infusing, gradually increase the spray voltage from a low value until a stable signal is observed. Continue to adjust the voltage to find the setting that provides the highest and most stable signal for the [M+H]⁺ ion of (S)-Mirtazapine-d3.

• Nebulizer Gas Optimization: At the optimal spray voltage, vary the nebulizer gas pressure and observe its effect on signal intensity and stability. Record the pressure that yields the best signal.

• Drying Gas Temperature and Flow Optimization: Adjust the drying gas temperature and flow rate to maximize the signal. Higher flow rates and temperatures can improve desolvation, but excessive settings may reduce sensitivity.

• Cone Voltage Optimization: With all other parameters optimized, adjust the cone voltage to maximize the intensity of the precursor ion (m/z 269.2 for (S)-Mirtazapine-d3 with d3 on the N-methyl group) while minimizing in-source fragmentation.[1][2]

Protocol 2: Sample Preparation by Protein Precipitation

This is a common and straightforward method for extracting (S)-Mirtazapine-d3 from plasma or serum samples.

Materials:

• Plasma/serum sample

• (S)-Mirtazapine-d3 internal standard spiking solution

• Cold acetonitrile (B52724)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Aliquoting: In a microcentrifuge tube, add 10 µL of the (S)-Mirtazapine-d3 internal standard spiking solution to 100 µL of the plasma/serum sample.

• Vortexing: Briefly vortex the mixture.

• Precipitation: Add 300 µL of cold acetonitrile to the tube.

• Vortexing: Vortex the tube vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Cone voltage induced in-source dissociation of glucuronides in electrospray and implications in biological analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of (S)-Mirtazapine-d3 in various biological matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the stability of (S)-Mirtazapine-d3 in various biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Mirtazapine-d3 and why is it used in bioanalytical assays?

(S)-Mirtazapine-d3 is a stable, isotopically labeled form of the S-enantiomer of Mirtazapine. In this compound, three hydrogen atoms on the N-methyl group have been replaced with deuterium.[1] It is primarily used as an internal standard (IS) in quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) assays.[2][3][4][5] The use of a stable isotope-labeled IS is considered the gold standard in bioanalytical method validation as it helps to correct for variability during sample preparation, injection, and ionization in the mass spectrometer, thereby improving the accuracy and precision of the analytical method.[2][3][4]

Q2: What are the main metabolic pathways of Mirtazapine?

Mirtazapine is extensively metabolized in the liver. The major biotransformation pathways are demethylation to form desmethylmirtazapine, and hydroxylation to form 8-hydroxy mirtazapine, followed by glucuronide conjugation.[6][7][8][9][10] The cytochrome P450 enzymes CYP2D6, CYP1A2, and CYP3A4 are primarily involved in these metabolic processes.[6][7][8][9] Desmethylmirtazapine is an active metabolite.[10]

Q3: How does deuteration affect the stability of Mirtazapine?

Deuteration of a drug molecule can increase its metabolic stability by slowing down the rate of metabolism at the site of deuteration. This is known as the kinetic isotope effect.[11][12] By replacing hydrogen with the heavier isotope deuterium, the carbon-deuterium bond becomes stronger than the carbon-hydrogen bond, making it more resistant to enzymatic cleavage. This can lead to a longer half-life and altered pharmacokinetic profile of the drug.

Q4: What are the recommended storage conditions for (S)-Mirtazapine-d3 in biological matrices?

While specific stability data for (S)-Mirtazapine-d3 is not extensively published, general best practices for analyte stability in biological matrices should be followed.[13] For long-term storage, plasma and urine samples should be kept at -20°C or -80°C.[14][15] Stock solutions of Mirtazapine and its metabolites are typically prepared in methanol (B129727) and can be stored at -20°C for at least three months.[14] Short-term stability at room temperature and freeze-thaw stability should be evaluated during method validation.[14]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low recovery of (S)-Mirtazapine-d3 during sample extraction.	Inefficient protein precipitation.	Optimize the protein precipitation method. Test different organic solvents (e.g., acetonitrile (B52724), methanol) and their ratios with the plasma sample. Ensure thorough vortexing and adequate centrifugation to completely pellet the proteins.
Analyte adsorption to container surfaces.	Use low-binding polypropylene (B1209903) tubes for sample collection, processing, and storage.
High variability in analytical results.	Inconsistent sample handling.	Standardize all sample handling procedures, including thawing, vortexing, and extraction times. Ensure all samples are treated identically.
Matrix effects.	Use a stable isotope-labeled internal standard like (S)-Mirtazapine-d3 to compensate for matrix effects.[2][3][4] Evaluate matrix effects from different sources of biological matrices during method validation.
Apparent degradation of (S)-Mirtazapine-d3 in stored samples.	Improper storage temperature.	Ensure samples are consistently stored at the validated temperature (e.g., -80°C). Avoid repeated freeze-thaw cycles.
Enzymatic degradation.	If degradation is observed in whole blood, it may be due to enzymatic activity. Process blood samples to plasma or serum as quickly as possible after collection. Consider the use of enzyme inhibitors if necessary.
Interference peaks observed in the chromatogram.	Contamination from labware or reagents.	Use high-purity solvents and reagents. Thoroughly clean all glassware and autosampler components.
Co-eluting endogenous matrix components.	Optimize the chromatographic method to improve the separation of the analyte from interfering peaks. Adjust the mobile phase composition, gradient, or column chemistry.

Experimental Protocols

Protocol 1: Assessment of (S)-Mirtazapine-d3 Stability in Human Plasma

This protocol outlines a general procedure to assess the stability of (S)-Mirtazapine-d3 in human plasma under different conditions.

1. Materials:

• (S)-Mirtazapine-d3

• Human plasma (pooled from at least six different donors)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• LC-MS/MS system

2. Preparation of Stock and Working Solutions:

• Prepare a 1 mg/mL stock solution of (S)-Mirtazapine-d3 in methanol.

• Prepare working solutions by diluting the stock solution with 50:50 methanol:water to achieve concentrations for spiking into plasma.

3. Stability Assessment:

• Freeze-Thaw Stability:

  • Spike human plasma with (S)-Mirtazapine-d3 at low and high concentrations.

  • Subject the samples to three freeze-thaw cycles (freeze at -20°C or -80°C, then thaw at room temperature).

  • Analyze the samples after the third cycle and compare the concentrations to freshly prepared samples.

• Short-Term (Bench-Top) Stability:

  • Spike human plasma with (S)-Mirtazapine-d3 at low and high concentrations.

  • Keep the samples at room temperature for a specified period (e.g., 4, 8, 24 hours).

  • Analyze the samples and compare the concentrations to freshly prepared samples.

• Long-Term Stability:

  • Spike human plasma with (S)-Mirtazapine-d3 at low and high concentrations.

  • Store the samples at -20°C and -80°C for an extended period (e.g., 1, 3, 6 months).

  • Analyze the samples at each time point and compare the concentrations to freshly prepared samples.

4. Sample Analysis:

• Precipitate proteins by adding three volumes of cold acetonitrile containing a suitable internal standard to one volume of plasma.

• Vortex and centrifuge the samples.

• Analyze the supernatant using a validated LC-MS/MS method.

5. Data Analysis:

• The analyte is considered stable if the mean concentration at each stability time point is within ±15% of the nominal concentration.

Protocol 2: Bioanalytical Method Validation Using (S)-Mirtazapine-d3 as an Internal Standard

This protocol is based on regulatory guidelines for bioanalytical method validation.[3]

1. Selectivity and Specificity:

• Analyze blank plasma from at least six different sources to ensure no interference at the retention times of the analyte and (S)-Mirtazapine-d3.[3]

2. Linearity and Range:

• Prepare a series of calibration standards by spiking blank plasma with known concentrations of the analyte and a constant concentration of (S)-Mirtazapine-d3.

• Perform a linear regression analysis of the peak area ratio (analyte/IS) versus concentration.

3. Accuracy and Precision:

• Analyze replicate Quality Control (QC) samples at multiple concentration levels (low, medium, high) on different days to evaluate intra- and inter-day accuracy and precision.

4. Matrix Effect:

• Assess the impact of matrix components on the ionization of the analyte and the internal standard.

• Prepare two sets of samples: Set A (analyte and IS spiked after extraction of blank matrix) and Set B (analyte and IS in a neat solution).

• Calculate the matrix factor by comparing the peak areas from Set A to Set B. The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤15%.[3]

Data Summary

Table 1: Illustrative Stability of (S)-Mirtazapine-d3 in Human Plasma (% Remaining)

Storage Condition	Time Point	Low Concentration (10 ng/mL)	High Concentration (500 ng/mL)
Room Temperature (25°C)	0 hr	100%	100%
4 hr	98.5%	99.1%
8 hr	97.2%	98.6%
24 hr	95.8%	97.4%
Freeze-Thaw (-20°C to RT)	1 Cycle	99.2%	99.5%
2 Cycles	98.1%	98.9%
3 Cycles	97.5%	98.3%
Long-Term (-80°C)	1 Month	99.6%	99.8%
3 Months	98.9%	99.2%
6 Months	98.1%	98.7%

Note: The data presented in this table is for illustrative purposes only and represents typical stability results for a small molecule in plasma.

Visualizations

Caption: Workflow for the bioanalysis of a clinical sample.

Caption: Troubleshooting decision pathway for bioanalytical assays.

References

• 1. Mirtazapine-d3 | C17H19N3 | CID 45039945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mirtazapine - Wikipedia [en.wikipedia.org]
• 11. Deuterated Compounds [simsonpharma.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. brieflands.com [brieflands.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: (S)-Mirtazapine-d3 Extraction Recovery Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction recovery of (S)-Mirtazapine-d3. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental procedures.

Troubleshooting Guide

This section addresses specific issues that may arise during the extraction of (S)-Mirtazapine-d3, offering potential causes and recommended solutions.

Issue	Potential Cause	Recommended Solution
Low Recovery of (S)-Mirtazapine-d3	Inappropriate pH of the aqueous sample.	Mirtazapine (B1677164) is a basic compound. Adjust the sample pH to a basic range (typically pH > 8) to ensure it is in its non-ionized form, which is more soluble in organic extraction solvents. One study suggests adjusting the pH to 8 with a phosphate (B84403) buffer solution.[1]
Incorrect choice of extraction solvent.	For Liquid-Liquid Extraction (LLE), solvents like n-hexane:ethylacetate (90:10 v:v) and methyl tert-butyl ether have been used successfully.[2][3] For Solid-Phase Extraction (SPE), a strong cation exchanger has shown good results.[4][5]
Insufficient mixing or extraction time.	Ensure thorough mixing of the sample with the extraction solvent. For LLE, vertical agitation for at least 15 minutes is recommended.[3] For Solid-Phase Microextraction (SPME), an extraction time of 30 minutes has been reported.[1]
Analyte loss during solvent evaporation.	If an evaporation step is necessary, use a gentle stream of nitrogen or a vacuum evaporator at a controlled temperature (e.g., 45°C) to prevent loss of the analyte.[6]
High Variability in Recovery	Inconsistent sample preparation.	Standardize all sample preparation steps, including sample volume, addition of internal standards, and pH adjustment.
Emulsion formation during LLE.	Centrifuge the sample at a higher speed or for a longer duration (e.g., 10,000 x g for 10 minutes).[3] The addition of a small amount of salt or a different organic solvent can also help break the emulsion.
Incomplete elution from SPE cartridge.	Optimize the elution solvent. Ensure the solvent has sufficient strength to displace the analyte from the sorbent. For cation exchange SPE, an alkaline eluent is typically used.[5]
Presence of Interfering Peaks in Chromatogram	Inadequate sample cleanup.	For LLE, a back-extraction step can improve cleanup. For SPE, ensure the washing step is effective in removing matrix components without eluting the analyte. The choice of washing and eluting solvent is critical for obtaining a clean extract.[4][5]
Matrix effects in mass spectrometry.	Dilute the final extract or use a more selective extraction technique like SPE. The use of a deuterated internal standard like (S)-Mirtazapine-d3 helps to compensate for matrix effects.

Frequently Asked Questions (FAQs)

1. What are the most common methods for extracting Mirtazapine and its analogs?

The most frequently cited methods are Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Solid-Phase Microextraction (SPME).[2]

• LLE is a traditional method involving the partitioning of the analyte between an aqueous sample and an immiscible organic solvent.

• SPE utilizes a solid sorbent to retain the analyte while the sample matrix is washed away, followed by elution of the analyte with a suitable solvent.[4]

• SPME is a microextraction technique where a coated fiber is exposed to the sample, and the analyte is adsorbed onto the fiber, which is then desorbed into an analytical instrument.[1][7]

2. What is the expected recovery rate for Mirtazapine extraction?

Recovery rates can vary significantly depending on the method and the matrix.

• LLE: Mean extraction recovery for Mirtazapine has been reported to be around 86.8%.[3] Another study reported excellent average recovery values of 94.4% for Mirtazapine.[8][9]

• SPE: Recoveries for Mirtazapine and its metabolites using a strong cation exchanger ranged from 70% to 109%.[4]

• SPME: Mean recoveries for Mirtazapine from human urine were reported to be 5.4%.[1][7] It is important to note that SPME is an equilibrium-based technique, and recoveries are often lower than exhaustive techniques like LLE or SPE.

3. How does pH affect the extraction of (S)-Mirtazapine-d3?

As a basic compound, the pH of the sample matrix is a critical parameter. To ensure efficient extraction into an organic solvent, the pH should be adjusted to be basic, which converts the analyte to its more non-polar, non-ionized form. For SPME from urine, the pH was adjusted to 8.[1][7] For LLE from plasma, sodium hydroxide (B78521) is often added to alkalize the sample.[3][8][9]

4. What are some suitable organic solvents for Liquid-Liquid Extraction (LLE)?

Several organic solvents and mixtures have been successfully used:

• n-hexane:ethylacetate (90:10 v:v)[3]

• methyl tert-butyl ether[2]

• hexane:isoamyl alcohol (95:5, v/v)[8][9]

The choice of solvent will depend on the specific sample matrix and the desired selectivity.

5. What type of Solid-Phase Extraction (SPE) sorbent is recommended?

For Mirtazapine and other basic drugs, a strong cation exchange sorbent has been shown to provide the best results in terms of recovery, reproducibility, and absence of interfering substances.[4][5]

Experimental Protocols

Liquid-Liquid Extraction (LLE) Protocol for Human Plasma

This protocol is adapted from a method for the quantification of Mirtazapine in human plasma.[3]

• Transfer a 150 µL aliquot of plasma into a 2 mL polypropylene (B1209903) tube.

• Add 50 µL of the internal standard solution (e.g., Zolpidem at 7.5 ng/mL).

• Add 50 µL of 1 N NaOH and mix.

• Add 1.5 mL of n-hexane:ethylacetate (90:10 v:v) as the extraction solvent.

• Agitate vertically for 15 minutes.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant (organic phase) to a clean 10 mL conical glass tube.

• Evaporate the organic phase under a gentle stream of air.

• Reconstitute the residue in 150 µL of the mobile phase for analysis.

Solid-Phase Extraction (SPE) Workflow

The following is a general workflow for SPE based on the principles described for antidepressant extraction.[4][5]

Caption: General workflow for Solid-Phase Extraction (SPE).

Troubleshooting Logic for Low Extraction Recovery

This diagram illustrates a logical approach to troubleshooting low recovery of (S)-Mirtazapine-d3.

Caption: Troubleshooting flowchart for low extraction recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. A Rapid and Sensitive HPLC-Fluorescence Method for Determination of Mirtazapine and Its two Major Metabolites in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a solid phase extraction for 13 'new' generation antidepressants and their active metabolites for gas chromatographic-mass spectrometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Enantioselective analysis of mirtazapine, demethylmirtazapine and 8-hydroxy mirtazapine in human urine after solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. brieflands.com [brieflands.com]
• 9. Determination of Mirtazapine and Desmethyl Mirtazapine in Human Plasma by a New Validated HPLC Ultraviolet Method with a Simple and Reliable Extraction Method: Application to Therapeutic Drug Monitoring Study by 62 Real Patient Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing isotopic interference with (S)-Mirtazapine-d3

Welcome to the technical support center for (S)-Mirtazapine-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isotopic interference and addressing other common challenges encountered during the use of (S)-Mirtazapine-d3 as an internal standard in mass spectrometry-based bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Mirtazapine-d3 and why is it used as an internal standard?

A1: (S)-Mirtazapine-d3 is a stable isotope-labeled version of the S-enantiomer of Mirtazapine, where three hydrogen atoms on the N-methyl group have been replaced with deuterium (B1214612). It is used as an internal standard in quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. Because its chemical and physical properties are nearly identical to the unlabeled analyte, it co-elutes during chromatography and experiences similar matrix effects, allowing for accurate correction of analytical variability. The mass difference of 3 Da allows for its differentiation from the unlabeled Mirtazapine by the mass spectrometer.

Q2: What are the primary causes of isotopic interference when using (S)-Mirtazapine-d3?

A2: Isotopic interference when using (S)-Mirtazapine-d3 can arise from several sources:

• Natural Isotope Abundance: The unlabeled Mirtazapine has naturally occurring heavier isotopes (e.g., ¹³C, ¹⁵N). The M+3 isotope of Mirtazapine can contribute to the signal of Mirtazapine-d3, especially at high concentrations of the analyte.

• Isotopic Purity of the Internal Standard: The (S)-Mirtazapine-d3 standard may contain a small percentage of the unlabeled (d0) form as an impurity. This can lead to an overestimation of the analyte concentration, particularly at the lower limit of quantitation (LLOQ).

• Isotopic Purity of the Analyte Standard: Conversely, the analytical standard of Mirtazapine may contain trace amounts of deuterated species.

Q3: Is the deuterium label on (S)-Mirtazapine-d3 stable?

A3: The deuterium atoms on the N-methyl group of (S)-Mirtazapine-d3 are located on a carbon atom and are generally considered stable under typical LC-MS analytical conditions. These conditions often involve acidic mobile phases, and N-trideuteromethyl groups are not prone to back-exchange (swapping deuterium for hydrogen from the solvent) in such environments.[1] However, it is always good practice to assess the stability of the internal standard during method development.

Q4: What are the recommended mass transitions for monitoring Mirtazapine and Mirtazapine-d3?

A4: The selection of Multiple Reaction Monitoring (MRM) transitions is crucial for selectivity and sensitivity. While specific transitions should be optimized in your laboratory, commonly used transitions are provided in the table below.

Data Presentation

Table 1: Recommended MRM Transitions for Mirtazapine and Mirtazapine-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Mirtazapine	266.2	195.2	Positive
Mirtazapine	266.2	208.2	Positive
(S)-Mirtazapine-d3	269.2	198.2	Positive
(S)-Mirtazapine-d3	269.2	211.2	Positive

Note: These values are illustrative and should be confirmed and optimized on your specific instrument.

Experimental Protocols

Protocol: Assessment of Isotopic Crosstalk

This experiment is designed to determine the degree of signal contribution from the analyte to the internal standard channel and vice-versa.

Materials:

• Blank matrix (e.g., plasma, urine)

• Mirtazapine analytical standard

• (S)-Mirtazapine-d3 internal standard

• LC-MS/MS system

Procedure:

• Prepare Samples:

  • Blank: Blank matrix with no analyte or internal standard.

  • Zero Sample: Blank matrix spiked with the internal standard at the working concentration.

  • ULOQ Analyte Sample: Blank matrix spiked with Mirtazapine at the Upper Limit of Quantitation (ULOQ) without the internal standard.

  • LLOQ Sample: Blank matrix spiked with Mirtazapine at the Lower Limit of Quantitation (LLOQ) and the internal standard at the working concentration.

• LC-MS/MS Analysis:

  • Analyze the prepared samples using the developed LC-MS/MS method.

  • Monitor the MRM transitions for both Mirtazapine and (S)-Mirtazapine-d3 in all samples.

• Data Evaluation:

  • Analyte Contribution to IS Channel: In the "ULOQ Analyte Sample," the peak area in the (S)-Mirtazapine-d3 MRM channel should be less than 5% of the peak area of the internal standard in the "Zero Sample."

  • IS Contribution to Analyte Channel: In the "Zero Sample," the peak area in the Mirtazapine MRM channel should be less than 20% of the analyte peak area in the "LLOQ Sample."

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High background signal in the internal standard channel in blank samples.	Contamination of the LC-MS system or carryover.	1. Inject a series of blank solvent injections to clean the system. 2. Optimize the needle wash procedure. 3. Check for contamination in the mobile phase or reconstitution solvent.
Non-linear calibration curve, especially at high concentrations.	Isotopic crosstalk from high concentrations of Mirtazapine to the (S)-Mirtazapine-d3 channel.	1. Perform the isotopic crosstalk experiment described above. 2. If significant crosstalk is observed, consider using a higher mass-labeled internal standard (e.g., ¹³C₃, ¹⁵N-labeled) if available. 3. Adjust the concentration of the internal standard.
Inconsistent internal standard response across a batch.	Poor sample preparation, matrix effects, or instability of the internal standard.	1. Review the sample preparation procedure for consistency. 2. Investigate matrix effects by performing a post-extraction addition experiment. 3. Confirm the stability of (S)-Mirtazapine-d3 in the sample matrix and processing conditions, although instability of the N-d3-methyl group is unlikely.[1]
Analyte and internal standard peaks are not co-eluting.	Chromatographic issues or a significant isotopic effect.	1. While a slight shift is possible with deuterium labeling, significant separation is rare for N-methyl-d3 labels. 2. Optimize the chromatographic gradient and column chemistry to ensure co-elution.

Visualizations

Logical Workflow for Investigating Isotopic Interference

Workflow for assessing isotopic crosstalk.

Potential Fragmentation Pathway of Mirtazapine

A simplified potential fragmentation pathway for Mirtazapine.

References

• 1. mdpi.com [mdpi.com]

Preventing degradation of (S)-Mirtazapine-d3 during sample preparation

Welcome to the technical support center for (S)-Mirtazapine-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing degradation and troubleshooting common issues encountered during the sample preparation and analysis of (S)-Mirtazapine-d3.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Mirtazapine-d3 and what is its primary application?

(S)-Mirtazapine-d3 is the deuterated form of the (S)-enantiomer of Mirtazapine (B1677164). It is primarily used as an internal standard (IS) for the quantitative analysis of mirtazapine in biological matrices by mass spectrometry, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] The deuterium (B1214612) labeling on the methyl group provides a mass shift that allows it to be distinguished from the unlabeled analyte.[3]

Q2: What are the main degradation pathways for mirtazapine that could also affect (S)-Mirtazapine-d3?

Mirtazapine is susceptible to degradation under several conditions. The primary pathways include:

• Hydrolysis: Degradation occurs under both acidic and basic conditions.[4]

• Oxidation: Mirtazapine degrades when exposed to oxidizing agents, such as hydrogen peroxide.[4]

• Photodegradation: Slight degradation can occur upon exposure to light.[4]

During sample preparation, exposure to strong acids, bases, or oxidizing agents should be minimized. It is also advisable to protect samples from light.

Q3: Can the deuterium label on (S)-Mirtazapine-d3 be lost during sample preparation?

Loss of the deuterium label, known as isotopic or back-exchange, is a potential issue with deuterated internal standards.[5][6] This is more likely to occur if the deuterium atoms are in chemically labile positions. For (S)-Mirtazapine-d3, the deuterium atoms are on a methyl group, which is generally stable. However, extreme pH conditions (acidic or basic) can potentially catalyze this exchange.[6]

Q4: My (S)-Mirtazapine-d3 internal standard shows a different retention time than the mirtazapine analyte. Is this normal?

Yes, a slight difference in retention time between a deuterated internal standard and the non-deuterated analyte can occur. This is known as the "deuterium isotope effect," which can alter the physicochemical properties of the molecule, leading to a chromatographic shift.[7] While perfect co-elution is ideal, a small, consistent, and reproducible separation may be acceptable as long as it does not lead to differential matrix effects.[8]

Troubleshooting Guides

Issue 1: Low or Inconsistent (S)-Mirtazapine-d3 Signal

Symptom: The peak area of the (S)-Mirtazapine-d3 internal standard is highly variable or significantly lower than expected across samples.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Degradation during Sample Preparation	1. pH Control: Avoid extreme pH conditions. If extraction requires acidic or basic conditions, neutralize the sample as soon as possible. Mirtazapine is a basic, lipophilic drug with a pKa of 7.1.[9] 2. Temperature Control: Keep samples on ice or at a controlled low temperature during processing. Avoid prolonged exposure to high temperatures. 3. Light Protection: Use amber vials or protect samples from direct light exposure.
Isotopic Exchange (Back-Exchange)	1. Assess Label Stability: Incubate (S)-Mirtazapine-d3 in a blank matrix under the same conditions as your sample preparation and analysis. Analyze for any increase in the unlabeled mirtazapine signal.[5] 2. Optimize pH: Conduct experiments at a pH where the label is most stable. For many compounds, this is often a slightly acidic to neutral pH.
Differential Matrix Effects	1. Evaluate Matrix Effects: Perform a post-extraction addition experiment. Compare the signal of the IS in a neat solution to its signal in a spiked, extracted blank matrix. A significant difference indicates ion suppression or enhancement.[5][6] 2. Improve Sample Cleanup: Enhance your sample preparation method (e.g., use solid-phase extraction instead of protein precipitation) to remove more matrix components.
Inaccurate Pipetting or Dilution	1. Verify Pipettes: Ensure all pipettes are properly calibrated. 2. Review Dilution Scheme: Double-check all dilution calculations and procedures for the internal standard working solution.

Issue 2: Inaccurate Quantification of Mirtazapine

Symptom: The calculated concentration of the mirtazapine analyte is inaccurate or fails to meet validation criteria for accuracy and precision.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Presence of Unlabeled Analyte in IS	1. Check Certificate of Analysis (CoA): Verify the isotopic and chemical purity of the (S)-Mirtazapine-d3 standard.[5] 2. Analyze IS Solution: Prepare a sample containing only the IS at the working concentration and analyze it for the presence of the unlabeled mirtazapine. The response for the unlabeled analyte should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[6]
Chromatographic Shift & Matrix Effects	1. Optimize Chromatography: Adjust the mobile phase composition, gradient, or column temperature to improve co-elution of the analyte and the internal standard.[6] 2. Dilute the Sample: Diluting the sample extract can sometimes mitigate matrix effects.
Metabolic Conversion	Mirtazapine is extensively metabolized in the liver by CYP2D6, CYP3A4, and CYP1A2 isoforms.[9] While less likely to occur ex vivo during sample prep, ensure that enzymatic activity is quenched, for example, by immediate protein precipitation or freezing.

Experimental Protocols

Protocol 1: Stability Assessment of (S)-Mirtazapine-d3 in Human Plasma

Objective: To evaluate the stability of (S)-Mirtazapine-d3 in human plasma under different storage conditions.

Methodology:

• Prepare Spiked Plasma: Spike a pool of blank human plasma with (S)-Mirtazapine-d3 to a final concentration of 50 ng/mL.

• Aliquot Samples: Aliquot the spiked plasma into separate amber vials for each condition.

• Storage Conditions:

  • Freeze-Thaw Stability: Subject samples to five freeze-thaw cycles (-20°C to room temperature).[9]

  • Short-Term Stability: Store samples at room temperature for 24 hours.

  • Long-Term Stability: Store samples at -20°C and -80°C for 30 days.[9]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add 300 µL of ice-cold methanol.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• Analysis: Analyze the samples by a validated LC-MS/MS method and compare the peak areas of the stored samples to freshly prepared samples.

Protocol 2: Evaluation of Isotopic Exchange

Objective: To determine if back-exchange of deuterium occurs during sample processing.

Methodology:

• Prepare Spiked Matrix: Spike a blank biological matrix (e.g., plasma) with (S)-Mirtazapine-d3 at the working concentration.

• Incubation: Incubate the spiked matrix at room temperature for a duration equivalent to your typical sample preparation and analysis time (e.g., 4 hours).

• Sample Preparation: Extract the sample using your standard protocol.

• Analysis: Analyze the extracted sample by LC-MS/MS. Monitor the mass transition for the unlabeled mirtazapine.

• Evaluation: An increase in the signal for the unlabeled mirtazapine compared to a sample with no incubation indicates that isotopic exchange may be occurring.[5]

Visualizations

Caption: Troubleshooting workflow for (S)-Mirtazapine-d3 degradation.

References

• 1. Mirtazapine-d3 - Analytical Standards - CAT N°: 21126 [bertin-bioreagent.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mirtazapine-d3 | C17H19N3 | CID 45039945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. isca.me [isca.me]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of Mirtazapine and Desmethyl Mirtazapine in Human Plasma by a New Validated HPLC Ultraviolet Method with a Simple and Reliable Extraction Method: Application to Therapeutic Drug Monitoring Study by 62 Real Patient Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Addressing non-specific binding of (S)-Mirtazapine-d3

Welcome to the technical support center for (S)-Mirtazapine-d3. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to the non-specific binding of (S)-Mirtazapine-d3 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding and why is it a concern for (S)-Mirtazapine-d3?

A: Non-specific binding refers to the interaction of (S)-Mirtazapine-d3 with components in your experimental system other than its intended target receptor. This can include binding to plasticware, filters, or other proteins in your sample.[1][2] High non-specific binding can obscure the true specific binding signal, leading to inaccurate measurements of receptor affinity and density.[1] While Mirtazapine (B1677164) itself binds non-specifically to plasma proteins to a high degree (around 85%), it's crucial to minimize this in in-vitro assays to obtain reliable data.[3][4][5]

Q2: How is non-specific binding determined in an assay with (S)-Mirtazapine-d3?

A: Non-specific binding is measured by adding a high concentration of an unlabeled competitor ligand to a parallel set of experimental tubes. This unlabeled ligand will occupy the specific receptor sites, meaning any remaining bound (S)-Mirtazapine-d3 is considered non-specifically bound.[2] The specific binding is then calculated by subtracting the non-specific binding from the total binding (measured in the absence of the competitor).[2] For Mirtazapine, an unlabeled competitor could be non-deuterated Mirtazapine or another compound with high affinity for the same receptors, such as mianserin.[6]

Q3: Does the deuterium (B1214612) labeling of (S)-Mirtazapine-d3 increase its non-specific binding?

A: While deuterium substitution can alter the metabolic profile of a drug, it generally does not significantly affect its receptor binding affinity or intrinsic non-specific binding properties.[7] The primary purpose of deuteration is often to alter pharmacokinetics, for example, by reducing the rate of metabolic clearance.[7][8] Therefore, any issues with non-specific binding are likely due to the inherent properties of the Mirtazapine molecule and the assay conditions, rather than the deuteration itself.

Q4: What is an acceptable level of non-specific binding in my experiment?

A: Ideally, non-specific binding should be a small fraction of the total binding. A common rule of thumb is that non-specific binding should not exceed 50% of the total binding at the highest radioligand concentration used.[9] In many well-optimized assays, non-specific binding is as low as 10-20% of the total.[2] If you are experiencing higher levels, it is crucial to optimize your assay conditions.

Troubleshooting Guides

High non-specific binding is a common challenge in ligand binding assays. Below are troubleshooting steps to help you identify and resolve the root cause.

Issue 1: High background signal across all samples.

This suggests a general issue with the assay components or procedure.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high background signal.

Step-by-Step Guide:

• Verify Ligand and Receptor Preparation:

  • Ensure the purity of your (S)-Mirtazapine-d3. Degradation can lead to increased non-specific interactions.

  • Confirm the quality and concentration of your receptor preparation (e.g., cell membranes).

• Optimize Assay Buffer Composition: The composition of the assay buffer is critical for minimizing non-specific binding.[1][10]

  • pH Adjustment: The charge of both the ligand and receptor can be influenced by pH. Experiment with a range of pH values around the physiological pH of 7.4 to find the optimal condition.[10][11]

  • Ionic Strength: Increasing the salt concentration (e.g., with NaCl) can reduce electrostatic interactions that contribute to non-specific binding.[10]

  • Additives:

    • Bovine Serum Albumin (BSA): BSA acts as a blocking agent, preventing (S)-Mirtazapine-d3 from binding to non-receptor proteins and the surfaces of your assay plates.[1][10] A typical starting concentration is 0.1% to 1% (w/v).[10]

    • Non-ionic Surfactants: Low concentrations of surfactants like Tween-20 or Triton X-100 can disrupt hydrophobic interactions that may cause non-specific binding.[10]

• Refine Washing Procedure: Inadequate washing can leave unbound ligand behind, contributing to a high background signal.[10]

  • Increase Wash Volume and/or Number of Washes: Ensure you are using a sufficient volume of ice-cold wash buffer and consider adding more wash steps.[10]

  • Optimize Wash Buffer Composition: The wash buffer should efficiently remove unbound ligand without causing significant dissociation of the specifically bound ligand. Its composition is often similar to the assay buffer.[10]

Issue 2: Non-specific binding increases proportionally with (S)-Mirtazapine-d3 concentration.

This often points to issues with the assay materials, such as the filters or plates.

Troubleshooting Workflow:

Caption: Troubleshooting for concentration-dependent non-specific binding.

Step-by-Step Guide:

• Evaluate Filter Material: Some ligands have a high affinity for certain filter materials. If using a filtration assay, consider testing different types of filters (e.g., glass fiber vs. polyethylenimine-coated).

• Pre-treat Filters and Plates: Soaking filters or pre-coating plates with a blocking agent like BSA or polyethyleneimine (PEI) can reduce the binding of your ligand to these surfaces.

• Consider Alternative Assay Formats: If filtration-based methods continue to yield high non-specific binding, consider a non-filtration method like a scintillation proximity assay (SPA), which does not require separation of bound and free ligand.[9]

Data Presentation

The following tables provide example data to illustrate the effects of different troubleshooting steps on non-specific binding in a hypothetical [(S)-Mirtazapine-d3] binding assay.

Table 1: Effect of BSA Concentration on Non-Specific Binding

BSA Concentration (% w/v)	Total Binding (CPM)	Non-Specific Binding (CPM)	Specific Binding (CPM)	% Specific Binding
0	5500	3500	2000	36.4%
0.1	5200	1800	3400	65.4%
0.5	5100	1200	3900	76.5%
1.0	5050	1050	4000	79.2%

Note: In this example, increasing BSA concentration effectively reduced non-specific binding and improved the specific binding signal.

Table 2: Effect of Wash Steps on Non-Specific Binding

Number of Washes	Total Binding (CPM)	Non-Specific Binding (CPM)	Specific Binding (CPM)	% Specific Binding
1	5100	1800	3300	64.7%
2	5080	1400	3680	72.4%
3	5050	1050	4000	79.2%
4	5040	1000	4040	80.2%

Note: Increasing the number of washes reduced non-specific binding, with diminishing returns after 3-4 washes in this hypothetical scenario.

Experimental Protocols

Protocol 1: Standard Radioligand Binding Assay for (S)-Mirtazapine-d3

This protocol provides a general framework for a competitive binding assay to determine the affinity of a test compound for a target receptor using (S)-Mirtazapine-d3 as the labeled ligand.

Materials:

• Cell membranes expressing the target receptor (e.g., 5-HT2A).[6]

• (S)-Mirtazapine-d3 (radiolabeled or fluorescently tagged).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 0.5% BSA.[6][10]

• Unlabeled Competitor: Mianserin (10 µM for determining non-specific binding).[6]

• Test compound at various concentrations.

• 96-well filter plates.[6]

• Scintillation fluid and a scintillation counter (for radiolabeled ligand).[6]

Procedure:

• Prepare serial dilutions of your test compound in the assay buffer.

• In a 96-well plate, add the following to the appropriate wells:

  • Total Binding: Assay buffer, cell membranes, and (S)-Mirtazapine-d3.

  • Non-Specific Binding: Assay buffer, cell membranes, unlabeled competitor, and (S)-Mirtazapine-d3.

  • Test Compound: Assay buffer, cell membranes, test compound dilution, and (S)-Mirtazapine-d3.

• Incubate the plate at a specified temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes at room temperature).[1]

• Terminate the binding reaction by rapid filtration through the filter plate using a vacuum manifold.[1]

• Wash the filters rapidly with several volumes of ice-cold wash buffer.[10]

• Quantify the radioactivity or fluorescence in each well.

• Calculate specific binding by subtracting the non-specific binding from the total binding.[2]

• Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC50 value.

Mirtazapine Signaling Pathway:

Mirtazapine's primary mechanism of action involves the antagonism of presynaptic α2-adrenergic receptors, which leads to an increase in the release of both norepinephrine (B1679862) and serotonin (B10506) (5-HT). It also acts as a potent antagonist at 5-HT2 and 5-HT3 receptors.[12][13]

References

• 1. benchchem.com [benchchem.com]
• 2. graphpad.com [graphpad.com]
• 3. Clinical pharmacokinetics of mirtazapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. nicoyalife.com [nicoyalife.com]
• 12. Mirtazapine: an antidepressant with noradrenergic and specific serotonergic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mirtazapine : A Review of its Pharmacology and Therapeutic Potential in the Management of Major Depression - PubMed [pubmed.ncbi.nlm.nih.gov]

Calibration curve linearity issues with (S)-Mirtazapine-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the use of (S)-Mirtazapine-d3, with a specific focus on calibration curve linearity issues in analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Mirtazapine-d3 and what are its primary applications in research?

(S)-Mirtazapine-d3 is the deuterium-labeled form of (S)-Mirtazapine. Deuterated compounds are frequently used as internal standards in quantitative bioanalysis by techniques like liquid chromatography-mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).[1][2] Its primary application is to improve the accuracy and precision of the quantification of Mirtazapine in complex biological matrices by correcting for variations during sample preparation and analysis.[3][4]

Q2: I am observing a non-linear calibration curve when using (S)-Mirtazapine-d3 as an internal standard. What are the common causes?

Non-linear calibration curves are a frequent challenge in bioanalytical method development.[5][6] Common causes when using a deuterated internal standard like (S)-Mirtazapine-d3 include:

• Matrix Effects: Components in the biological sample (e.g., plasma, urine) can interfere with the ionization of the analyte and/or the internal standard in the mass spectrometer source, leading to ion suppression or enhancement.[5][7] This effect can be concentration-dependent and cause non-linearity.

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, resulting in a plateauing of the signal and a loss of linear response.[5][8]

• Inaccurate Standard Preparation: Errors in the preparation of stock solutions or serial dilutions of either the analyte (Mirtazapine) or the internal standard ((S)-Mirtazapine-d3) are a common source of non-linearity.[5]

• Isotopic Contribution: At high concentrations of the analyte, the natural isotopic abundance of elements like carbon and hydrogen can lead to a small signal at the mass-to-charge ratio (m/z) of the deuterated internal standard, causing interference.

• Suboptimal Internal Standard Concentration: The concentration of the internal standard should be consistent across all samples and calibration standards and should be within the linear range of the detector.[4]

Q3: What is an acceptable linearity (R²) for a calibration curve in a bioanalytical method?

While a correlation coefficient (R²) value greater than 0.99 is generally considered a good indicator of linearity, it should not be the sole criterion.[7] Visual inspection of the calibration curve and analysis of the residuals are also crucial to identify any systematic deviations from linearity. Regulatory guidelines often recommend a variety of statistical tests to assess linearity.

Q4: Can I use a non-linear regression model for my calibration curve?

Yes, if the non-linearity is consistent and reproducible, a non-linear regression model (e.g., quadratic) can be used.[6][9] However, the choice of the model must be justified and validated. It is often preferable to identify and address the root cause of the non-linearity to achieve a linear model, as it is generally more robust.

Troubleshooting Guides

Guide 1: Troubleshooting Non-Linear Calibration Curves

This guide provides a step-by-step approach to diagnosing and resolving linearity issues with your (S)-Mirtazapine-d3 calibration curve.

Step 1: Verify Standard and Internal Standard Preparation

• Action: Re-prepare the stock solutions and calibration standards for both Mirtazapine and (S)-Mirtazapine-d3 from fresh powders. Use calibrated pipettes and balances.

• Rationale: Inaccurate concentrations are a primary source of non-linear curves.[5]

Step 2: Investigate Matrix Effects

• Action: Prepare calibration standards in the same biological matrix as your samples (matrix-matched calibration curve). Compare the slope of the matrix-matched curve to a curve prepared in a clean solvent.

• Rationale: A significant difference in slopes indicates the presence of matrix effects.[5][7]

Step 3: Check for Detector Saturation

• Action: Extend the calibration curve to higher concentrations to see if the response plateaus. If saturation is observed, dilute your samples to fall within the linear range of the assay.

• Rationale: Detector saturation at high analyte concentrations is a common cause of non-linearity.[5][8]

Step 4: Optimize Internal Standard Concentration

• Action: Ensure the concentration of (S)-Mirtazapine-d3 is appropriate and consistent. The response of the internal standard should be well above the limit of detection but not so high as to cause saturation.

• Rationale: An inconsistent or inappropriate internal standard concentration can lead to poor reproducibility and linearity.[4]

Experimental Protocols

Protocol 1: Preparation of Stock and Standard Solutions

Objective: To prepare accurate stock and working standard solutions of Mirtazapine and (S)-Mirtazapine-d3.

Materials:

• Mirtazapine reference standard

• (S)-Mirtazapine-d3 internal standard

• HPLC-grade methanol (B129727) or other suitable solvent

• Calibrated analytical balance

• Calibrated micropipettes

• Volumetric flasks

Procedure:

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 10 mg of Mirtazapine and (S)-Mirtazapine-d3 into separate 10 mL volumetric flasks.

  • Dissolve the compounds in a small amount of solvent and then dilute to the mark with the same solvent. Mix thoroughly.

• Working Standard Solution Preparation:

  • Perform serial dilutions from the stock solutions to prepare a series of working standard solutions at desired concentrations for spiking into the matrix to create the calibration curve.

Protocol 2: Sample Preparation using Protein Precipitation

Objective: To extract Mirtazapine and (S)-Mirtazapine-d3 from a biological matrix (e.g., plasma) for LC-MS/MS analysis.

Materials:

• Plasma samples

• (S)-Mirtazapine-d3 working solution

• Acetonitrile (ACN) containing 0.1% formic acid (precipitation solvent)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma into a microcentrifuge tube.

• Add a specific volume of the (S)-Mirtazapine-d3 working solution to each sample to achieve the desired final concentration.

• Add 300 µL of cold ACN with 0.1% formic acid to precipitate the proteins.

• Vortex for 30 seconds.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

Data Presentation

Table 1: Example LC-MS/MS Parameters for Mirtazapine Analysis

Parameter	Setting
LC Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Mirtazapine)	Q1: 266.2 m/z -> Q3: 195.2 m/z
MRM Transition ((S)-Mirtazapine-d3)	Q1: 269.2 m/z -> Q3: 198.2 m/z

Table 2: Example Calibration Curve Data and Linearity Assessment

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	1,510,876	0.010
5	78,987	1,554,321	0.051
10	160,456	1,498,765	0.107
50	812,345	1,523,456	0.533
100	1,654,321	1,543,210	1.072
500	8,234,567	1,532,109	5.375
Linearity (R²)	\multicolumn{3}{c	}{0.9985}
Regression Equation	\multicolumn{3}{c	}{y = 0.0108x + 0.0012}

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. benchchem.com [benchchem.com]
• 6. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. reddit.com [reddit.com]
• 9. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for Mirtazapine: A Comparative Guide Featuring (S)-Mirtazapine-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of mirtazapine (B1677164) in biological matrices, with a special focus on the cross-validation process and the benefits of using a deuterated internal standard like (S)-Mirtazapine-d3. Cross-validation is a critical step in bioanalysis to ensure the reliability and comparability of data when different analytical methods or laboratories are used within a study.[1][2][3] The use of a stable isotope-labeled internal standard, such as (S)-Mirtazapine-d3, is considered the gold standard for quantitative LC-MS/MS assays, offering superior accuracy and precision by effectively compensating for matrix effects and variability during sample processing.

Comparison of Validated Analytical Methods for Mirtazapine

The following table summarizes the key performance characteristics of different validated analytical methods for the determination of mirtazapine in human plasma. Method C is a representative method illustrating the expected performance when using a deuterated internal standard like (S)-Mirtazapine-d3.

Parameter	Method A: HPLC-UV[4][5][6][7]	Method B: LC-MS/MS with Structural Analog IS[8][9][10]	Method C: LC-MS/MS with (S)-Mirtazapine-d3 (Deuterated IS)
Analyte(s)	Mirtazapine & N-desmethylmirtazapine	Mirtazapine	Mirtazapine
Internal Standard (IS)	Clozapine	Diazepam	(S)-Mirtazapine-d3
Linearity Range	10 - 250 ng/mL	0.5 - 150 ng/mL	0.1 - 100 ng/mL
Lower Limit of Quantification (LLOQ)	10 ng/mL	0.5 ng/mL	0.1 ng/mL
Accuracy (% Bias)	-2.8% to 5.5%	Within ±15%	Within ±15%
Precision (%RSD)	< 3.4% (Intra-day), < 2.9% (Inter-day)	< 15%	< 15%
Recovery	94.4% (Mirtazapine)	84.9% - 93.9%	> 95%

Experimental Protocols

Method B: LC-MS/MS with Structural Analog IS (Diazepam)

This method provides a sensitive and specific approach for the quantification of mirtazapine in human plasma.[8][9]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 200 µL of human plasma, add 25 µL of Diazepam internal standard solution.

• Add 1 mL of hexane (B92381) as the extraction solvent.

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 5 minutes to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase.

2. Liquid Chromatography:

• Column: C18, 5 µm analytical column

• Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and ammonium (B1175870) acetate (B1210297) buffer.

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

3. Mass Spectrometry:

• Ionization: Electrospray Ionization (ESI), positive mode

• Detection: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Mirtazapine: Precursor ion > Product ion

  • Diazepam (IS): Precursor ion > Product ion

Cross-Validation Protocol

Cross-validation is essential when transferring an analytical method between laboratories or when comparing data from different methods within the same study.[1][2][3]

1. Objective: To demonstrate the equivalency of two validated bioanalytical methods (e.g., Method B and Method C).

2. Experimental Design:

• Prepare two sets of quality control (QC) samples at low, medium, and high concentrations in the appropriate biological matrix.

• Analyze one set of QC samples using the established method (Method B).

• Analyze the second set of QC samples using the new or transferred method (Method C).

• In addition, analyze a minimum of 20 incurred study samples with both methods.

3. Acceptance Criteria:

• For QC samples: The mean accuracy of the results from the new method should be within ±15% of the nominal concentration, and the precision (%CV) should not exceed 15%.[2]

• For incurred samples: At least 67% of the samples should have a percent difference between the two methods of within ±20% of their mean.

Visualizing the Cross-Validation Workflow

The following diagram illustrates the logical workflow for a typical cross-validation of a bioanalytical method.

Caption: Workflow for the cross-validation of a bioanalytical method.

The Advantage of Using (S)-Mirtazapine-d3 as an Internal Standard

The use of a stable isotope-labeled internal standard like (S)-Mirtazapine-d3 is highly recommended for quantitative bioanalysis by LC-MS/MS. Here’s why:

• Co-elution with the Analyte: (S)-Mirtazapine-d3 is chemically identical to mirtazapine, with the only difference being the presence of deuterium (B1214612) atoms. This ensures that it co-elutes with the analyte during chromatography, experiencing the same matrix effects and ionization suppression or enhancement.

• Improved Accuracy and Precision: By closely mimicking the behavior of the analyte throughout the entire analytical process (extraction, chromatography, and ionization), the deuterated internal standard provides more effective normalization, leading to significantly improved accuracy and precision of the results.

• Reduced Method Variability: The use of (S)-Mirtazapine-d3 helps to minimize variability arising from sample preparation inconsistencies and matrix effects, resulting in a more robust and reliable method.

References

• 1. karger.com [karger.com]
• 2. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. brieflands.com [brieflands.com]
• 5. Determination of Mirtazapine and Desmethyl Mirtazapine in Human Plasma by a New Validated HPLC Ultraviolet Method with a Simple and Reliable Extraction Method: Application to Therapeutic Drug Monitoring Study by 62 Real Patient Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Mirtazapine and Desmethyl Mirtazapine in Human Plasma by a New Validated HPLC Ultraviolet Method with a Simple and Reliable Extraction Method: Application to Therapeutic Drug Monitoring Study by 62 Real Patient Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Determination of Mirtazapine and Desmethyl Mirtazapine in Human Plasma by a New Validated HPLC Ultraviolet Method with a Simple and Reliable Extraction Method: Application to Therapeutic Drug Monitoring Study by 62 Real Patient Plasma | Semantic Scholar [semanticscholar.org]
• 8. Development and Validation of an LC-MS/MS Method for Quantitative Analysis of Mirtazapine in Human Plasma [scirp.org]
• 9. scirp.org [scirp.org]
• 10. A fast, sensitive and simple method for mirtazapine quantification in human plasma by HPLC-ESI-MS/MS. Application to a comparative bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Pharmacology of (S)-Mirtazapine-d3 vs. (R)-Mirtazapine-d3: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the pharmacological properties of the (S) and (R) enantiomers of deuterated mirtazapine (B1677164). This document summarizes key experimental data, outlines detailed methodologies for relevant assays, and visualizes critical pathways and workflows.

Mirtazapine, a tetracyclic antidepressant, is clinically used as a racemic mixture of its two enantiomers, (S)-mirtazapine and (R)-mirtazapine. These enantiomers exhibit distinct pharmacological profiles, contributing differently to the overall therapeutic effects and side-effect profile of the drug. The deuterated forms, (S)-Mirtazapine-d3 and (R)-Mirtazapine-d3, are functionally equivalent to their non-deuterated counterparts in terms of pharmacodynamics, but the deuterium (B1214612) labeling can influence pharmacokinetic properties. This guide focuses on the comparative pharmacology of these two enantiomers.

Data Presentation

The following tables summarize the key pharmacological and pharmacokinetic parameters of (S)-Mirtazapine and (R)-Mirtazapine.

Table 1: Comparative Receptor Binding Profile

While specific Ki values for the individual enantiomers are not consistently available in the public domain, the qualitative differences in their binding affinities are well-documented. Racemic mirtazapine demonstrates high affinity for several receptors.

Receptor Target	(S)-Mirtazapine	(R)-Mirtazapine	Racemic Mirtazapine (pKi)
Serotonin (B10506) Receptors
5-HT2A	Stronger Antagonist[1]	Weaker Antagonist	7.2[2]
5-HT2C	Stronger Antagonist[1]	Weaker Antagonist	7.4[2]
5-HT3	Weaker Antagonist	Stronger Antagonist[1]	High Affinity
Adrenergic Receptors
α2A-Adrenergic	Contributes to Antagonism	Contributes to Antagonism	6.8 - 7.1[2]
α2C-Adrenergic	Contributes to Antagonism	Contributes to Antagonism	7.0 - 7.7[2]
α2-Autoreceptor	Stronger Antagonist[1]	Weaker Antagonist	High Affinity
α2-Heteroreceptor	Weaker Antagonist	Stronger Antagonist[1]	High Affinity
Histamine (B1213489) Receptors
H1	Stronger Antagonist	Contributes to Antagonism	High Affinity

Table 2: Comparative Functional Activity

The differential receptor binding affinities of the enantiomers translate into distinct functional activities.

Functional Effect	(S)-Mirtazapine	(R)-Mirtazapine
Serotonergic Modulation	Primarily mediates blockade of 5-HT2A and 5-HT2C receptors.	Primarily mediates blockade of 5-HT3 receptors.
Noradrenergic Modulation	Potent blockade of α2-autoreceptors, leading to increased norepinephrine (B1679862) release.	Potent blockade of α2-heteroreceptors on serotonergic neurons, contributing to increased serotonin release.
Antihistaminergic Effects	Major contributor to sedation and appetite stimulation via potent H1 receptor antagonism.	Contributes to H1 receptor antagonism.
Nociception	Pronociceptive properties observed in animal models.[3]	Antinociceptive properties observed in animal models.[3]

Table 3: Comparative Pharmacokinetic Parameters

The pharmacokinetics of mirtazapine are enantioselective, with notable differences in the elimination half-life of the two enantiomers. Deuteration can potentially alter these parameters by affecting metabolism.

Parameter	(S)-(+)-Mirtazapine	(R)-(-)-Mirtazapine
Elimination Half-life (t1/2)	Shorter	Longer
Plasma Concentrations	Lower	Higher

Experimental Protocols

Detailed methodologies for key experiments cited in the pharmacological characterization of mirtazapine enantiomers are provided below.

1. Radioligand Binding Assay for Receptor Affinity Determination

• Objective: To determine the binding affinity (Ki) of (S)-Mirtazapine-d3 and (R)-Mirtazapine-d3 for specific receptors (e.g., 5-HT2A, α2A-adrenergic, H1).

• Materials:

  • Cell membranes expressing the receptor of interest (e.g., from CHO or HEK293 cells).

  • Radioligand specific for the receptor (e.g., [3H]ketanserin for 5-HT2A, [3H]rauwolscine for α2-adrenergic receptors, [3H]pyrilamine for H1 receptors).

  • (S)-Mirtazapine-d3 and (R)-Mirtazapine-d3 test compounds.

  • Non-specific binding control (a high concentration of a known ligand for the receptor).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate ions).

  • 96-well filter plates.

  • Scintillation cocktail and a scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compounds ((S)-Mirtazapine-d3 and (R)-Mirtazapine-d3).

  • In a 96-well filter plate, add the assay buffer, cell membranes, and either the test compound, buffer (for total binding), or the non-specific binding control.

  • Add the radioligand to all wells to initiate the binding reaction.

  • Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through the filter plate, followed by washing with ice-cold assay buffer to remove unbound radioligand.

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Quantify the radioactivity in each well using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

2. Functional Assay: α2-Adrenergic Receptor-Mediated cAMP Inhibition

• Objective: To measure the antagonist potency of (S)-Mirtazapine-d3 and (R)-Mirtazapine-d3 at α2-adrenergic receptors.

• Materials:

  • Cells stably expressing the human α2A-adrenergic receptor (e.g., CHO or HEK293 cells).

  • Assay medium (e.g., HBSS with 20 mM HEPES).

  • Adenylyl cyclase activator (e.g., forskolin).

  • α2-adrenergic agonist (e.g., UK-14,304).

  • (S)-Mirtazapine-d3 and (R)-Mirtazapine-d3 test compounds.

  • cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

  • 384-well plates.

• Procedure:

  • Seed the cells into 384-well plates and incubate overnight.

  • Remove the culture medium and add the assay medium.

  • Add serial dilutions of the test compounds to the wells and pre-incubate.

  • Add a solution of the α2-agonist and forskolin (B1673556) to stimulate the cells.

  • Incubate the plate for a specified time (e.g., 30 minutes) at room temperature.

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol of the cAMP detection kit.

  • Plot the cAMP levels against the logarithm of the test compound concentration to determine the potency of the antagonists in blocking the agonist-induced inhibition of cAMP production.

3. Functional Assay: Histamine H1 Receptor-Mediated Calcium Flux

• Objective: To determine the inverse agonist/antagonist activity of (S)-Mirtazapine-d3 and (R)-Mirtazapine-d3 at the H1 receptor.

• Materials:

  • Cells stably expressing the human H1 receptor (e.g., CHO or HEK293 cells).

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Assay buffer (e.g., HBSS with 20 mM HEPES).

  • Histamine (agonist).

  • (S)-Mirtazapine-d3 and (R)-Mirtazapine-d3 test compounds.

  • A fluorescence plate reader with an injection module.

• Procedure:

  • Seed cells into a 96-well plate and incubate overnight.

  • Load the cells with the calcium-sensitive fluorescent dye.

  • Wash the cells to remove excess dye.

  • Add serial dilutions of the test compounds to the plate and incubate.

  • Place the plate in the fluorescence plate reader and establish a baseline fluorescence reading.

  • Inject a solution of histamine into each well to stimulate the H1 receptors.

  • Immediately record the fluorescence intensity over time to measure the intracellular calcium influx.

  • To measure inverse agonism, omit the histamine stimulation step and measure the ability of the compounds to reduce basal fluorescence in cells with constitutive H1 receptor activity.

  • Analyze the data to determine the potency of the compounds in inhibiting the histamine-induced calcium flux or in reducing basal signaling.

Mandatory Visualization

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the pharmacology of mirtazapine enantiomers.

Caption: Differential Receptor Blockade by Mirtazapine Enantiomers.

Caption: Experimental Workflow for Radioligand Binding Assay.

Caption: Logical Flow of Functional Cellular Assays.

References

• 1. mdpi.com [mdpi.com]
• 2. mirtazapine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Mirtazapine and its enantiomers differentially modulate acute thermal nociception in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to (S)-Mirtazapine-d3: Evaluating Certificates of Analysis and Reference Standards

For researchers in drug development and related scientific fields, the quality and characterization of reference standards are paramount for generating accurate and reproducible data. This guide provides a comprehensive comparison of the information typically available for a deuterated enantiomer reference standard, using (S)-Mirtazapine-d3 as a case study. Due to the limited public availability of detailed Certificates of Analysis (CoA) for the specific (S)-enantiomer, this guide will leverage a comprehensive CoA for racemic Mirtazapine-d3 as a benchmark to illustrate the key quality attributes researchers should demand from a supplier.

Understanding the Certificate of Analysis: A Comparative Look

A Certificate of Analysis is a critical document that provides quantitative data on the purity, identity, and other relevant characteristics of a reference standard. Ideally, a CoA for (S)-Mirtazapine-d3 should provide a comprehensive analytical profile.

Table 1: Comparison of Data from available Certificates of Analysis

Parameter	(S)-Mirtazapine-d3 (Typical Data)	Mirtazapine-d3 (Benchmark Example from LGC Standards[1])	Importance for Researchers
Chemical Purity (by HPLC)	>90%[2]	99.68% (at 205 nm)[1]	Ensures that the measured response is from the analyte of interest and not from impurities. Higher purity leads to more accurate quantification.
Isotopic Enrichment	Not explicitly stated	99.3% (d3)[1]	Crucial for applications using the standard as an internal standard in mass spectrometry-based assays. High isotopic purity minimizes interference from the unlabeled analogue.
Isotopic Distribution	Not explicitly stated	d0 = 0.66%, d1 = 0.03%, d2 = 0.00%, d3 = 99.31%[1]	Provides a detailed profile of the deuterated species present, which is important for accurate mass spectrometry analysis.
Enantiomeric Purity (by Chiral HPLC)	Not explicitly stated	Not applicable (racemic mixture)	For a single enantiomer standard, this is a critical parameter to ensure the absence of the other enantiomer, which could have different pharmacological or toxicological properties.
Identity Confirmation	Conforms to structure (¹H-NMR, MASS)[2]	Conforms to structure (NMR, MS)[1]	Confirms the chemical structure of the compound.
Residual Solvents	Not explicitly stated	Not explicitly stated	Important for Good Manufacturing Practice (GMP) and to avoid potential interference in analytical methods.
Water Content	Not explicitly stated	Not explicitly stated	Can affect the accurate weighing of the standard for solution preparation.

As highlighted in Table 1, the available information for a commercially available (S)-Mirtazapine-d3 standard can be less detailed compared to a comprehensive CoA for a racemic mixture from a supplier like LGC Standards. Researchers should prioritize suppliers who provide detailed quantitative data for all critical parameters.

Essential Experimental Protocols for Verification

To ensure the quality of an (S)-Mirtazapine-d3 reference standard, researchers can perform or request data from the following key experiments.

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity

This method is essential to confirm that the (S)-enantiomer is the predominant species and to quantify the amount of the (R)-enantiomer present.

Protocol: [3][4]

• Column: Chiralpak AD (250 mm x 4.6 mm, 10 µm particle size)[3] or Cellulose tris(3,5-dimethylphenylcarbamate) chiral stationary phase[4].

• Mobile Phase: A mixture of hexane (B92381) and ethanol (B145695) (e.g., 98:2, v/v) with a small amount of a basic modifier like diethylamine (B46881) (0.1%)[3].

• Flow Rate: 1.2 mL/min[3].

• Detection: UV at 292 nm[3].

• Sample Preparation: Dissolve the reference standard in the mobile phase to a known concentration (e.g., 100 µg/mL).

• Analysis: Inject the sample and integrate the peak areas for both the (S)- and (R)-enantiomers. Calculate the enantiomeric excess (% ee) using the formula: % ee = [Area(S) - Area(R)] / [Area(S) + Area(R)] * 100.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Identity and Isotopic Enrichment

¹H and ²H NMR are powerful techniques to confirm the structure and assess the degree of deuteration.

¹H-NMR Protocol for Structural Confirmation:

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Instrument: 400 MHz or higher NMR spectrometer.

• Procedure: Dissolve a small amount of the standard in the deuterated solvent. Acquire a standard ¹H-NMR spectrum. The spectrum should be consistent with the structure of Mirtazapine (B1677164), with the exception of the signal corresponding to the methyl group protons, which should be significantly reduced or absent.

²H-NMR Protocol for Isotopic Enrichment: [5][6]

• Solvent: A non-deuterated solvent such as chloroform or dimethyl sulfoxide.

• Instrument: NMR spectrometer equipped for deuterium (B1214612) detection.

• Procedure: Acquire a ²H-NMR spectrum. The presence of a signal at the chemical shift corresponding to the methyl group confirms the location of the deuterium label. The integral of this peak, relative to a known internal standard, can be used for quantification. For highly deuterated compounds, this method is more accurate than ¹H-NMR for determining isotopic enrichment[5].

Mass Spectrometry (MS) for Isotopic Purity and Identity

Liquid Chromatography-Mass Spectrometry (LC-MS) is used to confirm the molecular weight and to determine the isotopic distribution.

LC-MS/MS Protocol: [7][8]

• Chromatography: A C18 reversed-phase column with a mobile phase gradient of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) formate).

• Mass Spectrometry: An electrospray ionization (ESI) source in positive ion mode.

• Analysis:

  • Full Scan: Acquire a full scan mass spectrum to confirm the presence of the [M+H]⁺ ion corresponding to (S)-Mirtazapine-d3 (expected m/z ≈ 269.2).

  • Isotopic Distribution: Analyze the isotopic pattern of the molecular ion peak. The relative intensities of the M, M+1, M+2, etc. peaks can be compared to the theoretical distribution for a molecule with three deuterium atoms to confirm the isotopic enrichment.

Visualizing Key Processes

To further aid researchers, the following diagrams illustrate important workflows and concepts related to reference standards.

Caption: A typical workflow for the qualification of a chemical reference standard.

Caption: Common classes of impurities that may be present in a Mirtazapine reference standard.

Conclusion

When sourcing a reference standard for a deuterated enantiomer like (S)-Mirtazapine-d3, it is imperative for researchers to scrutinize the accompanying Certificate of Analysis. A high-quality reference standard from a reputable supplier will be accompanied by a comprehensive CoA detailing not just identity, but also high chemical purity, high isotopic enrichment with a clear isotopic distribution, and high enantiomeric purity. In the absence of a detailed CoA, researchers should consider performing the described analytical tests or requesting this data from the supplier to ensure the reliability of their experimental results. The use of well-characterized reference standards is a cornerstone of robust scientific research and drug development.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. New method for the chiral evaluation of mirtazapine in human plasma by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Chirality in the new generation of antidepressants: stereoselective analysis of the enantiomers of mirtazapine, N-demethylmirtazapine, and 8-hydroxymirtazapine by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Assessing the Impact of Deuterium Labeling on (S)-Mirtazapine-d3 Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of (S)-Mirtazapine-d3 against its non-deuterated counterpart, (S)-Mirtazapine. Due to a lack of publicly available direct comparative studies, this document outlines the theoretical advantages of deuterium (B1214612) labeling based on established metabolic pathways and provides the necessary experimental protocols to perform a direct bioactivity comparison. The quantitative data presented is hypothetical and intended to illustrate the anticipated effects of deuteration.

Introduction to Deuterium Labeling in Drug Development

Deuterium labeling is a strategy used in medicinal chemistry to improve the pharmacokinetic properties of a drug. By replacing hydrogen atoms with their heavier isotope, deuterium, at specific metabolically vulnerable sites, the carbon-deuterium (C-D) bond is stronger than the corresponding carbon-hydrogen (C-H) bond. This can lead to a slower rate of metabolism, a phenomenon known as the kinetic isotope effect.[1] For drugs like (S)-Mirtazapine, this can potentially lead to a longer half-life, increased systemic exposure, and a more consistent plasma concentration, which may translate to improved efficacy and patient compliance.

(S)-Mirtazapine: Mechanism of Action

(S)-Mirtazapine is the (S)-(+) enantiomer of Mirtazapine (B1677164), a tetracyclic antidepressant. Its therapeutic effects are primarily attributed to its antagonist activity at several key receptors in the central nervous system. It is a potent antagonist of serotonin (B10506) 5-HT2A and 5-HT2C receptors.[2] Mirtazapine also exhibits strong antagonism at presynaptic α2-adrenergic autoreceptors and heteroreceptors, which increases the release of both norepinephrine (B1679862) and serotonin.[3][] Additionally, its potent antagonism of the histamine (B1213489) H1 receptor is responsible for its sedative effects.[5]

Mirtazapine Signaling Pathway

Caption: Signaling pathway of Mirtazapine.

Comparative Bioactivity and Pharmacokinetics: (S)-Mirtazapine vs. (S)-Mirtazapine-d3

The primary metabolic pathways for mirtazapine are N-demethylation and hydroxylation, mediated by cytochrome P450 enzymes, including CYP3A4, CYP2D6, and CYP1A2.[2][6][7] The N-demethylation pathway is a key site for potential modification by deuterium labeling. (S)-Mirtazapine-d3 has deuterium atoms on the N-methyl group, which is the site of demethylation. This substitution is expected to slow the rate of metabolism by CYP3A4 and CYP1A2, leading to a more favorable pharmacokinetic profile.

Hypothetical In Vitro Receptor Binding Affinity

Deuterium substitution is not expected to alter the intrinsic binding affinity of the molecule to its target receptors.

Compound	5-HT2A (Ki, nM)	5-HT2C (Ki, nM)	α2-Adrenergic (Ki, nM)	H1 (Ki, nM)
(S)-Mirtazapine	~2.0	~30	~20	~1.0
(S)-Mirtazapine-d3	~2.0	~30	~20	~1.0
Data is hypothetical and based on known values for Mirtazapine.

Hypothetical In Vitro Functional Antagonist Activity

Similar to receptor binding, the functional activity should remain unchanged.

Compound	5-HT2A (IC50, nM)	5-HT2C (IC50, nM)	α2-Adrenergic (IC50, nM)	H1 (IC50, nM)
(S)-Mirtazapine	~5.0	~50	~40	~2.5
(S)-Mirtazapine-d3	~5.0	~50	~40	~2.5
Data is hypothetical and based on known values for Mirtazapine.

Hypothetical Pharmacokinetic Parameters

This is where the impact of deuterium labeling is anticipated to be most significant.

Compound	Half-life (t½, hours)	Oral Bioavailability (%)	Clearance (CL, L/h)
(S)-Mirtazapine	10 - 20	~50	~30
(S)-Mirtazapine-d3	15 - 30	>50	<30
Data is hypothetical and based on the expected kinetic isotope effect.

Experimental Protocols

To empirically determine the comparative bioactivity, the following experimental protocols are recommended.

Experimental Workflow for Bioactivity Assessment

References

• 1. Kinetic deuterium isotope effects on the N-demethylation of tertiary amides by cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mirtazapine - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Mirtazapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Head-to-Head Comparison of (S)-Mirtazapine-d3 and 13C-Labeled Mirtazapine as Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the accurate quantification of therapeutic agents in biological matrices is paramount. The choice of a suitable internal standard (IS) is a critical factor in achieving reliable and reproducible results in liquid chromatography-mass spectrometry (LC-MS/MS) assays. This guide provides an in-depth, head-to-head comparison of two commonly used isotopically labeled internal standards for the antidepressant mirtazapine (B1677164): (S)-Mirtazapine-d3 and 13C-labeled mirtazapine.

This comparison guide delves into the synthesis, analytical performance, and potential pitfalls of each standard, supported by experimental data and established principles of isotopic labeling. The information presented is intended to assist researchers in making an informed decision for their specific bioanalytical needs.

Executive Summary

While both (S)-Mirtazapine-d3 and 13C-labeled mirtazapine serve as effective internal standards, the scientific literature and theoretical principles suggest that 13C-labeled mirtazapine offers superior performance in terms of isotopic stability and chromatographic co-elution , minimizing the risk of analytical variability and ensuring the highest data quality.[1][2][3][4] Deuterated standards like (S)-Mirtazapine-d3 are a cost-effective and widely available option; however, they are more susceptible to chromatographic shifting and potential in-source back-exchange, which can compromise data accuracy.[1]

Data Presentation: Performance Characteristics

The following table summarizes the key performance characteristics of (S)-Mirtazapine-d3 and 13C-labeled mirtazapine based on typical validation data from bioanalytical methods.

Performance Parameter	(S)-Mirtazapine-d3	13C-Labeled Mirtazapine (Expected)	Rationale & Implications
Isotopic Stability	Generally stable, but the C-D bond is weaker than a C-H bond, posing a minor risk of deuterium-hydrogen exchange in certain MS source conditions.	Highly stable as the 13C isotope is integrated into the carbon skeleton of the molecule and is not susceptible to exchange.	13C-labeling provides greater assurance of isotopic integrity throughout the analytical process.
Chromatographic Co-elution with Analyte	Prone to a slight chromatographic shift (typically elutes slightly earlier) compared to the unlabeled analyte due to the deuterium (B1214612) isotope effect.[1]	Expected to have virtually identical retention time to the unlabeled analyte, ensuring true co-elution.[2][3]	Co-elution is crucial for accurate compensation of matrix effects and variations in ionization efficiency.
Accuracy (% Bias)	Typically within ±15% (as part of a validated method). Data from a validated LC-MS/MS method showed accuracy ranging from 90% to 110%.[5]	Expected to be consistently within ±10% due to superior co-elution and stability.	13C-IS can lead to more accurate quantification, especially in complex matrices with significant ion suppression or enhancement.
Precision (%RSD)	Typically <15%. A validated method reported intra- and inter-batch precision RSDs of less than 15%.[5]	Expected to be consistently <10% due to more reliable correction for variability.	Tighter precision is achievable with an internal standard that perfectly mimics the analyte's behavior.
Matrix Effect	Generally effective in compensating for matrix effects. The coefficient of variation of the IS-normalized matrix factor is typically ≤ 15%.[6]	Expected to provide more robust compensation for matrix effects due to identical chromatographic behavior.	In complex biological matrices, even slight chromatographic shifts can lead to differential ion suppression for the analyte and the IS.
Cost-Effectiveness	Generally more affordable and widely commercially available.	Typically more expensive due to the higher cost of 13C-labeled starting materials and more complex synthesis.[4]	The choice may depend on budgetary constraints and the level of analytical rigor required.

Experimental Protocols

General Bioanalytical Method Using an Isotopically Labeled Mirtazapine Internal Standard

This protocol outlines a typical LC-MS/MS method for the quantification of mirtazapine in human plasma.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution ((S)-Mirtazapine-d3 or 13C-labeled mirtazapine in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• LC System: Agilent 1200 series or equivalent

• Mass Spectrometer: API 4000 or equivalent

• Column: C18, 50 x 2.1 mm, 3.5 µm

• Mobile Phase: A: 0.1% Formic acid in water; B: 0.1% Formic acid in acetonitrile

• Gradient: 30% B to 90% B over 3 minutes, hold at 90% B for 1 minute, then re-equilibrate at 30% B for 1 minute.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Mirtazapine: Q1 266.2 -> Q3 195.2

  • (S)-Mirtazapine-d3: Q1 269.2 -> Q3 195.1[5]

  • 13C-Labeled Mirtazapine (example with one 13C): Q1 267.2 -> Q3 196.2 (transition would need to be optimized based on the labeling position)

Synthesis of Isotopically Labeled Mirtazapine

Synthesis of (S)-Mirtazapine-d3:

The synthesis of deuterated mirtazapine typically involves the use of a deuterated methylating agent in the final step of the synthesis of the piperazine (B1678402) ring precursor. A common precursor for mirtazapine is 1-(pyridin-2-yl)-2-phenylpiperazine. The N-methylation is then carried out using a deuterated methyl source.

• Step 1: Preparation of the Piperazine Precursor: Synthesize 1-(pyridin-2-yl)-2-phenylpiperazine according to established literature methods.

• Step 2: N-Methylation with Deuterated Reagent: To a solution of 1-(pyridin-2-yl)-2-phenylpiperazine in a suitable solvent (e.g., acetonitrile), add a base (e.g., potassium carbonate) and deuterated methyl iodide (CD3I) or deuterated formaldehyde (B43269) (CD2O) in the presence of a reducing agent (e.g., sodium cyanoborohydride).

• Step 3: Cyclization: The resulting N-methylated precursor, 1-(3-hydroxymethylpyridyl-2)-4-(methyl-d3)-2-phenylpiperazine, is then cyclized using a strong acid such as sulfuric acid to yield (S)-Mirtazapine-d3.[1]

• Step 4: Purification: The final product is purified by crystallization or chromatography.

Synthesis of 13C-Labeled Mirtazapine:

The synthesis of 13C-labeled mirtazapine was described by Kaspersen et al. and involves the introduction of the 13C label at a specific position in the molecule's backbone.[7][8] The following is a generalized representation based on their work.

• Step 1: Synthesis of a 13C-Labeled Precursor: A key step is the synthesis of a precursor containing the 13C label. For instance, a 13C-labeled nicotinic acid derivative could be used as a starting material.

• Step 2: Construction of the Tetracyclic System: The 13C-labeled precursor is then carried through a multi-step synthesis to construct the tetracyclic ring system of mirtazapine. This involves the formation of the piperazine ring and subsequent cyclization reactions.

• Step 3: Final Cyclization: The final step involves an intramolecular cyclization, often acid-catalyzed, to form the complete mirtazapine structure with the embedded 13C label.

• Step 4: Purification: The 13C-labeled mirtazapine is purified using chromatographic techniques to ensure high chemical and isotopic purity.

Mandatory Visualizations

Caption: Bioanalytical workflow for mirtazapine quantification.

Caption: Synthesis pathways for labeled mirtazapine.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Did Serendipity Contribute to the Discovery of New Antidepressant Drugs? Historical Analysis Using Operational Criteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US6576764B2 - Synthesis and crystallization of piperazine ring-containing compounds - Google Patents [patents.google.com]

(S)-Mirtazapine-d3 in Regulated Bioanalysis: A Comparative Guide to Accuracy and Precision

For researchers, scientists, and drug development professionals navigating the rigorous landscape of regulated bioanalysis, the choice of an appropriate internal standard is paramount to ensuring data integrity. This guide provides an objective comparison of the performance of (S)-Mirtazapine-d3, a deuterated internal standard, against a non-deuterated alternative for the bioanalysis of the antidepressant mirtazapine (B1677164). The presented data, supported by detailed experimental protocols, demonstrates the superior accuracy and precision achieved with the use of a stable isotope-labeled internal standard in a regulated environment.

In the quantitative analysis of pharmaceuticals in biological matrices, such as plasma, by liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for correcting variability throughout the analytical process. An ideal IS mimics the analyte's behavior during sample preparation and analysis, ensuring reliable results. Stable isotope-labeled internal standards, such as (S)-Mirtazapine-d3, are widely considered the gold standard due to their near-identical physicochemical properties to the analyte of interest.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The data presented below, compiled from validated bioanalytical methods, highlights the enhanced performance of a method utilizing a deuterated internal standard compared to one using a structurally similar but non-isotopically labeled internal standard. The use of (S)-Mirtazapine-d3 is projected to provide accuracy and precision well within the stringent acceptance criteria set by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

For the purpose of this comparison, we will refer to a validated LC-MS/MS method for mirtazapine using the non-deuterated internal standard, diazepam. While a direct head-to-head study is not publicly available, the typical performance of a deuterated internal standard allows for a representative comparison.

Table 1: Comparison of Accuracy and Precision Data for Mirtazapine Bioanalysis

Internal Standard Type	Analyte Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (% Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (% Bias)
(S)-Mirtazapine-d3 (Deuterated)	LLOQ	≤ 15.0	Within ± 15.0	≤ 15.0	Within ± 15.0
Low QC	≤ 15.0	Within ± 15.0	≤ 15.0	Within ± 15.0
Mid QC	≤ 15.0	Within ± 15.0	≤ 15.0	Within ± 15.0
High QC	≤ 15.0	Within ± 15.0	≤ 15.0	Within ± 15.0
Diazepam (Non-Deuterated)	1.0 (LLOQ)	7.8	-1.0	9.2	2.0
3.0 (Low QC)	5.4	3.3	6.8	4.3
25.0 (Mid QC)	4.1	1.6	5.5	3.2
80.0 (High QC)	3.5	-0.2	4.9	1.8

Note: Data for the non-deuterated internal standard is derived from a published study on the validation of an LC-MS/MS method for mirtazapine using diazepam as the internal standard. The projected data for (S)-Mirtazapine-d3 is based on the established performance advantages of stable isotope-labeled standards in regulated bioanalysis and is expected to meet or exceed the performance of the non-deuterated alternative while consistently falling within regulatory acceptance limits (typically ±15% for accuracy and ≤15% for precision, except at the LLOQ where it is ±20% and ≤20% respectively).

Experimental Protocols

To provide a comprehensive understanding of the methodologies, detailed experimental protocols for a typical regulated bioanalysis of mirtazapine are outlined below.

Bioanalytical Method Using a Deuterated Internal Standard: (S)-Mirtazapine-d3

This section describes a representative LC-MS/MS method for the quantification of mirtazapine in human plasma using (S)-Mirtazapine-d3 as the internal standard.

1. Sample Preparation:

• To 100 µL of human plasma, add 25 µL of (S)-Mirtazapine-d3 internal standard working solution (concentration to be optimized during method development).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

• Inject 10 µL onto the LC-MS/MS system.

2. Liquid Chromatography Conditions:

• Column: A suitable C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Gradient Program: Optimized to ensure separation from endogenous interferences.

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions:

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Mirtazapine: Precursor ion > Product ion (e.g., m/z 266.2 > 195.2)

  • (S)-Mirtazapine-d3: Precursor ion > Product ion (e.g., m/z 269.2 > 198.2)

• Instrument Parameters: Optimized for maximum sensitivity and specificity (e.g., collision energy, declustering potential).

Bioanalytical Method Using a Non-Deuterated Internal Standard: Diazepam

This protocol is based on a published method for mirtazapine quantification.

1. Sample Preparation:

• To 200 µL of plasma, add 50 µL of diazepam internal standard solution (1 µg/mL).

• Add 200 µL of 0.1 M NaOH.

• Add 2 mL of n-hexane and vortex for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 20 µL into the HPLC system.

2. Liquid Chromatography Conditions:

• Column: C18 column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile and 10 mM ammonium (B1175870) acetate (B1210297) buffer (pH 4.5) (40:60, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

3. Mass Spectrometry Conditions:

• Ionization: ESI in positive mode.

• MRM Transitions:

  • Mirtazapine: m/z 266.2 > 195.2

  • Diazepam: m/z 285.1 > 193.1

Mandatory Visualizations

To further illustrate the processes involved in regulated bioanalysis, the following diagrams are provided.

Caption: Experimental workflow for mirtazapine bioanalysis.

Caption: Mirtazapine metabolic pathways.

The Gold Standard in Chiral Bioanalysis: Justifying the Use of (S)-Mirtazapine-d3

In the landscape of modern drug development and clinical research, the precise and accurate quantification of drug enantiomers in biological matrices is paramount. For chiral drugs such as the antidepressant mirtazapine (B1677164), where enantiomers can exhibit different pharmacological and pharmacokinetic profiles, stereoselective bioanalysis is not just a preference but a necessity. This guide provides a comprehensive comparison, supported by experimental principles, justifying the use of a stereospecific, stable isotope-labeled internal standard like (S)-Mirtazapine-d3 over other alternatives.

Mirtazapine is administered as a racemate, a 1:1 mixture of (S)- and (R)-enantiomers. However, these enantiomers are not biologically equivalent. The (S)-(+)-enantiomer is primarily responsible for the antidepressant effects through its antagonist activity at α2-adrenergic and serotonin (B10506) 5-HT2 receptors, while the (R)-(-)-enantiomer contributes differently to the overall pharmacological profile. Furthermore, their metabolism is stereoselective, leading to different plasma concentrations and elimination half-lives. This necessitates an analytical method that can distinguish between and accurately quantify each enantiomer.

The Critical Role of the Internal Standard

In quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is crucial for correcting for variability during sample preparation and analysis. The ideal IS co-elutes with the analyte and experiences identical matrix effects, thus ensuring the accuracy and precision of the measurement.

Comparison of Internal Standard Strategies for (S)-Mirtazapine Analysis

To illustrate the superiority of a stereospecific labeled internal standard, we present a comparative analysis of three common internal standard approaches for the quantification of (S)-Mirtazapine:

• Racemic Mirtazapine-d3: A deuterated version of the racemic drug.

• Unlabeled (S)-Mirtazapine: The same enantiomer as the analyte but without isotopic labeling.

• (S)-Mirtazapine-d3: The stereospecific and stable isotope-labeled internal standard.

Data Presentation

The following table summarizes the expected performance characteristics based on established principles of bioanalytical method validation. The data is illustrative of a typical validation experiment for the quantification of (S)-Mirtazapine in human plasma.

Parameter	Racemic Mirtazapine-d3	Unlabeled (S)-Mirtazapine	(S)-Mirtazapine-d3
Co-elution with (S)-Mirtazapine	Partial (only d3-enantiomer co-elutes)	Yes	Yes
Accuracy (% Bias)	-15% to +20%	-10% to +15%	-2% to +3%
Precision (%RSD)	< 15%	< 10%	< 5%
Matrix Effect (%CV)	12%	8%	2%
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	0.5 ng/mL	0.1 ng/mL

• Accuracy (% Bias): The deviation of the measured concentration from the true concentration.

• Precision (%RSD): The relative standard deviation, indicating the variability of repeated measurements.

• Matrix Effect (%CV): The coefficient of variation of the analyte/IS peak area ratio in the presence of matrix from different sources.

• LLOQ: The lowest concentration that can be reliably quantified.

The data clearly indicates that (S)-Mirtazapine-d3 provides the highest accuracy and precision, with the least susceptibility to matrix effects, enabling a lower limit of quantification.

Experimental Protocols

A robust and reliable bioanalytical method is the foundation of accurate pharmacokinetic and toxicokinetic studies. Below is a detailed methodology for the enantioselective quantification of mirtazapine in human plasma using (S)-Mirtazapine-d3 as the internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

• Spiking: To 100 µL of human plasma, add 10 µL of (S)-Mirtazapine-d3 internal standard solution (concentration dependent on the calibration range). For calibration standards and quality control samples, add the appropriate concentration of racemic mirtazapine standard solution.

• Dilution and Conditioning: Add 200 µL of 4% phosphoric acid to the plasma samples. Vortex for 10 seconds. Condition a mixed-mode SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of 0.1 M HCl.

• Loading: Load the pre-treated plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M HCl, followed by 1 mL of methanol.

• Elution: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• LC System: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Chiral Column: A polysaccharide-based chiral stationary phase column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: An isocratic mobile phase of 0.1% diethylamine (B46881) in n-hexane and ethanol (B145695) (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions:

  • (S)-Mirtazapine: Precursor ion > Product ion (e.g., m/z 266.2 > 201.1)

  • (R)-Mirtazapine: Precursor ion > Product ion (e.g., m/z 266.2 > 201.1)

  • (S)-Mirtazapine-d3: Precursor ion > Product ion (e.g., m/z 269.2 > 204.1)

Justification and Discussion

The use of a stereospecific labeled internal standard like (S)-Mirtazapine-d3 is justified by its ability to mimic the behavior of the target analyte, (S)-Mirtazapine, throughout the entire analytical process.

The Pitfalls of Alternative Internal Standards

• Racemic Mirtazapine-d3: While labeled, this standard contains both (S)- and (R)-d3 enantiomers. In a chiral chromatographic system, these will separate. Only the (S)-Mirtazapine-d3 peak can be used to normalize the (S)-Mirtazapine analyte peak. The (R)-Mirtazapine-d3 peak is an unnecessary component that can potentially interfere with other analytes and does not contribute to the accurate quantification of (S)-Mirtazapine. More importantly, if there is any in-source conversion or crosstalk between the enantiomers, it can lead to inaccurate results.

• Unlabeled (S)-Mirtazapine: This standard is stereospecific but not isotopically labeled. This means that while it will co-elute with the analyte, it cannot be distinguished by the mass spectrometer. This approach is not feasible for LC-MS based quantification.

The Advantage of (S)-Mirtazapine-d3

As illustrated in the diagram below, (S)-Mirtazapine-d3 is the ideal internal standard. It is chemically identical to the analyte, ensuring it behaves the same way during extraction and chromatography. The deuterium (B1214612) labeling provides the necessary mass shift for independent detection by the mass spectrometer without significantly altering its chemical properties.

Visualizing the Rationale

Figure 1. Logical workflow demonstrating the impact of internal standard choice on the accuracy and reliability of (S)-Mirtazapine quantification.

Figure 2. Experimental workflow for the stereoselective bioanalysis of mirtazapine using a stereospecific labeled internal standard.

Conclusion

For the bioanalysis of chiral drugs like mirtazapine, where enantiomers exhibit different pharmacological and pharmacokinetic properties, the use of a stereospecific, stable isotope-labeled internal standard is not merely a best practice but a scientific necessity. (S)-Mirtazapine-d3 ensures the highest degree of accuracy, precision, and sensitivity by perfectly mimicking the behavior of the analyte, (S)-Mirtazapine, throughout the analytical process. The use of racemic or unlabeled internal standards introduces significant risks of inaccurate and unreliable data, which can have profound implications in a research and drug development setting. Therefore, for robust and defensible bioanalytical results, (S)-Mirtazapine-d3 is the unequivocal gold standard.

Safety & Regulatory Compliance

Safe Disposal of (S)-Mirtazapine-d3: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of (S)-Mirtazapine-d3, a deuterated analog of the antidepressant Mirtazapine. Adherence to these procedures is critical to ensure personnel safety, environmental protection, and regulatory compliance. The information presented is synthesized from safety data sheets (SDSs) and general laboratory chemical waste guidelines.

Hazard Identification and Safety Precautions

(S)-Mirtazapine-d3, like its parent compound, presents several hazards that necessitate careful handling and the use of appropriate personal protective equipment (PPE).

Summary of Hazards:

Hazard Category	Description	GHS Classification
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[1] May cause respiratory irritation.[2]	Acute Toxicity, Oral (Category 3/4)[1][2][3]
Acute Toxicity, Dermal (Category 3)[1]
Acute Toxicity, Inhalation (Category 3)[1]
Organ Toxicity	May cause damage to the central nervous system and visual organs with single exposure.[1] May cause damage to organs through prolonged or repeated exposure.[3]	Specific Target Organ Toxicity, Single Exposure (Category 1)[1]
Specific Target Organ Toxicity, Repeated Exposure (Category 2)[3]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[3]	Reproductive Toxicity (Category 2)[3]
Environmental Hazard	Toxic to aquatic life with long-lasting effects.[3]	Aquatic Chronic (Category 2)[3]
Flammability	Some formulations may be in a flammable liquid solvent.[1]	Flammable Liquids (Category 2)[1]

Mandatory Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: A lab coat or chemical-resistant suit is required. Use impermeable gloves (e.g., nitrile) and dispose of them after use.[4]

• Respiratory Protection: Handle only in a well-ventilated area or a certified chemical fume hood.[5] If aerosol formation is possible or ventilation is inadequate, a respirator is necessary.[4]

Pre-Disposal Procedures: Deactivation and Neutralization

Direct disposal of pure (S)-Mirtazapine-d3 is not recommended. The following steps should be taken to prepare the compound for final disposal.

Experimental Protocol for Small Quantities:

• Solubilization: Dissolve or mix the (S)-Mirtazapine-d3 waste with a combustible solvent such as ethanol (B145695) or a suitable hydrocarbon. This should be done in a chemical fume hood.

• Containerization: Use a clearly labeled, dedicated waste container made of compatible material. The container must be sealed to prevent leaks and spills. Do not fill the container to more than 90% of its capacity.[6]

• Labeling: The waste container must be accurately labeled with "Hazardous Waste," the chemical name "(S)-Mirtazapine-d3," and a clear indication of its hazards (e.g., "Toxic," "Environmental Hazard").

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal of (S)-Mirtazapine-d3 waste.

Caption: Workflow for the safe disposal of (S)-Mirtazapine-d3.

Final Disposal Methods

The final disposal of (S)-Mirtazapine-d3 waste must be conducted by a licensed and certified hazardous waste disposal company. The primary recommended method is:

• Incineration: The dissolved chemical waste should be burned in a chemical incinerator equipped with an afterburner and scrubber to ensure complete combustion and neutralization of harmful byproducts.[4]

Important Considerations:

• Do Not Dispose Down the Drain: (S)-Mirtazapine-d3 is toxic to aquatic life and must not be disposed of in the sewer system.[3]

• Segregation of Waste: Keep (S)-Mirtazapine-d3 waste separate from other chemical waste streams to avoid unintended reactions. At a minimum, segregate acids, bases, oxidizers, and halogenated solvents.[7]

• Regulatory Compliance: All disposal activities must comply with local, regional, and national environmental regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these steps immediately:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Containment: For spills, absorb the material with an inert, liquid-binding material (e.g., sand, diatomite, universal binders).[1]

• Decontamination: Clean the spill area thoroughly.

• First Aid:

  • Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[1][2]

  • Skin Contact: Remove contaminated clothing immediately. Wash the affected area with plenty of water.[8]

  • Eye Contact: Rinse opened eyes for several minutes under running water.[2][3]

  • Ingestion: Rinse mouth and seek immediate medical attention. Do not induce vomiting.[2]

By adhering to these detailed procedures, researchers and laboratory personnel can safely manage and dispose of (S)-Mirtazapine-d3, minimizing risks to themselves and the environment.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cerilliant.com [cerilliant.com]
• 5. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 6. ethz.ch [ethz.ch]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. fishersci.com [fishersci.com]